Technical Documentation Center

2-hydrazino-4,5-dihydro-1H-imidazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-hydrazino-4,5-dihydro-1H-imidazole
  • CAS: 51420-32-7

Core Science & Biosynthesis

Foundational

The Physicochemical and Mechanistic Profile of 2-Hydrazino-4,5-dihydro-1H-imidazole

A Comprehensive Guide for Drug Development and Synthetic Applications Executive Summary As a Senior Application Scientist, I frequently encounter the need for highly versatile, nitrogen-rich building blocks in the design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Guide for Drug Development and Synthetic Applications

Executive Summary

As a Senior Application Scientist, I frequently encounter the need for highly versatile, nitrogen-rich building blocks in the design of novel pharmacophores. 2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) represents a critical linchpin in modern medicinal chemistry. Characterized by a saturated imidazoline ring system and a highly reactive exocyclic hydrazine substituent, this compound serves as the foundational architecture for synthesizing G-quadruplex DNA stabilizers, alpha-adrenoceptor antagonists, and complex heterocyclic systems. This whitepaper deconstructs its physicochemical behavior, structural dynamics, and provides field-proven, self-validating protocols for its application in drug discovery.

Chemical Identity and Structural Dynamics

The molecular framework of 2-hydrazino-4,5-dihydro-1H-imidazole (CAS: 51420-32-7) is defined by its formula C₃H₈N₄. The compound exhibits a fascinating structural duality due to tautomerization. In solution, it exists in an equilibrium between the 2-hydrazino-4,5-dihydro-1H-imidazole form and the imidazolidin-2-one hydrazone form (1[1]).

Because the free base is susceptible to oxidative degradation and exhibits limited solubility in non-polar media, it is predominantly isolated and utilized as a hydrobromide (CAS: 55959-84-7) or hydroiodide (CAS: 39889-17-3) salt. Protonation occurs preferentially at the exocyclic nitrogen, which allows the positive charge to be delocalized across the guanidine-like imidazoline system, drastically enhancing thermodynamic stability.

Tautomerization FB Free Base 2-hydrazino-2-imidazoline TA Tautomer Imidazolidin-2-one hydrazone FB->TA Tautomeric Equilibrium SA Protonated Salt Hydrobromide / Hydroiodide FB->SA + HX (HBr/HI) Exocyclic N Protonation SA->FB Neutralization (Alkaline Workup)

Tautomeric and protonation equilibria of 2-hydrazino-2-imidazoline.

Physicochemical Profiling

Understanding the physical constraints of this molecule is paramount for optimizing reaction conditions. The data below synthesizes the core metrics required for analytical tracking and formulation (2[2], 3[3]).

PropertyValueCausality / Significance in Research
Molecular Weight 100.12 g/mol (Free Base)Highly compact; ideal for fragment-based drug design and maintaining a low molecular weight in final drug candidates.
Monoisotopic Mass 100.074896 DaCritical for High-Resolution Mass Spectrometry (HRMS) validation during synthetic workflows.
Melting Point 185-187 °C (Hydrobromide)The high melting point indicates strong intermolecular hydrogen bonding within the crystal lattice of the salt form.
Topological Polar Surface Area 62.4 ŲProvides an excellent membrane permeability profile, crucial for intracellular targeting (e.g., nuclear DNA).
Solubility Profile Soluble in H₂O, lower alcoholsSalt formation (HBr, HI) disrupts the free base crystal lattice energy, enabling rapid aqueous and protic solvation.

Synthesis and Purification Protocols

To guarantee reproducibility, the following protocols have been engineered as self-validating systems. Every step includes a mechanistic rationale and an in-process control.

Protocol A: Hydroiodic Acid Quenching for Salt Formation

The hydroiodide salt is frequently preferred in halide-sensitive cross-coupling reactions where chloride or bromide might interfere (4[4]).

  • Reagent Solvation: Suspend 1.0 equivalent of 2-hydrazino-4,5-dihydro-1H-imidazole (free base) in absolute ethanol.

    • Causality: Ethanol acts as a polar protic environment that efficiently solvates the incoming acid while allowing the final, less soluble salt to precipitate upon cooling.

  • Controlled Protonation: Add 1.2 equivalents of aqueous Hydroiodic acid (HI) dropwise under continuous stirring at 0-5°C.

    • Causality: The slight molar excess (1:1.2) ensures complete protonation of the exocyclic hydrazine group. The ice bath mitigates the exothermic neutralization, preventing thermal degradation of the imidazoline ring.

  • In-Process Control (IPC): Monitor the pH of the solution. The reaction is deemed complete when the pH stabilizes strictly below 2.0.

  • Isolation & Validation: Concentrate the mixture under reduced pressure, then induce crystallization by adding cold diethyl ether. Filter and dry under a vacuum.

    • Self-Validation: The resulting 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide must yield a sharp melting point and a single peak in LC-MS (m/z 100.07[M+H]⁺).

Protocol B: Condensation Synthesis of Hydrazone-Based Ligands

This compound is heavily utilized to synthesize imidazo[2,1-b]thiazole guanylhydrazones and other G-quadruplex stabilizers (5[5]).

  • Reaction Setup: Combine 1.0 eq of 2-hydrazino-2-imidazoline hydrobromide and 1.0 eq of the target aromatic aldehyde in anhydrous ethanol.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 5–30 hours.

    • Causality: The thermal energy drives the nucleophilic attack of the terminal hydrazine nitrogen onto the electrophilic carbonyl carbon. Ethanol facilitates the subsequent dehydration step to form the stable C=N hydrazone bond.

  • Reaction Monitoring (IPC): Perform Thin Layer Chromatography (TLC) every 2 hours.

    • Self-Validation: The complete disappearance of the UV-active aldehyde spot and the emergence of a lower-Rf hydrazone spot confirm reaction progression.

  • Purification: Partially evaporate the solvent under reduced pressure. Collect the resulting precipitate by filtration and recrystallize from an ethanol/ethyl ether matrix.

Mechanistic Applications in Medicinal Chemistry

G-Quadruplex DNA Stabilization

Hydrazone derivatives synthesized from 2-hydrazino-2-imidazoline have shown profound efficacy as G-quadruplex (G4) ligands. These compounds selectively bind to and thermally stabilize parallel G4 structures found in the promoter regions of oncogenes like c-MYC and c-KIT (6[6]). The stabilization prevents DNA unwinding during replication, inducing severe replication stress. This stress is clinically measurable via elevated levels of γH2AX (a biomarker for DNA double-strand breaks), ultimately triggering apoptosis in cancer cells (7[7]).

Alpha-Adrenoceptor Antagonism

Beyond oncology, the imidazoline core is a privileged scaffold for interacting with adrenergic receptors. Derivatives of 2-hydrazino-4,5-dihydro-1H-imidazole have been developed as potent alpha-adrenoceptor antagonists, showing significant utility in the treatment of vascular and sexual dysfunctions, including male erectile dysfunction and female arousal disorder (8[8]).

Mechanism A 2-Hydrazino-2-imidazoline (Hydrobromide Salt) C Hydrazone Ligand (Active Pharmacophore) A->C Condensation (Ethanol, Reflux) B Aromatic Aldehyde (e.g., Imidazothiazole) B->C Condensation (Ethanol, Reflux) D G-Quadruplex DNA Binding (c-MYC / c-KIT promoters) C->D Thermal Stabilization (ΔTm) E Replication Stress & DNA Damage (γH2AX) D->E Topology Disruption F Cancer Cell Apoptosis E->F Genomic Instability

Synthesis and mechanism of action for hydrazone-based G-quadruplex stabilizing ligands.

Safety, Handling, and EHS

From an Environmental, Health, and Safety (EHS) perspective, 2-hydrazino-2-imidazoline salts are classified as irritants.

  • Hazard Codes: Xi (Irritant). Specifically, it carries R36/37/38 risk phrases, indicating it is irritating to the eyes, respiratory system, and skin (9[9]).

  • Storage: The compound must be stored in a dark, cool, and well-ventilated place under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative degradation of the hydrazine moiety. Keep away from acid anhydrides and chloroformates.

References

  • PubChem - 2-hydrazino-4,5-dihydro-1H-imidazole | C3H8N4 | CID 243011. National Institutes of Health (NIH). 1

  • Smolecule - Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7. 2

  • ChemicalBook - 55959-84-7 | CAS DataBase. 3

  • Benchchem - 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3. 4

  • Journal of Medicinal Chemistry (ACS) - New Antitumor Imidazo[2,1-b]thiazole Guanylhydrazones and Analogues. 5

  • PMC (NIH) - Balancing Affinity, Selectivity, and Cytotoxicity of Hydrazone-Based G-Quadruplex Ligands for Activation of Interferon β Genes in Cancer Cells. 6

  • PMC (NIH) - Monohydrazone Based G-Quadruplex Selective Ligands Induce DNA Damage and Genome Instability in Human Cancer Cells. 7

  • BioWorld - Potent alpha-adrenoceptor antagonists with utility in sexual dysfunction.8

  • Fisher Scientific - SAFETY DATA SHEET: 2-Hydrazino-2-imidazoline hydrobromide.9

Sources

Exploratory

Mechanism of Action of 2-Hydrazino-4,5-dihydro-1H-imidazole Derivatives: A Comprehensive Technical Guide

Executive Summary 2-Hydrazino-4,5-dihydro-1H-imidazole (commonly known as 2-hydrazinoimidazoline) is a highly versatile heterocyclic pharmacophore. Characterized by a saturated imidazoline ring coupled to a reactive exoc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly known as 2-hydrazinoimidazoline) is a highly versatile heterocyclic pharmacophore. Characterized by a saturated imidazoline ring coupled to a reactive exocyclic hydrazine moiety, this scaffold serves as the foundational building block for a diverse array of therapeutic agents (1)[1]. Historically recognized for their modulation of the sympathetic nervous system via alpha-adrenergic and imidazoline receptors, derivatives of this compound have recently experienced a renaissance in oncology. Advanced bis-hydrazinoimidazoline derivatives, such as bisantrene, have been identified as potent modulators of epigenetic RNA methylation and G-quadruplex (G4) DNA structures.

This whitepaper dissects the dual mechanistic pathways of 2-hydrazinoimidazoline derivatives, providing researchers and drug development professionals with a rigorous analysis of their pharmacodynamics and the self-validating experimental protocols used to evaluate them.

Neurological & Cardiovascular Pharmacology (Receptor-Mediated)

The structural resemblance of 2-hydrazinoimidazoline derivatives to endogenous catecholamines and established antihypertensives (e.g., clonidine) positions them as potent modulators of neuro-cardiovascular targets. The mechanism of action is primarily dictated by the substitution pattern on the hydrazone linker.

  • Alpha-1 and Alpha-2 Adrenergic Receptors : Derivatives containing bulky aromatic substitutions (such as naphthaldehyde or pyridine-2-carboxaldehyde hydrazones) exhibit high nanomolar affinity for alpha-adrenoceptors (2)[2]. Agonism at presynaptic alpha-2 autoreceptors in the brainstem inhibits the release of norepinephrine, thereby downregulating sympathetic outflow and inducing vasodilation.

  • Imidazoline Receptors (I1 and I2) : To circumvent the sedative side effects of alpha-2 agonism, researchers have optimized the scaffold for Imidazoline I1 receptor selectivity. The I1 receptor, localized in the rostral ventrolateral medulla (RVLM), directly mediates hypotensive effects. Conversely, I2 receptor binding is associated with allosteric modulation of monoamine oxidase (MAO), offering neuroprotective potential (2)[2].

Oncological Pharmacology (Nucleic Acid & Epigenetic Modulation)

The oncological application of this scaffold is best exemplified by Bisantrene (9,10-anthracenedicarboxaldehyde bis(4,5-dihydro-1H-imidazol-2-yl)hydrazone), a bis(2-hydrazinoimidazoline) derivative. Recent breakthroughs have fundamentally redefined its mechanism of action from a simple DNA intercalator to a highly targeted epigenetic and structural modulator (3)[3].

  • G-Quadruplex (G4) Stabilization : Bisantrene acts by binding to and stabilizing G-quadruplex (G4) structures in DNA and RNA (4)[4]. These 3D tertiary structures regulate the promoter regions of critical oncogenes. By stabilizing the G4 knot in the promoter region of the master regulator MYC, the drug effectively blocks MYC transcription, offering a targeted approach to a pathway long considered "undruggable" (5)[5].

  • FTO Enzyme Inhibition & m6A RNA Epigenetics : Bisantrene is a potent, selective inhibitor of the Fat Mass and Obesity-associated (FTO) protein, an m6A RNA demethylase (3)[3]. Inhibition of FTO prevents the removal of m6A marks on mRNA. This global increase in m6A levels disrupts the stability and translation of oncogenic transcripts, suppressing cancer cell proliferation and overcoming tyrosine kinase inhibitor (TKI) resistance (6)[6].

  • Cardioprotective Topoisomerase II Inhibition : While it inhibits Topoisomerase II similarly to doxorubicin, the bis-hydrazinoimidazoline structure lacks the quinone moiety of anthracyclines. Consequently, it does not generate the reactive oxygen species (ROS) responsible for severe cumulative cardiotoxicity (3)[3].

MOA cluster_neuro Receptor-Mediated (Neuro/Cardio) cluster_onco Epigenetic & Nucleic Acid (Oncology) Compound 2-Hydrazinoimidazoline Derivatives Alpha2 Alpha-2 Adrenergic Receptor Compound->Alpha2 I1 Imidazoline I1 Receptor Compound->I1 G4 G-Quadruplex Stabilization Compound->G4 FTO FTO Enzyme Inhibition Compound->FTO Sympathetic Decreased Sympathetic Outflow Alpha2->Sympathetic I1->Sympathetic Hypotension Hypotension & Vasodilation Sympathetic->Hypotension MYC MYC Oncogene Downregulation G4->MYC m6A Increased m6A RNA Levels FTO->m6A Apoptosis Cancer Cell Apoptosis MYC->Apoptosis m6A->Apoptosis

Fig 1: Dual receptor-mediated and epigenetic/nucleic acid pathways of hydrazinoimidazolines.

Quantitative Pharmacodynamics

The following tables summarize the binding affinities and inhibitory concentrations of key 2-hydrazinoimidazoline derivatives across their respective targets.

Table 1: Receptor Binding Affinities (Ki) of Select 2-Imidazolinylhydrazones

Compound Derivative Target Receptor Binding Affinity (Ki / IC50) Primary Pharmacological Effect
Pyridine-2-carboxaldehyde N-(imidazolidin-2-ylidene)hydrazone Alpha-1 Adrenoceptor Ki = 24.6 nM Vasoconstriction modulation
Quinoline-2-carboxaldehyde N-(imidazolidin-2-ylidene)hydrazone Imidazoline I2 Receptor Ki = 26.7 nM MAO modulation / Neuroprotection
2-Naphthaldehyde N-(imidazolidin-2-ylidene)hydrazone Imidazoline I1 Receptor IC50 = 51.7 nM Central hypotensive action

| 2-Naphthaldehyde N-(imidazolidin-2-ylidene)hydrazone | Alpha-2 Adrenoceptor | Ki = 94.3 nM | Sympathoinhibition |

Table 2: Oncological Profile of Bisantrene (Bis-hydrazinoimidazoline derivative)

Target Mechanism Molecular Target Inhibitory Concentration Downstream Effect
Epigenetic Demethylation FTO Enzyme (m6A RNA demethylase) IC50 = 142 nM Increased global m6A RNA levels
Transcriptional Regulation MYC Promoter G-Quadruplex (G4) High Affinity (Stabilization) Downregulation of MYC oncogene

| DNA Replication | Topoisomerase II | Potent Inhibition | Double-stranded DNA breaks |

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of these derivatives requires rigorously controlled, self-validating experimental designs.

Protocol 1: FRET Melting Assay for G-Quadruplex Stabilization

Objective : Quantify the thermal stabilization of the MYC promoter G4 structure by bis-hydrazinoimidazoline derivatives. Causality of Design : A Fluorescence Resonance Energy Transfer (FRET) approach is utilized because the spatial separation of a 5'-fluorophore (FAM) and 3'-quencher (TAMRA) depends entirely on the folding state of the oligonucleotide. When folded into a G4, the fluorophore is quenched. Upon thermal denaturation, the structure unfolds, yielding a measurable fluorescent signal to calculate the melting temperature (Tm).

Step-by-Step Workflow :

  • Oligonucleotide Preparation : Dilute dual-labeled MYC G4 DNA (FAM-MYC-TAMRA) to 400 nM in potassium cacodylate buffer (pH 7.4). Potassium is critical as it specifically coordinates within the G-tetrad central channel to promote G4 folding.

  • Annealing : Heat the DNA to 95°C for 5 minutes, then cool slowly to room temperature over 2 hours to ensure uniform intramolecular G4 formation.

  • Compound Incubation : Add the 2-hydrazinoimidazoline derivative (e.g., bisantrene) at varying concentrations (0.1 µM to 10 µM).

  • Thermal Denaturation : Subject the microplate to a temperature gradient (25°C to 95°C) at a rate of 1°C/min, reading FAM fluorescence at each step.

  • Data Analysis : Calculate the ΔTm (Tm of DNA+Drug minus Tm of DNA alone).

Self-Validating Controls :

  • Positive Control: Pyridostatin (PDS), a known G4 stabilizer, is run in parallel to validate assay sensitivity.

  • Negative Control: A mutant MYC sequence (guanines replaced by adenines, preventing G4 formation) is tested. If the derivative increases the Tm of the mutant, it indicates non-specific DNA binding rather than G4-specific stabilization.

Workflow Step1 1. Prepare Oligonucleotides (MYC Promoter G4) Step2 2. Anneal to Form G-Quadruplex Step1->Step2 Step3 3. Add 2-Hydrazinoimidazoline Derivative Step2->Step3 Step4 4. FRET Melting Assay (Thermal Denaturation) Step3->Step4 Step5 5. Calculate ΔTm (Stabilization Extent) Step4->Step5

Fig 2: Self-validating FRET melting assay workflow for G-quadruplex stabilization.

Protocol 2: Radioligand Binding Assay for I1 vs. Alpha-2 Selectivity

Objective : Determine the receptor subtype selectivity (Ki) of novel 2-imidazolinylhydrazones. Causality of Design : Because alpha-2 and I1 receptors often co-localize and share structural similarities in their ligand-binding pockets, standard functional assays can be confounded. Competitive radioligand binding with [3H]-clonidine (which binds both) in the presence of selective masking agents is required to isolate the specific receptor signal.

Step-by-Step Workflow :

  • Membrane Preparation : Isolate cell membranes from bovine rostral ventrolateral medulla (RVLM), a region rich in both I1 and alpha-2 receptors.

  • Receptor Masking : To isolate I1 receptors, perform the assay in the presence of 10 µM rauwolscine (a selective alpha-2 antagonist) to completely saturate alpha-2 sites.

  • Incubation : Incubate membranes with 2 nM [3H]-clonidine and increasing concentrations of the test derivative (10^-10 to 10^-4 M) for 45 minutes at 25°C.

  • Filtration and Counting : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Measure retained radioactivity using a liquid scintillation counter.

Self-Validating Controls :

  • Non-Specific Binding (NSB): Defined using 100 µM moxonidine. True specific binding is calculated by subtracting NSB from total binding, ensuring the signal is strictly receptor-mediated.

  • Replicate Consistency: Assays must be performed in technical triplicates across three independent biological preparations to ensure reproducibility.

References

  • PubChem : 2-hydrazino-4,5-dihydro-1H-imidazole | C3H8N4 | CID 243011. National Center for Biotechnology Information. 1

  • ResearchGate : Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives. 2

  • Wikipedia : Bisantrene (Mechanisms of Action). 3

  • SmallCaps : Race Oncology Identifies Breakthrough Anticancer Mechanism for Bisantrene (RCDS1). 4

  • MedPath : Race Oncology Discovers Novel Mechanism for Cancer Drug Targeting Previously "Undruggable" MYC Pathway. 5

  • BioRxiv : Bisantrene potentiates tyrosine kinase inhibitor activity in clear cell renal cell carcinoma. 6

Sources

Foundational

Spectroscopic Profiling of 2-Hydrazino-4,5-dihydro-1H-imidazole: A Technical Guide to FTIR and NMR Characterization

Executive Summary The compound 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinyl-4,5-dihydro-1H-imidazole or 2-hydrazinoimidazoline) is a highly reactive, nitrogen-rich bicyclic heterocyclic building block...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinyl-4,5-dihydro-1H-imidazole or 2-hydrazinoimidazoline) is a highly reactive, nitrogen-rich bicyclic heterocyclic building block[1]. Featuring a saturated five-membered imidazoline ring and an exocyclic hydrazine functional group, it is a critical intermediate in the synthesis of complex heterocyclic systems, including pyrazoles, triazines, and transition-metal complexes[2]. Due to its structural resemblance to biologically active imidazole derivatives, it is heavily utilized in the development of antimicrobial, antitumor, and neuroprotective agents[3].

Because the free base form of this compound is prone to oxidation and exhibits variable solubility, it is almost exclusively synthesized, isolated, and characterized as a hydrohalide salt (typically a hydroiodide or hydrobromide)[1]. This whitepaper provides a comprehensive, causality-driven guide to the Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopic characterization of 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide, ensuring structural integrity for downstream drug development workflows.

Chemical Context and Structural Dynamics

Understanding the spectroscopic signatures of 2-hydrazino-4,5-dihydro-1H-imidazole requires an analysis of its structural dynamics in solution and solid states:

  • Tautomerism and Resonance: The compound can exhibit tautomerism between the hydrazino (amine-like) and hydrazono (imine-like) forms. However, in its hydroiodide salt form, protonation occurs preferentially at the imidazoline ring nitrogen. This creates an amidinium-like resonance system where the positive charge is delocalized across the N-C-N core, stabilizing the structure and fixing the exocyclic group in the hydrazino form[2].

  • Salt Effects on Shielding: The presence of the hydroiodide counterion significantly alters the electron density of the molecule. The electron-withdrawing effect of the protonated ring deshields the adjacent aliphatic protons (H-4 and H-5) in NMR and shifts the C=N stretching frequencies in FTIR[4].

Self-Validating Synthesis and Preparation Workflow

To obtain high-purity spectroscopic data, the analyte must be synthesized and purified using a self-validating protocol. The most efficient route involves the nucleophilic displacement of a methylthio group by hydrazine[2].

Step-by-Step Methodology: Synthesis of the Hydroiodide Salt
  • Reagent Dissolution: Dissolve 4.0 mmol of 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide in 8.0 mL of absolute ethanol. Causality: Absolute ethanol is chosen as a polar protic solvent to stabilize the ionic intermediates and facilitate the nucleophilic attack[4].

  • Nucleophilic Substitution: Add 4.4 mmol (a slight 1.1x excess) of hydrazine hydrate to the solution. Causality: The slight excess ensures complete displacement of the methylthio leaving group while preventing the formation of bis-substituted byproducts[4].

  • Reflux and Monitoring: Stir the mixture under reflux (approx. 78°C) for 7 hours. Validation Check: Monitor via Thin Layer Chromatography (TLC). The reaction is complete when the starting material spot entirely disappears.

  • Isolation: Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure until dry.

  • Purification: Triturate the residue with diethyl ether to remove unreacted hydrazine and organic impurities. Filter the resulting white precipitate under a vacuum[4].

  • Yield & Preparation for Spectroscopy: The expected yield is ~85%. Dry the isolated 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide in a vacuum desiccator over anhydrous calcium chloride for 24 hours to remove residual moisture, which would otherwise obscure the N-H stretching region in FTIR[4].

G Start 2-(Methylthio)-4,5-dihydro- 1H-imidazole Hydroiodide Reagent Hydrazine Hydrate (Ethanol, Reflux 7h) Start->Reagent Intermediate 2-Hydrazinyl-4,5-dihydro- 1H-imidazole Hydroiodide Reagent->Intermediate FTIR FTIR Spectroscopy (ATR / KBr Pellet) Intermediate->FTIR NMR NMR Spectroscopy (1H & 13C in DMSO-d6 / D2O) Intermediate->NMR Val_FTIR Identify C=N (~1640 cm⁻¹) & N-H (3100-3400 cm⁻¹) FTIR->Val_FTIR Val_NMR Identify Ring CH2 (3.2-3.8 ppm) & Validate CH3S Loss NMR->Val_NMR Validation Structural Validation & Purity Confirmation Val_FTIR->Validation Val_NMR->Validation

Fig 1. Synthesis and spectroscopic characterization workflow of 2-hydrazinoimidazoline.

FTIR Spectroscopic Characterization

Experimental Protocol
  • Background Calibration: Collect a background spectrum using an empty Attenuated Total Reflectance (ATR) crystal or a blank KBr pellet to subtract atmospheric CO₂ and ambient moisture.

  • Sample Preparation: For transmission FTIR, grind 1-2 mg of the dried hydroiodide salt with 100 mg of anhydrous KBr and press into a translucent pellet at 10 tons of pressure. Causality: KBr is IR-transparent in the region of interest, and high pressure eliminates air pockets that cause light scattering.

  • Acquisition: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ with a resolution of 4 cm⁻¹, averaging 32 scans to maximize the signal-to-noise ratio.

Mechanistic Data Interpretation

The FTIR spectrum of 2-hydrazinyl-4,5-dihydro-1H-imidazole is dominated by the nitrogen-rich functional groups. The sharp band observed around 1640–1660 cm⁻¹ is the definitive marker for the stretching vibration of the C=N bond within the imidazoline ring[5][6]. Because the compound is a hydroiodide salt, extensive intermolecular hydrogen bonding occurs between the hydrazine group, the protonated ring nitrogen, and the iodide counterion. This causes the N-H stretching vibrations to appear as a broad, complex band system between 3100 cm⁻¹ and 3455 cm⁻¹[5].

Table 1: Key FTIR Vibrational Assignments
Wavenumber (cm⁻¹)IntensityFunctional Group / ModeStructural Causality
3100 – 3455 Strong, BroadN-H stretching (Hydrazine & Ring)Broadening is caused by extensive intermolecular hydrogen bonding and the protonated state of the imidazoline ring[5].
2800 – 3000 MediumC-H stretching (Aliphatic)Corresponds to the sp³ hybridized methylene (-CH₂-) groups of the imidazoline ring[5].
1640 – 1660 Strong, SharpC=N stretchingRepresents the amidinium-like resonance of the protonated imidazoline core[6].
1575 – 1615 MediumN-H bendingIn-plane bending vibrations of the primary and secondary amines[5].

NMR Spectroscopic Characterization

Experimental Protocol
  • Solvent Selection: Dissolve ~10-15 mg of the synthesized compound in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O). Causality: DMSO-d₆ is preferred for observing exchangeable N-H protons, whereas D₂O is excellent for resolving the aliphatic backbone without solvent interference, though N-H protons will undergo deuterium exchange and disappear[4][7].

  • Acquisition Parameters: Acquire the ¹H NMR spectrum at 400 MHz and the ¹³C NMR spectrum at 100 MHz. Use Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) if using DMSO-d₆.

Mechanistic Data Interpretation

The self-validation of the synthesis is immediately apparent in the ¹H NMR spectrum: the sharp singlet at ~3.0 ppm, corresponding to the methylthio (-S-CH₃) precursor, must be completely absent[4].

Instead, the spectrum reveals the symmetric nature of the imidazoline ring. The four protons of the two adjacent methylene groups (-CH₂-CH₂-) in the 4,5-dihydro-1H-imidazole ring exist in a highly deshielded environment due to the electron-withdrawing nature of the adjacent nitrogen atoms and the delocalized positive charge of the hydroiodide salt. Consequently, they appear as a distinct multiplet (or a broad singlet depending on the exact solvent temperature and concentration) between δ 3.2 and 3.8 ppm[4][7]. The exchangeable protons of the hydrazine group (-NH-NH₂) appear as broad signals further downfield, typically around δ 4.1 ppm in D₂O (if not fully exchanged) or between δ 6.65–9.03 ppm in DMSO-d₆ due to rapid proton exchange and hydrogen bonding dynamics[4][7].

Table 2: ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆ / D₂O)
NucleusChemical Shift (δ, ppm)MultiplicityIntegrationAssignment & Causality
¹H 3.20 – 3.80Multiplet / Broad Singlet4HRing -CH₂-CH₂- : Deshielded by adjacent electronegative N atoms and the formal positive charge of the salt[7].
¹H 4.10 (D₂O) / 6.65–9.03 (DMSO)Broad3H - 4H-NH-NH₂ & Ring N-H : Highly variable chemical shift due to rapid solvent exchange and hydrogen bonding[4][7].
¹³C ~160.0 – 163.7Singlet1CC=N (C-2 of ring) : Highly deshielded quaternary carbon due to sp² hybridization and amidinium resonance[6].
¹³C ~42.0 – 45.0Singlet2CRing -CH₂-CH₂- : Aliphatic carbons attached directly to nitrogen atoms.

Conclusion

The rigorous spectroscopic characterization of 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide relies on the intersection of chemical synthesis and instrumental analysis. By tracking the disappearance of the methylthio precursor in ¹H NMR and confirming the emergence of the highly deshielded imidazoline ring protons (δ 3.2–3.8 ppm) alongside the characteristic C=N amidinium stretch (~1640 cm⁻¹) in FTIR, researchers can confidently validate the structural integrity of this compound. Establishing this self-validating baseline is a mandatory prerequisite before deploying this versatile building block in downstream pharmacological screening or transition-metal ligand design.

References

  • Popov, L. D., et al. Synthesis and biological activity of some 2-imidazolinylhydrazone derivatives . ResearchGate. Available at:[Link]

  • Metal-azasterol complexes: Synthesis, characterization, interaction studies with DNA and TrxR and Biological Evaluation . SciELO. Available at:[Link]

  • Aminoguanidine Hydrazone Derivatives . Amazon S3 (J. Braz. Chem. Soc.). Available at:[Link]

Sources

Exploratory

Crystallographic Profiling and Coordination Dynamics of 2-Hydrazino-4,5-dihydro-1H-imidazole

An In-Depth Technical Guide for Structural Chemists and Drug Development Professionals Executive Summary In the realm of coordination chemistry and rational drug design, 2-hydrazino-4,5-dihydro-1H-imidazole (commonly ref...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Structural Chemists and Drug Development Professionals

Executive Summary

In the realm of coordination chemistry and rational drug design, 2-hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) serves as a highly versatile bidentate ligand and synthetic intermediate. Its unique structural topology—combining a rigid, electron-rich imidazoline ring with a flexible, multi-dentate exocyclic hydrazino group—enables the stabilization of high-oxidation-state transition metals and the generation of complex supramolecular architectures[1][2]. This whitepaper synthesizes current crystallographic data, mechanistic coordination pathways, and field-proven experimental protocols to provide researchers with a self-validating framework for utilizing this compound in structural biology and radiopharmaceutical development.

Chemical Topology and Mechanistic Reactivity

The chemical behavior of 2-hydrazino-4,5-dihydro-1H-imidazole is dictated by its tautomeric equilibrium between the hydrazone and hydrazine forms.

  • Ligand Rigidity vs. Flexibility: The saturated 4,5-dihydro-1H-imidazole core restricts conformational freedom, forcing the metal-binding domains into a predictable geometry. Conversely, the exocyclic −NH−NH2​ group allows for variable binding modes, including η1 (end-on) and η2 (side-on) coordination[2].

  • Salt Stabilization: In its free base form, the hydrazine moiety is highly nucleophilic and susceptible to rapid atmospheric oxidation. Consequently, the compound is almost exclusively synthesized and stored as a hydrohalide salt (e.g., hydroiodide or hydrobromide)[3]. The protonation of the imidazoline nitrogen effectively lowers the HOMO energy, granting the molecule bench-stability while preserving its utility for in situ metal chelation[3][4].

Crystallographic Data and Structural Parameters

Single-crystal X-ray diffraction (SC-XRD) studies reveal that the coordination of 2-hydrazino-2-imidazoline is highly dependent on the central metal's electronic configuration.

When reacted with Copper(II), the ligand undergoes an unexpected oxidative C–N coupling to form a new tetradentate ligand, bisimidazoline (biz), resulting in a mixed-valence complex, [Cu(biz)2][Cu2Br4][1]. In contrast, reactions with Rhenium(V) or Molybdenum(V) preserve the ligand's native structure, yielding complexes where the metal is coordinated directly by the hydrazino nitrogens[2].

Table 1: Summary of SC-XRD Quantitative Data for Key Metallo-Complexes

Complex / FormulaCrystal SystemSpace GroupUnit Cell Dimensions (Å, °)Volume (ų)Z
[Cu(biz)2][Cu2Br4] C₁₂H₂₄Br₄Cu₃N₈TriclinicP1a = 6.491(1)b = 8.012(2)c = 8.070(2)α = 107.713(5)β = 109.976(4)γ = 96.815(4)-1
[ReCl3(L)(HL)] C₆H₁₂Cl₃N₈ReMonoclinicP2₁/na = 9.093(2)b = 11.105(2)c = 14.295(3)β = 94.71(3)1438.6(7)4

(Note: "L" denotes the deprotonated 2-hydrazino-2-imidazoline ligand; data synthesized from[1] and[2])

Mechanistic Pathways of Coordination

The following diagram maps the divergent reaction pathways of the ligand depending on the transition metal precursor used.

G Ligand 2-Hydrazino-4,5-dihydro-1H-imidazole (Bidentate Precursor) Reaction Coordination & Redox Phase (Solvent: MeOH, Reflux) Ligand->Reaction Metal Transition Metal Core (Cu²⁺, ReO₄⁻, MoO₄²⁻) Metal->Reaction Coupling Oxidative C-N Coupling (In Situ 'biz' Ligand Formation) Reaction->Coupling Cu(II) Pathway Direct Direct η¹/η² Hydrazino Binding (Preservation of Imidazoline Ring) Reaction->Direct Re(V)/Mo(V) Pathway Cryst1 Triclinic P1 Crystals [Cu(biz)₂][Cu₂Br₄] Coupling->Cryst1 Slow Evaporation Cryst2 Monoclinic P2₁/n Crystals [ReCl₃(L)(HL)] Direct->Cryst2 Slow Evaporation

Fig 1: Reaction pathways and crystallographic outcomes of 2-hydrazino-4,5-dihydro-1H-imidazole.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies detail the causality behind each experimental choice. Every protocol includes a built-in validation checkpoint to confirm intermediate integrity before proceeding.

Protocol A: Synthesis of 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide

Mechanistic Rationale: Synthesizing the hydroiodide salt directly from 2-(methylthio)-4,5-dihydro-1H-imidazole utilizes the methylthio group as an optimal leaving group for nucleophilic substitution by hydrazine[3]. The iodide counterion enhances the crystallinity of the final product.

Step-by-Step Methodology:

  • Preparation: Suspend 1.0 equivalent of 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide in absolute ethanol. Causality: Absolute ethanol prevents the hydrolysis of the starting material while providing a polar protic medium to stabilize the transition state.

  • Nucleophilic Attack: Add 1.2 equivalents of hydrazine hydrate dropwise under a nitrogen atmosphere at 0°C. Causality: The slight excess of hydrazine ensures complete conversion, while the low temperature controls the exothermic substitution and prevents the formation of symmetrical bis-substituted byproducts[3].

  • Reflux & Evolution: Heat the mixture to reflux (78°C) for 4 hours. Monitor the evolution of methanethiol gas (toxic; ensure proper scrubbing).

  • Crystallization: Cool the solution to -20°C overnight. Collect the resulting white precipitates via vacuum filtration and wash with cold diethyl ether.

  • Validation Checkpoint: Perform FTIR spectroscopy. The disappearance of the C-S stretch (~700 cm⁻¹) and the appearance of a sharp N-H stretch at ~3300 cm⁻¹ validates the successful substitution[3].

Protocol B: Preparation of [ReCl3(NNC3H4N2H)(HNNHC3H4N2H)] for SC-XRD

Mechanistic Rationale: This protocol reduces perrhenate ( ReO4−​ ) to Re(V) using the ligand itself as both a reducing agent and a chelator, trapping the metal in a highly stable, crystallizable core[2].

Step-by-Step Methodology:

  • Precursor Dissolution: Dissolve ammonium perrhenate ( NH4​ReO4​ ) in a minimal volume of anhydrous methanol.

  • Ligand Addition: Add 3.0 equivalents of 2-hydrazino-2-imidazoline hydrobromide[2]. Causality: The hydrobromide salt is used here because the bromide ions assist in the intermediate steps of Re(VII) reduction without outcompeting the chloride ligands that will be introduced next.

  • Acidification: Introduce concentrated HCl dropwise until the pH reaches ~2. Causality: The highly acidic environment is strictly required to drive the reduction of the oxo-rhenium species and to provide the chloride ligands necessary to form the ReCl3 equatorial plane[2].

  • Reflux & Chelation: Reflux the mixture for 2 hours until a deep color change indicates the formation of the Re(V) complex.

  • Crystal Growth: Filter the hot solution to remove any insoluble polymeric byproducts. Allow the filtrate to undergo slow evaporation at room temperature in a vibration-free environment.

  • Validation Checkpoint: Prior to mounting the crystal, run a quick elemental analysis (CHN). The theoretical yield for C6​H12​Cl3​N8​Re should closely match (C: 13.9%, H: 2.3%, N: 21.6%).

Pharmacological and Diagnostic Applications

Beyond fundamental crystallography, the structural rigidity of 2-hydrazino-4,5-dihydro-1H-imidazole complexes has profound implications in drug development:

  • Radiopharmaceuticals: The {M(η1-NNR)(η2-HNNHR)} core (where M = Tc or Re) serves as a premier model for binding diagnostic isotopes (like Technetium-99m) to chemotactic peptides. The imidazoline ring provides a robust anchor that resists in vivo degradation, ensuring favorable pharmacokinetics during tumor imaging[2].

  • G-Quadruplex Binding: Hydrazone derivatives of this compound have been synthesized to target and stabilize DNA G-quadruplex structures (e.g., c-myc and c-kit2). The protonated imidazoline nitrogens form critical hydrogen bonds with the oxygen atoms of the DNA backbone phosphate groups, exhibiting potent anti-cancer potential[4].

References

  • Drożdżewski, P., & Kubiak, M. (2009). The reaction of copper(II) and 2-hydrazino-2-imidazoline leading to the in situ formation of bisimidazoline (biz). Crystal structure and vibrational spectroscopy of mixed-valence [Cu(biz)2][Cu2Br4] complex.
  • Hirsch-Peters, et al. (2000). Synthesis and Characterization of Organohydrazino Complexes of Technetium, Rhenium, and Molybdenum with the {M(η1-HxNNR)(η2-HyNNR)} Core and Their Relationship to Radiolabeled Organohydrazine-Derivatized Chemotactic Peptides with Diagnostic Applications.
  • Benchchem Database. 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide | 39889-17-3. Benchchem.
  • ACS Publications. (2016). Toward the Development of Specific G-Quadruplex Binders: Synthesis, Biophysical, and Biological Studies of New Hydrazone Derivatives.

Sources

Foundational

In Vitro Toxicity and Safety Profile of 2-Hydrazino-4,5-dihydro-1H-imidazole: A Comprehensive Technical Guide

Executive Summary 2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile nitrogen-rich heterocyclic compound. Characterized by a saturated imidazoline ring and an e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile nitrogen-rich heterocyclic compound. Characterized by a saturated imidazoline ring and an exocyclic hydrazine substituent, it serves as a critical pharmacophore building block in medicinal chemistry. While the free base (C₃H₈N₄) is utilized in various synthetic pathways, the compound is most frequently handled as a hydrobromide salt (CAS 55959-84-7) to enhance aqueous solubility and oxidative stability.

This technical guide provides an in-depth analysis of the in vitro toxicity, cytotoxicity profiling, and safety parameters of 2-hydrazino-4,5-dihydro-1H-imidazole and its advanced derivatives. By understanding the delicate balance between target affinity and cytotoxicity, researchers can safely leverage this compound to develop potent immunomodulators and multimodal anticancer agents.

Chemical Identity and Pharmacophore Utility

The structural uniqueness of 2-hydrazino-4,5-dihydro-1H-imidazole lies in its dual reactivity. The hydrazine moiety acts as a potent nucleophile for condensation reactions with aldehydes and ketones, while the imidazoline ring remains protonated at physiological pH, providing a positively charged anchor for electrostatic interactions with biological targets (e.g., the DNA phosphate backbone or metal ions).

Because hydrazine derivatives carry inherent toxicity risks, incorporating the 2-hydrazino-2-imidazoline chain into larger scaffolds is a proven strategy to modulate the overall safety profile of a drug candidate. For instance, in the development of G-quadruplex (G4) ligands, this specific chain confers a highly desirable balance: it maintains strong target affinity while exhibiting lower non-specific cytotoxicity compared to imino-guanidine chains, thereby allowing for the cytostatic activation of innate immune genes (like IFN-β) in cancer cells [1].

Workflow A 2-Hydrazino-4,5-dihydro-1H-imidazole (Pharmacophore Base) B G-Quadruplex Ligands (Immune Modulators) A->B Aldehyde Condensation C Anthrahydrazone Ligands (e.g., AAIH) A->C Anthracene Condensation D AAIH-Mn Complex (Multimodal Anticancer Agent) C->D Mn(II) Coordination

Structural integration of 2-hydrazino-4,5-dihydro-1H-imidazole into bioactive derivatives.

In Vitro Toxicity and Cytotoxicity Profiling

The in vitro toxicity of 2-hydrazino-4,5-dihydro-1H-imidazole is highly context-dependent. As an isolated small molecule, it exhibits mild to moderate cytotoxicity, primarily driven by the redox reactivity of the hydrazine group. However, when synthesized into transition metal complexes, its cytotoxic profile transforms dramatically.

A landmark application of this compound is the synthesis of the AAIH ligand ((Z)-10-((2-(4,5-dihydro-1H-imidazole-2-yl)hydrazineylidene)methyl)anthracene-9-carbaldehyde). When coordinated with Manganese(II) to form the AAIH-Mn complex , the resulting molecule exhibits potent, multimodal cytotoxicity against human gastric cancer cells (MGC-803) while maintaining exceptionally low toxicity in normal cells and in vivo models [2].

Multimodal Cell Death Mechanisms

The AAIH-Mn complex leverages the redox-active Mn(II) center and the DNA-intercalating properties of the anthrahydrazone ligand to trigger three distinct cell death pathways:

  • Apoptosis: Mediated via the conventional mitochondrial pathway (cytochrome c release).

  • Autophagy: Induced as a fatal stress response to the complex.

  • Ferroptosis: An iron-dependent form of regulated cell death driven by severe lipid peroxidation [2].

Pathways Ligand AAIH-Mn Complex (Internalized) Mito Mitochondrial Dysfunction Ligand->Mito Targets Mitochondria ROS ROS Overproduction Ligand->ROS Redox Cycling Apo Apoptosis (Programmed Cell Death) Mito->Apo Cytochrome c Release Auto Autophagy (Cellular Degradation) Mito->Auto Stress Response Lipid Lipid Peroxidation ROS->Lipid Oxidative Stress Ferro Ferroptosis (Iron-Dependent Death) Lipid->Ferro Membrane Damage

Multimodal in vitro cell death pathways triggered by the AAIH-Mn complex.

Comparative Cytotoxicity Data

The table below illustrates how coordinating the 2-hydrazino-2-imidazoline-derived AAIH ligand with different metals impacts in vitro cytotoxicity. The Mn(II) complex demonstrates a superior therapeutic window compared to the uncoordinated ligand or the Co(II) variant.

Compound / ComplexMGC-803 (Gastric Cancer) IC₅₀ (μM)HeLa (Cervical Cancer) IC₅₀ (μM)Primary Mechanism of Action
AAIH Ligand 18.82 ± 2.10> 20.0DNA Intercalation
AAIH-Co Complex 10.05 ± 1.1612.40 ± 1.50Apoptosis
AAIH-Mn Complex 1.64 ± 0.663.12 ± 0.45Apoptosis, Autophagy, Ferroptosis
Cisplatin (Control) ~ 2.00~ 5.50DNA Crosslinking

Data synthesized from the in vitro screening of AAIH metal complexes [2].

Safety Profile and Occupational Handling

Due to the presence of the hydrazine functional group, 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide must be handled with strict adherence to laboratory safety protocols. The compound is classified as a hazardous substance under OSHA and GHS guidelines [3][4].

Physicochemical and Hazard Properties
Property / HazardSpecification
Molecular Formula C₃H₈N₄ · HBr
Molecular Weight 181.03 g/mol (Salt); 100.12 g/mol (Free Base)
Appearance White to cream or pale grey crystalline powder
Solubility Highly soluble in water and polar protic solvents
Signal Word Warning
Hazard Classes Skin Irritation (Category 2); Eye Irritation (Category 2); Specific Target Organ Toxicity - Single Exposure (STOT SE 3)
Hazard Statements H315 (Causes skin irritation); H319 (Causes serious eye irritation); H335 (May cause respiratory irritation)

Causality in Handling: The hydrobromide salt is hygroscopic and can release irritating hydrogen bromide gas upon thermal decomposition. All synthesis and weighing procedures must be conducted within a certified fume hood using appropriate PPE (nitrile gloves, safety goggles, and a particulate respirator if aerosolization is a risk).

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the use of 2-hydrazino-2-imidazoline in drug synthesis and subsequent in vitro toxicity evaluation.

Protocol 1: Synthesis of the AAIH Ligand

Objective: Condense 9,10-anthracenedicarboxaldehyde with 2-hydrazino-2-imidazoline hydrobromide.

  • Preparation: Dissolve 1.0 equivalent of 9,10-anthracenedicarboxaldehyde in anhydrous ethanol.

  • Addition: Slowly add a suspension containing 1.1 equivalents of 2-hydrazino-2-imidazoline hydrobromide and a catalytic amount of hydrochloric acid (or DBU if basic conditions are preferred).

  • Reflux: Heat the reaction mixture to reflux for 18–24 hours. Monitor the reaction progress via Thin-Layer Chromatography (TLC).

  • Isolation: Cool the mixture in an ice bath. The asymmetric target product (AAIH) will precipitate alongside the symmetric bisantrene byproduct.

  • Purification: Filter the crude solid and purify via flash column chromatography on silica gel.

  • Validation: Confirm the structure using ¹H NMR. The successful incorporation of the imidazoline ring is verified by the presence of broad NH signals and characteristic aliphatic protons from the dihydroimidazole ring.

Protocol 2: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine the IC₅₀ of synthesized derivatives.

  • Cell Seeding: Seed MGC-803 or HeLa cells in a 96-well plate at a density of 5×103 cells/well in 100 μL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Treatment: Aspirate the medium and replace it with fresh medium containing serial dilutions of the test compound (e.g., AAIH-Mn) ranging from 0.1 μM to 50 μM. Include a vehicle control (0.1% DMSO) and a positive control (Cisplatin).

  • Incubation: Incubate for 48 hours.

  • MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 4 hours.

  • Solubilization: Carefully remove the medium and dissolve the resulting formazan crystals in 150 μL of DMSO.

  • Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability relative to the vehicle control and determine the IC₅₀ using non-linear regression analysis.

Protocol 3: Evaluation of Ferroptosis

Objective: Validate lipid peroxidation as a mechanism of cell death.

  • Pre-treatment: Pre-treat cancer cells with 1 μM Ferrostatin-1 (a specific ferroptosis inhibitor) for 2 hours prior to compound exposure.

  • Exposure: Treat the cells with the IC₅₀ concentration of the test compound for 24 hours.

  • Lipid ROS Measurement: Stain the cells with 2 μM C11-BODIPY dye for 30 minutes at 37°C.

  • Analysis: Wash the cells with PBS and analyze via flow cytometry.

  • Validation: A shift in fluorescence from red to green indicates lipid peroxidation. If Ferrostatin-1 successfully rescues cell viability and prevents this fluorescent shift, ferroptosis is confirmed as an active toxicity pathway.

Conclusion

2-Hydrazino-4,5-dihydro-1H-imidazole is an indispensable building block in modern medicinal chemistry. While its intrinsic toxicity profile necessitates careful handling and rigorous occupational safety measures, its true value lies in its ability to be structurally integrated into complex ligands. By fine-tuning the balance between target affinity and cytotoxicity, researchers can utilize this compound to engineer advanced therapeutics—ranging from G-quadruplex stabilizers that activate the immune system to multimodal metal complexes capable of overcoming drug resistance via ferroptosis and autophagy.

References

  • Marzano, S., Miglietta, G., Morigi, R., Marinello, J., Arleo, A., Procacci, M., Locatelli, A., Leoni, A., Pagano, B., Randazzo, A., Amato, J., & Capranico, G. (2022). Balancing Affinity, Selectivity, and Cytotoxicity of Hydrazone-Based G-Quadruplex Ligands for Activation of Interferon β Genes in Cancer Cells. Journal of Medicinal Chemistry, 65(17), 12055–12067.[Link]

  • Liu, R.-X., Li, D.-M., Luo, R.-Y., Bi, X.-B., Huang, Y., Luo, S.-S., Wu, Y.-S., Ding, T.-Y., Xie, J.-X., Wen, C.-C., Liu, Y.-C., Storr, T., & Liang, H. (2026). The First Multimodal Anticancer Manganese(II) Complex of an Asymmetric Anthrahydrazone Triggers Apoptosis, Autophagy and Ferroptosis. Journal of Medicinal Chemistry.[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 243011, 2-hydrazino-4,5-dihydro-1H-imidazole. PubChem.[Link]

Exploratory

Thermodynamic Profiling and Coordination Chemistry of 2-Hydrazino-4,5-dihydro-1H-imidazole Salts: An In-Depth Technical Guide

Executive Summary 2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinoimidazoline or 2-hydrazinyl-4,5-dihydro-1H-imidazole) is a highly reactive heterocyclic building block pivotal in medicinal chemistry and c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinoimidazoline or 2-hydrazinyl-4,5-dihydro-1H-imidazole) is a highly reactive heterocyclic building block pivotal in medicinal chemistry and coordination chemistry. Understanding the thermodynamic properties of its salt forms (e.g., hydroiodide, hydrochloride) and its transition metal complexes is critical for optimizing synthetic yields, ensuring formulation stability, and predicting ligand-metal binding affinities. This whitepaper provides a comprehensive analysis of the thermodynamic principles governing salt formation, structural stability, and complexation kinetics, grounded in both empirical Van't Hoff analyses and Density Functional Theory (DFT) calculations.

Thermodynamics of Salt Formation and Stability

The free base of 2-hydrazino-4,5-dihydro-1H-imidazole contains multiple nitrogen sites capable of protonation. Salt formation is typically achieved via quenching with strong halogen acids (e.g., HI or HCl). The choice of counterion fundamentally alters the thermodynamic landscape of the resulting crystalline solid.

Hydroiodide vs. Hydrochloride Salts

The thermodynamic stability and physical properties of the salts are dictated by the lattice energy ( UL​ ) and the hydration enthalpy ( ΔHhyd​ ).

  • Hydrochloride Salt: The smaller ionic radius of the chloride ion ( 167 pm) compared to the iodide ion ( 206 pm) results in a higher lattice energy. Thermodynamically, this higher lattice energy disfavors the absorption of atmospheric moisture, rendering the hydrochloride salt significantly less hygroscopic and more stable for long-term storage [1]. Furthermore, the higher polarity of the chloride ion yields a more exothermic hydration enthalpy, making it more water-soluble than its hydroiodide counterpart.

  • Hydroiodide Salt (CAS 39889-17-3): While more hygroscopic, the hydroiodide salt is frequently utilized as a synthetic intermediate. The weaker lattice energy allows for easier dissociation in organic solvents, facilitating subsequent coupling reactions where the hydrazinyl group acts as a nucleophile [1].

Van't Hoff Analysis of Protonation

The enthalpy ( ΔH∘ ) and entropy ( ΔS∘ ) of salt formation can be empirically determined by measuring the equilibrium constant ( Keq​ ) across a temperature gradient (typically 298–318 K). A non-spontaneous reaction profile ( ΔG>0 ) at ambient temperatures often correlates with endothermic DFT results, requiring thermal activation to drive the salt formation to completion [1].

SaltThermodynamics FreeBase 2-Hydrazinoimidazoline (Free Base) Protonation Protonation & Crystallization FreeBase->Protonation + H+ Acid Halogen Acid (HCl / HI) Acid->Protonation + X- Salt Stable Salt (ΔG < 0 at optimal T) Protonation->Salt Lattice Energy Release

Fig 1: Thermodynamic pathway of 2-hydrazinoimidazoline salt formation.

Coordination Thermodynamics and DFT Modeling

2-Hydrazino-4,5-dihydro-1H-imidazole is a potent bidentate ligand, frequently forming bisimidazoline (biz) complexes with transition metals such as Cu(II), Ni(II), and Mn(II). The thermodynamics of these complexations reveal complex kinetic pathways.

Copper(II) Complexation Kinetics

In the formation of Cu(II) complexes—specifically when reacted with anthracene-9-carbaldehyde—computational DFT (B3LYP) studies reveal a multi-step reaction mechanism characterized by both unimolecular and bimolecular steps [2].

  • Rate-Determining Step: The bimolecular step is the rate-determining phase, exhibiting a massive energy barrier (activation energy, Ea​ ) of approximately 2925.75 kJ/mol at the third transition state (TS3) [2].

  • Thermodynamic Profile: The overall reaction is thermodynamically non-spontaneous and endothermic. The high enthalpy of activation ( ΔH‡ ) necessitates stringent temperature control during synthesis to overcome the transition state barriers without degrading the organic ligand [2].

Concomitant Electron and Proton Transfer

When reacting with Cu(OH)₂ to form mixed-valence [Cu(biz)2​][Cu2​Br4​] complexes, kinetic and thermodynamic results strictly preclude stepwise mechanisms (i.e., sequential proton-then-electron or electron-then-proton transfer). Instead, the thermodynamics favor a concomitant electron and proton ( H∙ ) transfer . This concerted mechanism bypasses the high-energy intermediates that would otherwise form during a stepwise transfer, effectively lowering the overall Gibbs free energy of activation ( ΔG‡ ) for the redox process [3].

DFT_Pathway Reactants Ligand + Cu(II) TS1 Transition State 1 (Endothermic) Reactants->TS1 Thermal Activation Intermediate Intermediate Complex TS1->Intermediate Partial Relaxation TS3 Transition State 3 Ea ~2925 kJ/mol Intermediate->TS3 Rate-Determining Step Product Final Cu(II) Complex (Non-spontaneous) TS3->Product Coordination Completion

Fig 2: DFT-calculated energy profile for Cu(II) complexation via B3LYP theory.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded in each step to explain why specific conditions are mandated.

Protocol 1: Synthesis and Van't Hoff Thermodynamic Profiling of the Hydroiodide Salt

Objective: Synthesize 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide and determine ΔH∘ and ΔS∘ .

  • Reagent Preparation: Dissolve 2-hydrazino-4,5-dihydro-1H-imidazole free base in anhydrous ethanol. Causality: Anhydrous conditions prevent premature hydrolysis of the imidazoline ring.

  • Acid Quenching: Slowly add hydroiodic acid (HI) at a precise 1:1.2 molar ratio (imidazole:HI) under inert nitrogen atmosphere at 0 °C. Causality: The slight stoichiometric excess of HI ensures complete protonation, while the low temperature mitigates exothermic degradation.

  • Crystallization: Allow the solution to warm to 298 K to induce crystallization. Filter and dry under vacuum.

  • Thermodynamic Profiling (Self-Validating Step):

    • Measure the solubility equilibrium constant ( Keq​ ) of the salt in water at five distinct temperatures: 298 K, 303 K, 308 K, 313 K, and 318 K using UV-Vis spectroscopy.

    • Validation: Plot ln(Keq​) versus 1/T . A strictly linear plot validates the assumption that ΔH∘ is constant over this range. Any severe non-linearity indicates a non-zero change in heat capacity ( ΔCp​=0 ) or competing degradation reactions.

    • Calculate Enthalpy ( ΔH∘ ) from the slope ( −ΔH∘/R ) and Entropy ( ΔS∘ ) from the y-intercept ( ΔS∘/R ).

Protocol 2: Mitigating Side Reactions in Ligand Substitution

When utilizing the hydroiodide salt as a building block for further synthesis, competing side reactions (e.g., over-alkylation of the hydrazinyl nitrogens) can alter the thermodynamic yield.

  • Mitigation Strategy: Temporarily block the highly nucleophilic secondary amine sites using a Boc (tert-butoxycarbonyl) protecting group prior to substitution [1]. This shifts the thermodynamic preference entirely toward the desired primary amine reaction site, lowering the activation energy for the target pathway while sterically hindering off-target pathways.

Quantitative Data Summary

The following tables synthesize the key thermodynamic and physical properties discussed, providing a rapid reference for formulation and computational modeling.

Table 1: Comparative Physical & Thermodynamic Properties of Salts

PropertyHydrochloride SaltHydroiodide Salt (CAS 39889-17-3)Causality / Structural Driver
Aqueous Solubility HighModerateSmaller Cl− radius yields higher hydration enthalpy.
Hygroscopicity LowHighHigher lattice energy of chloride salt disfavors moisture uptake.
Synthetic Utility Halide-sensitive couplingsGeneral heterocyclic synthesisIodide acts as a better leaving group in specific catalytic cycles.

Table 2: DFT (B3LYP) Calculated Parameters for Cu(II) Complexation [2]

ParameterValueInterpretation
Activation Energy ( Ea​ ) at TS3 ∼2925.75 kJ/molMassive barrier; defines the rate-determining bimolecular step.
Enthalpy of Activation ( ΔH‡ ) >300 kJ/molHighly endothermic transition state requiring significant thermal input.
Overall Reaction Spontaneity Non-spontaneous ( ΔG>0 )The complexation is thermodynamically uphill under standard conditions.
Reaction Order Pseudo-first & Second orderFollows complex multi-step kinetics dependent on ligand concentration.

References

  • Adeniji, S. E. (2020). "Density functional theory (DFT) approach for kinetic and thermodynamic study of reaction mechanism of copper(II) complex from 2-hydrazinyl-4,5-dihydro-1h-imidazole and anthracene-9-carbaldehyde". Journal of the Turkish Chemical Society Section A: Chemistry, 7(1), 77–86. Available at:[Link]

  • Drożdżewski, P., & Kubiak, M. (2009). "The reaction of copper(II) and 2-hydrazino-2-imidazoline leading to the in situ formation of bisimidazoline (biz). Crystal structure and vibrational spectroscopy of mixed-valence [Cu(biz)2][Cu2Br4] complex". Polyhedron. Available at:[Link]

Foundational

solubility profile of 2-hydrazino-4,5-dihydro-1H-imidazole in polar organic solvents

Solvation Dynamics and Thermodynamic Solubility Profile of 2-Hydrazino-4,5-dihydro-1H-imidazole in Polar Organic Solvents: A Technical Whitepaper Executive Summary The rational design of chemical syntheses and pharmaceut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Solvation Dynamics and Thermodynamic Solubility Profile of 2-Hydrazino-4,5-dihydro-1H-imidazole in Polar Organic Solvents: A Technical Whitepaper

Executive Summary

The rational design of chemical syntheses and pharmaceutical formulations relies heavily on precise solubility data. For highly nitrogenous heterocyclic compounds like 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline), solubility is dictated by a complex interplay of ionization state, solvent dielectric properties, and hydrogen-bonding capacity. This whitepaper provides an in-depth analysis of the , detailing the thermodynamic mechanisms of solvation and providing a self-validating experimental protocol for solubility quantification.

Structural Foundations and Chemical Relevance

2-Hydrazino-4,5-dihydro-1H-imidazole (IUPAC: 4,5-dihydro-1H-imidazol-2-ylhydrazine) is a saturated heterocyclic compound featuring a five-membered imidazoline ring and an exocyclic hydrazino substituent[1]. The molecular formula, C₃H₈N₄, indicates a highly nitrogen-rich structure that serves as a critical building block in medicinal chemistry. Notably, derivatives of this compound have been extensively investigated as potent alpha-adrenoceptor antagonists for the treatment of sexual dysfunction[2].

The free base form of the compound exhibits moderate thermal stability but presents solubility challenges in standard organic workflows. Consequently, it is predominantly utilized and stored as a halide salt—most commonly the hydrobromide or hydroiodide form[3].

Thermodynamic Principles of Solvation in Polar Media

The solubility characteristics of 2-hydrazino-4,5-dihydro-1H-imidazole are fundamentally transformed by salt formation. The free base possesses a relatively rigid crystal lattice driven by intermolecular hydrogen bonding between the imidazoline NH and the hydrazino NH₂ groups.

When quenched with hydroiodic or hydrobromic acid, the hydrazino group undergoes protonation, yielding an ionic salt (e.g., 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide)[4]. This ionic nature drastically enhances its solubility in polar solvents[5]. The thermodynamic driver for this enhanced solubility in polar protic solvents (such as methanol and ethanol) is the favorable enthalpy of solvation, which overcomes the lattice energy of the salt[3].

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents act as both hydrogen bond donors and acceptors. They stabilize the protonated imidazoline/hydrazino cation via strong dipole-cation interactions and solvate the halide counterion (Br⁻ or I⁻) through extensive hydrogen bonding networks.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): Solvents with high dielectric constants but lacking hydrogen-bond donating capabilities effectively solvate the organic cation via their highly polarized oxygen atoms. However, the halide anion remains relatively "naked" (unsolvated), which can slightly alter the thermodynamic equilibrium compared to protic media.

Mechanism FreeBase 2-Hydrazino-4,5-dihydro- 1H-imidazole (Free Base) Acid Protonation (HBr / HI) FreeBase->Acid Reacts with Salt Ionic Salt Form (Hydrobromide) Acid->Salt Yields Solvation Enhanced Solvation (Ion-Dipole & H-Bonding) Salt->Solvation Interacts with Solvent Polar Protic Solvents (e.g., Methanol) Solvent->Solvation Provides

Caption: Logical relationship between salt formation and enhanced solvation in polar media.

Quantitative Solubility Profile

The following table summarizes the representative thermodynamic solubility profile of the hydrobromide salt form (CAS 55959-84-7) across various polar organic solvents at standard ambient temperature (25°C).

SolventDielectric Constant (ε)Solvation TypeEstimated Solubility (mg/mL) at 25°C
Dimethyl Sulfoxide (DMSO) 46.7Polar Aprotic> 50 (Highly Soluble)
Methanol (MeOH) 32.7Polar Protic30 - 50 (Soluble)
Ethanol (EtOH) 24.5Polar Protic10 - 30 (Moderately Soluble)
Acetonitrile (MeCN) 37.5Polar Aprotic< 5 (Slightly Soluble)

Data synthesized based on the ionic solvation behavior of imidazoline hydrobromide derivatives.

Self-Validating Experimental Methodology: Thermodynamic Solubility Screening

To accurately determine the solubility of 2-hydrazino-4,5-dihydro-1H-imidazole in polar organic solvents, researchers must avoid kinetic artifacts. The following protocol utilizes a self-validating shake-flask method designed to ensure true thermodynamic equilibrium is measured.

Step-by-Step Protocol:
  • Solid-State Verification (Quality Control):

    • Action: Analyze the starting material (e.g., the hydrobromide salt) using X-Ray Powder Diffraction (XRPD).

    • Causality: Different polymorphs possess distinct lattice energies, directly dictating the thermodynamic solubility limit. Confirming the initial phase ensures baseline accuracy.

  • Solvent Equilibration:

    • Action: Add an excess amount of the compound (approximately 100 mg) to 1 mL of the target polar solvent (e.g., Methanol) in a sealed, amber glass vial. Place the vial in a thermostatic shaker at 25.0 ± 0.1 °C and agitate at 300 rpm for 48 hours.

    • Causality: A 48-hour equilibration period guarantees the system transitions past the initial kinetic dissolution rate and achieves a true saturated thermodynamic equilibrium. Temperature control is critical, as minor fluctuations will alter the saturation point.

  • Phase Separation:

    • Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 rpm for 15 minutes. Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.

    • Causality: Centrifugation compacts the undissolved solid, preventing the filter membrane from clogging. PTFE is selected over nylon or cellulose to prevent non-specific binding of the highly polar nitrogenous compound to the filter matrix, which would artificially lower the measured concentration.

  • Quantification & Solid-Phase Validation (The Self-Validating Step):

    • Action: Dilute the filtered supernatant appropriately and quantify the concentration using HPLC-UV (detecting the imidazoline chromophore). Concurrently, recover the residual solid from the centrifuge tube, dry it gently under nitrogen, and re-analyze via XRPD.

    • Causality: Recovering and analyzing the solid phase validates the entire system. If the post-equilibration XRPD pattern matches the initial pattern, the measured solubility accurately reflects the original crystal form. If the pattern changes, a solvent-mediated polymorphic transformation or salt disproportionation has occurred, and the solubility value must be attributed to the new phase.

Workflow N1 Solid-State Verification (XRPD Analysis) N2 Solvent Equilibration (Thermostatic Shake-Flask, 48h) N1->N2 N3 Phase Separation (Centrifugation & PTFE Filtration) N2->N3 N4 Supernatant Analysis (HPLC-UV Quantification) N3->N4 N5 Solid-Phase Validation (Post-Equilibration XRPD) N3->N5

Caption: Self-validating thermodynamic solubility workflow for imidazoline derivatives.

References

  • EvitaChem. "Buy 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide (EVT-2499709)." EvitaChem.
  • Smolecule. "Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7." Smolecule.
  • Benchchem. "2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3." Benchchem.
  • PubChem. "2-hydrazino-4,5-dihydro-1H-imidazole | C3H8N4 | CID 243011.
  • BioWorld. "Potent alpha-adrenoceptor antagonists with utility in sexual dysfunction." BioWorld.

Sources

Exploratory

Pharmacological Potential of 2-Hydrazino-4,5-dihydro-1H-imidazole Compounds: A Technical Guide

Executive Summary As drug discovery pivots toward highly functionalized, multi-target scaffolds, 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 4,5-dihydro-1H-imidazol-2-ylhydrazine) has emerged as a privileged buil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug discovery pivots toward highly functionalized, multi-target scaffolds, 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 4,5-dihydro-1H-imidazol-2-ylhydrazine) has emerged as a privileged building block. By fusing the electrostatic binding capabilities of an imidazoline ring with the extreme nucleophilicity of a hydrazine moiety, this compound serves as a critical precursor for synthesizing advanced therapeutics 1. This whitepaper synthesizes current field data, mechanistic causality, and self-validating laboratory protocols to guide application scientists in leveraging this molecule across oncology, infectious diseases, and neuropharmacology.

Chemical Profiling & Pharmacophore Dynamics

The pharmacological versatility of 2-hydrazino-4,5-dihydro-1H-imidazole stems directly from its structural duality:

  • The Imidazoline Ring: Mimics the guanidino group of arginine. At physiological pH, the nitrogen atoms are protonated, providing robust electrostatic affinity toward negatively charged targets (e.g., the phosphate backbone of DNA or acidic residues in receptor pockets).

  • The Hydrazine Moiety (-NH-NH₂): Acts as a highly reactive bidentate ligand and nucleophilic center. It readily undergoes condensation with aldehydes and ketones to form rigid, planar hydrazones. This extended π -conjugation is essential for DNA intercalation and for locking molecules into the specific spatial orientations required for receptor subtype selectivity 2.

Handling Insight: The hydrobromide salt of this compound is hygroscopic and prone to oxidation. To maintain the integrity of the hydrazine group, store under inert gas (argon/nitrogen) at -20°C and utilize degassed solvents during stock preparation.

Therapeutic Domains

Oncology & DNA Cleavage Mechanisms

Derivatives of 2-hydrazino-4,5-dihydro-1H-imidazole act as potent, metal-free DNA cleaving agents. When optimized with a hydroxy group, these compounds accelerate phosphodiester bond cleavage by 106 -fold over uncatalyzed DNA. The causality lies in the spatial proximity of the nucleophilic hydroxy group and the electrophilic activation provided by the protonated imidazoline groups 3.

Furthermore, when condensed with anthracene-9-carbaldehyde to form the 9-AIH ligand, it readily coordinates with Copper(II). These metallo-complexes intercalate deeply into tumor DNA, triggering G2/M and S phase cell cycle arrest, ultimately inducing apoptosis in aggressive cell lines like BEL-7404 4.

G N1 2-Hydrazino-4,5-dihydro-1H-imidazole (Nucleophilic Precursor) N3 9-AIH Ligand (Anthracene-9-imidazoline hydrazone) N1->N3 N2 Anthracene-9-carbaldehyde (Intercalating Moiety) N2->N3 N4 Cu(II) Coordination (cis-[CuIICl2(9-AIH)]) N3->N4 CuCl2 Addition N5 DNA Intercalation & Covalent Binding N4->N5 Target Engagement N6 G2/M & S Phase Arrest (Cell Cycle Blockade) N5->N6 N7 Apoptosis (BEL-7404 Cells) N6->N7

Mechanism of action for 9-AIH Cu(II) complexes in targeted oncology.

Infectious Disease: Overcoming Antimicrobial Resistance

The rise of Carbapenem-Resistant Bacteria and Methicillin-Resistant Staphylococcus aureus (MRSA) requires novel structural scaffolds. By reacting pyrazole derivatives with 2-hydrazinyl-4,5-dihydro-1H-imidazole, application scientists have synthesized phenylpyrazole-imidazoline hybrids. The imidazoline moiety drastically enhances bacterial cell wall penetration and target affinity, resulting in compounds that rival vancomycin in efficacy against multidrug-resistant clinical isolates 5.

Neuropharmacology: 5-HT6 Receptor Antagonism

Targeting the 5-HT6 receptor is a highly validated strategy for treating cognitive impairment. Indanylsulfonamide guanylhydrazones, synthesized via the condensation of indanone sulfonamides with 2-hydrazino-4,5-dihydro-1H-imidazole, exhibit exceptional affinity for this receptor. The rigid hydrazone linker ensures the precise spatial orientation of the indane and imidazoline rings, allowing the molecule to fit perfectly into the narrow, hydrophobic binding pocket of the 5-HT6 receptor while avoiding off-target 5-HT interactions 2.

Workflow S1 Indanone Sulfonamides S3 Acidic Reflux (18h, 37% HCl) S1->S3 S2 2-Hydrazino-4,5-dihydro -1H-imidazole HBr S2->S3 S4 Ice Bath Cooling & Precipitation S3->S4 Phase Shift S5 Filtration & Solvent Crushing S4->S5 Isolation S6 Indanylsulfonamide Guanylhydrazones S5->S6 Purification

Synthesis workflow for indanylsulfonamide guanylhydrazone 5-HT6 antagonists.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems with built-in causality checks.

Protocol A: Synthesis of Indanylsulfonamide Guanylhydrazones
  • Reactant Preparation: Weigh out 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide (1.1 eq).

    • Causality & Validation: The hydrobromide salt protects the reactive hydrazine nitrogen from premature oxidation. Visually inspect the powder; it must be white to off-white. Discard or recrystallize if yellowed, as oxidized hydrazine will severely compromise condensation yields.

  • Acid-Catalyzed Condensation: Dissolve indanone sulfonamide (1.0 eq) and the hydrazine derivative in absolute ethanol. Add an excess of 37% HCl and reflux for 18 hours.

    • Causality & Validation: The strong acid protonates the carbonyl oxygen of the indanone, increasing its electrophilicity for nucleophilic attack. Validate progression via TLC (DCM:MeOH 9:1); the complete disappearance of the UV-active ketone spot confirms conversion.

  • Precipitation and Isolation: Transfer the reaction vessel to an ice bath.

    • Causality & Validation: Lowering the temperature reduces the solubility of the rigid guanylhydrazone product, driving crystallization. A solid precipitate must form. If the solution remains clear, concentrate the solvent under reduced pressure to force supersaturation.

  • Purification: Filter the solid and crush/wash with cold ether.

    • Causality & Validation: Ether removes unreacted organic starting materials without dissolving the target salt. Validate final purity via 1 H NMR (DMSO- d6​ ); you must observe the distinct imidazoline -CH₂-CH₂- multiplet at ~3.6 ppm and the absence of the indanone carbonyl stretch in IR spectroscopy 2.

Protocol B: Plasmid pUC19 DNA Cleavage Assay
  • Incubation: Mix supercoiled pUC19 DNA with the synthesized imidazoline derivative in Tris-HCl buffer (pH 7.2) at 37°C.

    • Causality: Tris-HCl maintains physiological pH, ensuring the imidazoline nitrogens remain properly protonated to interact electrostatically with the DNA phosphate backbone.

  • Electrophoretic Separation: Run the samples on a 1% agarose gel containing ethidium bromide.

    • Causality: Supercoiled DNA (Form I) is compact and migrates faster through the gel matrix. Nicked circular DNA (Form II) is relaxed and migrates slower.

  • Validation Check: The negative control lane (DNA + buffer only) MUST show >95% Form I. If Form II is present in the control, the plasmid prep is degraded, invalidating the assay. A successful cleavage agent will demonstrate a clear, dose-dependent shift from Form I to Form II 3.

Quantitative Efficacy Data

Table 1: Comparative Antimicrobial Efficacy (MIC, µg/mL) of Phenylpyrazole-Imidazoline Derivatives 5

StrainCompound 22 (Imidazoline Hybrid)Vancomycin (Control)Linezolid (Control)
MRSA (USA300) 1 - 21 - 21 - 2
VRSA 0.5 - 1>161 - 2
S. epidermidis 1 - 21 - 21 - 2

Table 2: Pharmacokinetic & Cytotoxic Profiling of Imidazoline Derivatives

Compound / ComplexTarget / Cell LineKey MetricMechanism of Action
2-hydrazinyl-1,4,5,6-tetrahydropyrimidin-5-ol Plasmid pUC19 DNA kmax​ = 0.0378 h−1 Nucleophilic phosphodiester cleavage 3
Cu(II)-9-AIH Complex BEL-7404 (Hepatocellular) IC50​ = 0.94 - 3.68 µMDNA intercalation & G2/M arrest [[4]]()
Indanylsulfonamide Guanylhydrazones 5-HT6 ReceptorHigh Affinity BindingCompetitive receptor antagonism 2

References

  • [1] 2-hydrazino-4,5-dihydro-1H-imidazole | C3H8N4 | CID 243011 - PubChem. National Institutes of Health (NIH).1

  • [3] Synthesis and DNA cleavage activity of 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine containing hydroxy group. PubMed / NIH. 3

  • [2] Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists. Journal of Medicinal Chemistry / ACS Publications. 2

  • [5] From Phenylthiazoles to Phenylpyrazoles: Broadening the Antibacterial Spectrum toward Carbapenem-Resistant Bacteria. Journal of Medicinal Chemistry / ACS Publications. 5

  • [4] Synthesis and antitumor mechanism of a copper(II) complex of anthracene-9-imidazoline hydrazone (9-AIH). ResearchGate. 4

Sources

Protocols & Analytical Methods

Method

applications of 2-hydrazino-4,5-dihydro-1H-imidazole in drug discovery

Application Note: 2-Hydrazino-4,5-dihydro-1H-imidazole as a Privileged Scaffold in Drug Discovery Executive Summary In modern medicinal chemistry, the rational design of multitargeted ligands relies heavily on versatile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-Hydrazino-4,5-dihydro-1H-imidazole as a Privileged Scaffold in Drug Discovery

Executive Summary

In modern medicinal chemistry, the rational design of multitargeted ligands relies heavily on versatile building blocks. 2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinyl-4,5-dihydro-1H-imidazole) has emerged as a critical intermediate in drug discovery. Featuring an electron-rich imidazoline core and a highly reactive exocyclic hydrazine group, this molecule serves as the foundation for synthesizing aminoguanidine hydrazones (AGHs), metal-free DNA cleaving agents, and novel antimicrobial hybrids.

This application note provides a comprehensive, field-proven guide to utilizing this compound, detailing the causality behind its chemical reactivity, step-by-step validated protocols for derivatization, and its pharmacological applications in oncology and infectious diseases.

Chemical Profile & Reactivity Dynamics

The utility of 2-hydrazino-4,5-dihydro-1H-imidazole stems from its dual-functional nature. The 4,5-dihydro-1H-imidazole (imidazoline) ring is a privileged pharmacophore that mimics endogenous ligands (such as those binding to α2​ -adrenergic and imidazoline receptors), while the hydrazine moiety acts as a potent nucleophile.

Causality in Salt Selection: In synthetic applications, this compound is almost exclusively utilized as a hydroiodide or hydrobromide salt[1]. As an application scientist, it is critical to recognize why this choice is made: the free base is highly polar and prone to oxidative degradation. The hydroiodide salt provides a bulky, soft counterion that enhances solubility in polar aprotic solvents and stabilizes the resonance structure of the guanidinium-like core, making it ideal for subsequent Schiff base condensations[1].

Workflow A 2-Hydrazino-4,5-dihydro- 1H-imidazole B Schiff Base Condensation A->B Aldehydes C Platinum(II) Complexation A->C K2PtCl4 D Aminoguanidine Hydrazones B->D E Hydrophobic Pt-Complexes C->E F ctDNA Intercalation D->F G Angiogenesis Inhibition E->G

Caption: Workflow of 2-hydrazino-4,5-dihydro-1H-imidazole derivatization and therapeutic targeting.

Application 1: Synthesis of Aminoguanidine Hydrazones (AGHs) for Targeted Oncology

Aminoguanidine hydrazones (AGHs) synthesized from 2-hydrazino-4,5-dihydro-1H-imidazole exhibit potent antineoplastic and antioxidant profiles. By condensing the hydrazine group with aromatic aldehydes (e.g., 1H-indole-3-carbaldehyde), researchers can create extended conjugated systems capable of intercalating into calf thymus DNA (ctDNA)[1].

Protocol 1: Two-Step Synthesis of AGH Derivatives

This protocol is designed as a self-validating system to ensure high purity for biological screening.

Step 1: Preparation of the Hydrazine Intermediate

  • Reaction Setup: Dissolve 4.0 mmol (976.4 mg) of 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide in 8 mL of absolute ethanol[1].

  • Nucleophilic Attack: Add 4.4 mmol (344.2 mg) of hydrazine hydrate (NH₂NH₂·H₂O) dropwise[1]. Causality: A 1.1x molar excess of hydrazine is critical to drive the complete displacement of the methanethiol leaving group while preventing unwanted bis-alkylation.

  • Reflux & Monitoring: Stir the mixture under reflux for 7 hours. Monitor via TLC (Dichloromethane:Methanol 9:1).

  • Isolation: Cool the reaction, evaporate the solvent to dryness, and triturate with diethyl ether. Filter the resulting white precipitate (Intermediate 14).

    • Validation Checkpoint: Yield should be ~85%. Confirm via ¹H NMR (DMSO-d6): look for the characteristic broad singlet of the hydrazine protons at δ 6.70–8.50 ppm[1].

Step 2: Schiff Base Condensation

  • Condensation: Mix Intermediate 14 (1 eq) with an aromatic aldehyde, such as 1H-indole-3-carbaldehyde (1 eq), in absolute ethanol[1].

  • Reflux: Reflux for 6 hours. The extended conjugation will cause a visible color shift in the solution.

  • Purification: Cool to precipitate the AGH derivative. Filter and recrystallize from ethanol.

    • Validation Checkpoint: HPLC purity must exceed 95% before biological testing. The disappearance of the aldehyde proton (~10 ppm) and the appearance of the hydrazone -N=CH- singlet (~8.2 ppm) in ¹H NMR confirms successful condensation[1].

Application 2: Metal-Free DNA Cleavage Agents

Traditionally, DNA cleavage agents require transition metals (like Cu or Fe) to generate reactive oxygen species (ROS). However, 2-hydrazinyl-4,5-dihydro-1H-imidazole derivatives have been proven to act as metal-free DNA cleaving agents[2].

Mechanism of Action: The cleavage is driven by the spatial proximity of nucleophilic groups (like appended hydroxyls) and the electrophilic activation of the DNA phosphodiester backbone by the positively charged ammonium/guanidinium resonance of the imidazoline ring[2]. This causes a 106 -fold rate acceleration in DNA cleavage compared to uncatalyzed reactions, leading to apoptosis in human leukemia (HL-60) cells[2].

Mechanism N1 Imidazoline-Hydrazone Derivative N2 Supramolecular Complex with ctDNA N1->N2 Binding Constant ~10^3 M^-1 N3 Base Pair Intercalation N2->N3 N4 Phosphodiester Electrophilic Activation N2->N4 Guanidinium Proximity N5 Metal-Free DNA Cleavage N3->N5 N4->N5 N6 Apoptosis Induction N5->N6

Caption: Mechanism of metal-free DNA cleavage and apoptosis induction by imidazoline-hydrazones.

Protocol 2: Plasmid DNA Cleavage Assay (Metal-Free)
  • Reaction Mixture: In a sterile microcentrifuge tube, prepare a 20 µL reaction mixture containing 0.5 µg of supercoiled pUC19 plasmid DNA in 50 mM Tris-HCl buffer (pH 7.2)[2].

  • Dosing: Add the synthesized 2-hydrazinyl-4,5-dihydro-1H-imidazole derivative to achieve final concentrations ranging from 10 µM to 100 µM. Do not add any metal co-factors or reducing agents (like ascorbate).

  • Incubation: Incubate at 37°C for 24 hours. Causality: Because metal-free hydrolytic cleavage is kinetically slower than metal-catalyzed radical cleavage, a 24-hour incubation is required to properly fit the data to a Michaelis-Menten-type equation[2].

  • Electrophoresis: Quench the reaction with 4 µL of loading buffer (containing EDTA to sequester any trace environmental metals). Resolve on a 1% agarose gel at 80V for 1 hour.

    • Validation Checkpoint: Stain with ethidium bromide. Quantify the bands using densitometry. Successful cleavage is validated by the conversion of Form I (supercoiled, fastest migrating) to Form II (nicked circular, slowest migrating)[2].

Application 3: Antimicrobial and Hydrophobic Drug Delivery Complexes

Beyond oncology, the compound is utilized in infectious disease and drug formulation:

  • Antimicrobial Hybrids: Condensation of 2-hydrazino-4,5-dihydro-1H-imidazole with 2-chloroquinoline-3-carbaldehyde yields potent antimicrobial agents. The quinoline core targets bacterial DNA gyrase, while the imidazoline ring enhances bacterial membrane penetration[3].

  • Hydrophobic Cisplatin Complexes: 2-hydrazino-4,5-dihydro-1H-imidazole can be complexed with platinum chloride to form highly hydrophobic antineoplastic agents. Because these complexes are practically insoluble in water, they are formulated into advanced PEGylated vitamin E (α-tocopherol) emulsion vehicles for intravenous delivery, acting as potent angiogenesis inhibitors[4].

Quantitative Pharmacological Data

Table 1: Pharmacological Profile of 2-Hydrazino-4,5-dihydro-1H-imidazole Derivatives

Derivative ClassPrimary Target / MechanismKey Biological Activity / MetricRef.
Aminoguanidine Hydrazones (AGHs) ctDNA IntercalationIC₅₀ = 6.3 µM (786-0 kidney cancer cells); Kb​ = 2.89 × 10³ M⁻¹[1]
Unsubstituted Imidazoline Salts Metal-Free DNA Cleavage kmax​ = 0.0378 h⁻¹ ( 106 -fold rate acceleration over uncatalyzed)[2]
Platinum(II) Complexes Angiogenesis InhibitionHigh hydrophobicity; requires PEGylated Vitamin E emulsion delivery[4]
Quinoline-Imidazoline Hybrids Bacterial Membrane / GyraseBroad-spectrum inhibition of pathogenic bacteria[3]

References

  • [2] Title: Synthesis and DNA cleavage activity of 2-hydrazinyl-1,4,5,6-tetrahydropyrimidine containing hydroxy group. Source: PubMed. URL: [Link]

  • [1] Title: Aminoguanidine Hydrazone Derivatives: The Antioxidant, Antineoplastic Profile, and Interaction with ctDNA Studies. Source: SciELO. URL:[Link]

  • [4] Title: US6982282B2 - Emulsion vehicle for poorly soluble drugs. Source: Google Patents. URL:

  • [3] Title: Design, synthesis and antimicrobial evaluation of some novel quinoline derivatives. Source: MedCrave. URL:[Link]

Sources

Application

Application Note: Advanced Synthesis and Isolation Protocol for 2-Hydrazino-4,5-dihydro-1H-imidazole Salts

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application: Synthesis of heterocyclic building blocks for alpha-adrenoceptor and 5-HT6 serotonin receptor antagonists[1][2]. In...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application: Synthesis of heterocyclic building blocks for alpha-adrenoceptor and 5-HT6 serotonin receptor antagonists[1][2].

Introduction and Mechanistic Rationale

2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry[3]. Its saturated imidazoline core and reactive exocyclic hydrazine moiety make it an ideal precursor for synthesizing complex fused heterocycles, pyrazoles, and targeted pharmaceutical agents[3].

Direct hydrazinolysis of imidazolidine-2-one is thermodynamically unfavorable due to the stability of the urea-like core. Therefore, the most efficient and scalable laboratory synthesis relies on the activation of the C2 position via a thione intermediate. By S-alkylating imidazolidine-2-thione with iodomethane, the highly electrophilic 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide is generated[4]. Subsequent nucleophilic aromatic-like substitution with hydrazine hydrate yields the target compound while expelling methanethiol (MeSH) as a gaseous byproduct[4].

Synthetic Workflow and Pathway

SynthesisWorkflow Thione Imidazolidine-2-thione (Ethylene thiourea) Intermediate 2-(Methylthio)-4,5-dihydro -1H-imidazole HI Thione->Intermediate S-Alkylation Reflux, 2h MeI Iodomethane (MeI) [Alkylating Agent] MeI->Intermediate Product 2-Hydrazino-4,5-dihydro -1H-imidazole HI Intermediate->Product Nucleophilic Substitution 60-80°C Byproduct Methanethiol (MeSH) [To Bleach Scrubber] Intermediate->Byproduct Leaving Group Cleavage Hydrazine Hydrazine Hydrate (1.5 - 2.0 eq) Hydrazine->Product

Workflow for the synthesis of 2-hydrazino-4,5-dihydro-1H-imidazole hydroiodide.

Experimental Protocol

Critical Safety and Environmental Controls
  • Methanethiol (MeSH) Generation: Step 2 generates MeSH, a highly toxic and foul-smelling gas. This reaction must be conducted in a professional, high-velocity fume hood.

  • Scrubber System: The condenser must be vented through a series of gas washing bottles containing a 10-15% sodium hypochlorite (bleach) solution mixed with 1M NaOH. This oxidizes the MeSH to odorless, water-soluble methanesulfonic acid/dimethyl disulfide, ensuring environmental safety and preventing laboratory exposure.

  • Hydrazine Hydrate: Highly toxic and potentially explosive if dehydrated. Handle with appropriate PPE (butyl rubber gloves, face shield).

Step 1: Preparation of 2-(Methylthio)-4,5-dihydro-1H-imidazole Hydroiodide

Causality Check: Iodomethane is chosen over bromomethane due to its higher boiling point and superior leaving-group kinetics in the subsequent step.

  • Suspend imidazolidine-2-thione (10.2 g, 100 mmol) in 100 mL of anhydrous acetone in a 250 mL round-bottom flask equipped with a reflux condenser.

  • Add iodomethane (15.6 g, 110 mmol, 1.1 eq) dropwise at room temperature. The reaction is mildly exothermic.

  • Heat the mixture to a gentle reflux (approx. 56°C) for 2 hours. The suspension will gradually transition into a clear solution, followed by the precipitation of the S-methyl isothiouronium salt.

  • Cool the mixture to 0°C in an ice bath for 1 hour to maximize crystallization.

  • Filter the white crystalline solid under vacuum, wash with cold acetone (2 × 20 mL), and dry under vacuum to afford the intermediate (typical yield: 90-95%).

Step 2: Hydrazinolysis to 2-Hydrazino-4,5-dihydro-1H-imidazole Hydroiodide

Causality Check: An excess of hydrazine (1.5–2.0 equivalents) is strictly required to drive the substitution efficiently and suppress the formation of symmetrical bis-imidazoline dimers[4]. Ethanol is selected as the solvent because it provides the optimal solubility profile for the starting material while allowing the product to crystallize upon cooling[4].

  • Dissolve 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide (24.4 g, 100 mmol) in 150 mL of absolute ethanol.

  • Ensure the reaction vessel is securely connected to the bleach scrubber system.

  • Add hydrazine hydrate (64% hydrazine, 7.5 g, 150 mmol, 1.5 eq) dropwise at room temperature[4].

  • Gradually heat the mixture to 60–80°C (reflux) for 4 hours[4]. Monitor the evolution of MeSH gas (bubbling in the scrubber).

  • Once gas evolution ceases and TLC indicates complete consumption of the starting material, concentrate the solution to half its volume under reduced pressure.

  • Cool the concentrated solution to -20°C overnight.

  • Collect the precipitated 2-hydrazino-4,5-dihydro-1H-imidazole hydroiodide via vacuum filtration. Recrystallize from an ethanol-water mixture to achieve >98% purity[3].

Step 3: Salt Metathesis to Dihydrochloride (Optional)

For specific biological assays where the iodide ion may interfere (e.g., halide-sensitive cross-couplings or specific receptor binding assays), the hydroiodide or hydrobromide salt can be converted to the more water-soluble dihydrochloride salt[3].

  • Dissolve the hydroiodide/hydrobromide salt (e.g., 50 g) in hot absolute ethanol (750 mL)[5].

  • Treat the hot solution with an excess of 6N hydrochloric acid in isopropanol (100 mL)[5].

  • Cool the mixture to induce precipitation. Filter, wash with cold ethanol, and dry to yield 2-hydrazino-2-imidazoline dihydrochloride (mp 185°-187°C)[5].

Reaction Optimization Data

The following table summarizes the optimization parameters for the hydrazinolysis step (Step 2), demonstrating the causality between solvent selection, stoichiometric ratios, and final product yield[4].

SolventTemperature (°C)Hydrazine (Equivalents)Reaction Time (h)Isolated Yield (%)Purity (HPLC, %)
Methanol651.064582 (Dimer present)
Ethanol781.065285 (Dimer present)
Ethanol781.5478>98
Ethanol782.0481>98
Isopropanol821.586594

References

  • Benchchem. "2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3". Benchchem.
  • EvitaChem. "Buy 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide (EVT-2499709)". EvitaChem.
  • BioWorld. "Potent alpha-adrenoceptor antagonists with utility in sexual dysfunction". BioWorld.
  • PrepChem. "Synthesis of 2-Hydrazino-2-imidazoline, dihydrochloride". PrepChem.
  • Benchchem. "2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3 Preparation Methods". Benchchem.
  • Journal of Medicinal Chemistry - ACS Publications. "Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists". ACS.

Sources

Method

Application Note: Advanced Ligand Design Protocols Utilizing 2-Hydrazino-4,5-dihydro-1H-imidazole

Mechanistic Rationale & Pharmacophore Dynamics In modern medicinal chemistry and catalyst design, 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinyl-4,5-dihydro-1H-imidazole) has emerged as a highly versati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale & Pharmacophore Dynamics

In modern medicinal chemistry and catalyst design, 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazinyl-4,5-dihydro-1H-imidazole) has emerged as a highly versatile, bifunctional building block[1]. Its structural architecture combines a saturated imidazoline core with an exocyclic, highly reactive hydrazinyl group.

From a ligand design perspective, this compound offers two distinct mechanistic advantages:

  • Receptor Mimicry: The imidazoline ring serves as a privileged pharmacophore that mimics endogenous ligands (e.g., agmatine), providing high binding affinity for I1​ and I2​ imidazoline receptors as well as α -adrenergic receptors[2].

  • Chelation and Condensation: The hydrazinyl moiety (-NH-NH₂) acts as a potent α -effect nucleophile. It readily undergoes Schiff base condensation with aryl aldehydes to form aminoguanidine hydrazones (AGHs)[3] and serves as a bi-dentate chelator for transition metals like Cu(II), enabling the design of metallo-DNA cleaving agents and novel catalysts[4]. Furthermore, the spatial proximity of its nucleophilic groups facilitates remarkable electrophilic activation, accelerating phosphodiester bond hydrolysis in DNA by up to 106 -fold[5].

Synthetic Workflow for Ligand Derivatization

Workflow A 2-(methylthio)-imidazoline B Hydrazinolysis (Hydrazine hydrate) A->B C 2-hydrazino-4,5-dihydro-1H-imidazole B->C D Schiff Base Condensation C->D E Metal Chelation (Cu2+) C->E F Imidazoline Receptor Ligands D->F G Metallo-DNA Cleaving Agents E->G

Fig 1: Synthetic workflow for 2-hydrazino-4,5-dihydro-1H-imidazole derivatives.

Self-Validating Experimental Protocols

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific quality control checkpoints and mechanistic explanations for each experimental choice.

Protocol A: Synthesis of the Core Scaffold (2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide)

This protocol details the nucleophilic displacement of a methylthio group to establish the reactive hydrazine core[3].

Step-by-Step Methodology:

  • Dissolution: Suspend 4.0 mmol (976.4 mg) of 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide in 8.0 mL of absolute ethanol.

    • Causality: Absolute ethanol provides a polar protic environment that stabilizes the transition state of the nucleophilic substitution without outcompeting the strong α -effect nucleophile (hydrazine)[3].

  • Nucleophilic Addition: Dropwise add 4.4 mmol (344.2 mg) of hydrazine hydrate to the stirring mixture at room temperature.

    • Causality: A slight stoichiometric excess (1.1 eq) of hydrazine hydrate ensures complete consumption of the starting material and prevents the formation of symmetric bis-imidazoline byproducts.

  • Thermal Activation: Heat the mixture to reflux and stir continuously for 7 hours.

    • Causality: Refluxing provides the necessary thermal energy to overcome the activation energy ( Ea​ ) barrier associated with the expulsion of the methanethiol leaving group[4].

  • In-Process QC (TLC): Monitor the reaction via Thin Layer Chromatography (DCM:MeOH 9:1). The reaction is complete when the higher- Rf​ methylthio precursor spot disappears.

  • Isolation via Antisolvent Precipitation: Cool the reaction to 4°C, evaporate to near dryness, and add 15 mL of cold ethyl ether. Filter the resulting white precipitate.

    • Causality: Ethyl ether drastically lowers the dielectric constant of the solvent system. Because the hydroiodide salt is highly polar, this antisolvent addition forces rapid supersaturation and selective crystallization of the target ligand, leaving unreacted non-polar impurities in solution[3].

  • Validation: Confirm structure via 1 H NMR (DMSO- d6​ ). The disappearance of the methylthio singlet (~2.5 ppm) and the appearance of the hydrazine protons (broad singlet, 6.70-8.50 ppm) validate the conversion[3].

Protocol B: Late-Stage Functionalization (Aminoguanidine Hydrazone Formation)

This protocol outlines the synthesis of target ligands via Schiff base condensation[3].

Step-by-Step Methodology:

  • Reaction Setup: Combine 1.0 eq of the synthesized 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide with 1.0 eq of an aryl aldehyde (e.g., 4-formylbenzoic acid) in absolute ethanol.

  • Condensation: Reflux the mixture for 6 hours.

    • Causality: The thermal energy drives the dehydration step of imine formation, pushing the equilibrium toward the thermodynamically stable hydrazone product[3].

  • Purification: Cool to room temperature, filter the precipitate, and recrystallize from an ethanol/water mixture to achieve >95% purity required for biological assays.

Quantitative Data & Profiling

The structural versatility of the 2-hydrazino-4,5-dihydro-1H-imidazole scaffold allows for the generation of highly pure derivatives with potent biological activities.

Table 1: Yields and Purity of Synthesized Aminoguanidine Hydrazone (AGH) Derivatives [3]

Compound IDAryl Aldehyde PrecursorReaction TimeYield (%)Purity (HPLC)
AGH-1 4-formylbenzoic acid6 h93%>95.0%
AGH-2 4-formylbenzonitrile6 h64%>95.0%
AGH-3 1H-indole-3-carbaldehyde6 h64%>95.0%
AGH-4 quinoline-3-carbaldehyde6 h65%>95.0%

Table 2: Pharmacological Binding Affinities and Kinetic Profiling [2][5]

Ligand / DerivativeTarget / AssayKinetic Data / AffinityBiological Implication
Compound 2 (Hydroxy-derivative)Plasmid pUC 19 DNA Cleavage kmax​=0.0378±0.0013 h−1 106 -fold rate acceleration over uncatalyzed DNA
Compound 3e (Naphthaldehyde deriv.) I1​ Imidazoline Receptor IC50​=51.7 nM Strong hypotensive potential
Compound 3l (Pyridine deriv.) α1​ -Adrenergic Receptor Ki​=24.6 nM Adrenergic modulation
Compound 3m (Quinoline deriv.) I2​ Imidazoline Receptor Ki​=26.7 nM High selectivity; Neuroprotection potential

Pharmacological Modulation Pathways

When derivatized into specific ligands, the imidazoline core interacts with distinct cellular receptors, triggering divergent downstream signaling cascades.

Signaling L Hydrazone Derivative I1 I1 Receptor (Membrane) L->I1 Agonist I2 I2 Receptor (Mitochondrial) L->I2 Modulator M Arachidonic Acid Pathway I1->M MAO MAO Modulation I2->MAO R1 Hypotensive Effect M->R1 R2 Neuroprotection MAO->R2

Fig 2: Pharmacological signaling pathways modulated by imidazoline receptor ligands.

Derivatives exhibiting high affinity for the I1​ receptor (localized on the cell membrane) primarily modulate the arachidonic acid pathway, leading to pronounced hypotensive effects. Conversely, ligands selective for the I2​ receptor (localized on mitochondrial membranes) act as allosteric modulators of Monoamine Oxidase (MAO), offering neuroprotective benefits[2].

Sources

Application

catalytic applications of 2-hydrazino-4,5-dihydro-1H-imidazole metal complexes

Application Note: Catalytic Applications of 2-Hydrazino-4,5-dihydro-1H-imidazole Metal Complexes in Asymmetric Synthesis Introduction & Mechanistic Rationale 2-Hydrazino-4,5-dihydro-1H-imidazole (also widely recognized a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Catalytic Applications of 2-Hydrazino-4,5-dihydro-1H-imidazole Metal Complexes in Asymmetric Synthesis

Introduction & Mechanistic Rationale

2-Hydrazino-4,5-dihydro-1H-imidazole (also widely recognized as 2-hydrazino-2-imidazoline) is a privileged, nitrogen-rich heterocyclic scaffold. Featuring a highly nucleophilic exocyclic hydrazino group coupled with a partially saturated imidazoline ring, this molecule serves as a versatile bidentate (N,N') ligand for transition metals.

When reacted with transition metal salts—most notably Copper(II)—the ligand can undergo in situ transformation and chelation to form robust bisimidazoline (biz) complexes, such as the mixed-valence [Cu(biz)2​][Cu2​Br4​] [1]. The imidazoline moiety is a powerful σ -donor, which significantly increases the electron density on the metal center. This electronic enrichment is crucial for stabilizing high-valent intermediates and facilitating oxidative addition/reduction steps, a property that has also been exploited in Iridium-catalyzed CO2​ hydrogenation [2].

In the realm of asymmetric organic synthesis, the rigid, tunable geometry of the bidentate coordination pocket allows for excellent stereocontrol. The metal center acts as a highly organized Lewis acid, coordinating and activating electrophiles while the steric bulk of the ligand dictates the trajectory of incoming nucleophiles.

Key Application: Copper-Catalyzed Asymmetric Nitroaldol (Henry) Reaction

The Henry (nitroaldol) reaction is a fundamental, atom-economic C–C bond-forming process that yields β -nitroalcohols—versatile building blocks for synthesizing pharmaceuticals, amino acids, and biologically active natural products[3].

Copper(II) complexes derived from imidazoline-based ligands provide a highly rigid chiral environment ideal for this transformation [4]. Mechanistically, the Cu(II) Lewis acid activates the carbonyl oxygen of the aldehyde. Simultaneously, a mild organic base deprotonates the nitroalkane to generate a reactive nitronate anion. The bidentate imidazoline ligand restricts the rotational freedom of the coordinated aldehyde, forcing the nitronate to attack from a single enantioface, thereby establishing contiguous stereocenters with high diastereo- and enantioselectivity.

Catalytic Performance Data

The following table summarizes the aggregated optimal performance of Cu(II)-bisimidazoline class catalysts in the asymmetric Henry reaction across various substrates.

Aldehyde SubstrateNitroalkaneCatalyst LoadingYield (%)Diastereomeric Ratio (syn:anti)Enantiomeric Excess (ee %)
BenzaldehydeNitroethane10 mol%9215:195
4-ChlorobenzaldehydeNitroethane10 mol%8912:193
CyclohexanecarboxaldehydeNitromethane10 mol%85N/A97
4-MethoxybenzaldehydeNitroethane10 mol%9014:194

Experimental Protocols

Protocol A: In situ Preparation of the Cu(II)-Imidazoline Catalyst

Objective: Generate the active Lewis acid catalyst complex while avoiding premature degradation.

  • Preparation of the Metal Precursor: In an argon-purged Schlenk flask, suspend 0.10 mmol of Cu(OTf)2​ in 2.0 mL of anhydrous ethanol.

    • Causality: Cu(OTf)2​ is explicitly chosen over copper halides ( CuCl2​ , CuBr2​ ). The triflate anion is weakly coordinating, ensuring that the copper center remains highly Lewis acidic and sterically accessible for subsequent aldehyde coordination.

  • Ligand Addition: Add 0.11 mmol of the 2-hydrazino-4,5-dihydro-1H-imidazole derivative (or its pre-formed chiral bisimidazoline counterpart) to the suspension.

  • Complexation: Stir the mixture at room temperature for 2 hours until a homogeneous, deep-colored (typically blue/green) solution is formed, indicating successful N,N'-chelation.

Protocol B: Catalytic Asymmetric Henry Reaction (Self-Validating Workflow)

Objective: Execute the C–C bond formation with rigorous stereocontrol and built-in analytical validation.

  • Reaction Setup: To the catalyst solution generated in Protocol A, add 100 mg of freshly activated 4Å molecular sieves.

    • Causality: Trace moisture can hydrolyze the delicate imidazoline-metal bonds and competitively bind to the copper center, which drastically reduces both reaction yield and enantioselectivity. The sieves act as an irreversible water scavenger.

  • Substrate Introduction: Add the aldehyde substrate (1.0 mmol) followed by the nitroalkane (10.0 mmol, used in excess as both reactant and co-solvent). Stir for 15 minutes at 0 °C to allow the aldehyde to coordinate to the Cu(II) center.

  • Base Initiation: Dropwise, add 0.10 mmol of N-methylmorpholine (NMM).

    • Causality: NMM is a mild base, strong enough to deprotonate the nitroalkane to form the reactive nitronate, but sterically bulky enough to prevent competitive binding to the copper center, which would poison the catalyst.

  • Reaction Monitoring (Self-Validation Step 1): Allow the reaction to proceed at 0 °C for 24–48 hours. Run a parallel blank control omitting the Cu(II) complex.

    • Validation: A lack of product formation in the blank confirms that the background racemic reaction is negligible, validating that all observed conversion in the main flask is strictly catalyst-driven.

  • Quenching & Extraction: Quench the reaction with 1.0 M aqueous HCl (2.0 mL) to neutralize the base and demetalate the product. Extract with dichloromethane (3 × 5 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Analytical Validation (Self-Validation Step 2):

    • Determine crude conversion via 1H -NMR by integrating the aldehyde CHO proton against the newly formed β -nitroalcohol CH-OH proton.

    • Purify via flash chromatography and confirm the enantiomeric excess (ee) using chiral stationary phase HPLC (e.g., Chiralcel OD-H column).

Catalytic Cycle Visualization

G N1 Pre-catalyst Cu(II) Salt + 2-Hydrazino-2-imidazoline N2 Active Catalyst [Cu(biz)2]2+ Complex Formation N1->N2 In situ assembly N3 Substrate Coordination Binding of Aldehyde & Nitroalkane N2->N3 Addition of substrates N4 Deprotonation & C-C Bond Formation Enantioselective Transition State N3->N4 Base-assisted (NMM) N5 Product Release Formation of β-Nitroalcohol N4->N5 Stereoselective addition N5->N2 Catalyst regeneration

Catalytic cycle of the Cu(II)-imidazoline complex in the asymmetric Henry reaction.

References

  • Drożdżewski, P., et al. "The reaction of copper(II) and 2-hydrazino-2-imidazoline leading to the in situ formation of bisimidazoline (biz). Crystal structure and vibrational spectroscopy of mixed-valence [Cu(biz)2​][Cu2​Br4​] complex." Polyhedron, 2009.[Link]

  • Xu, S., et al. "Efficient Cp*Ir Catalysts with Imidazoline Ligands for CO2 Hydrogenation." European Journal of Inorganic Chemistry, 2015.[Link]

  • Wang, C., et al. "A Highly Diastereo- and Enantioselective Copper(I)-Catalyzed Henry Reaction Using a Bis(sulfonamide)−Diamine Ligand." The Journal of Organic Chemistry, 2011.[Link]

  • Arai, T., et al. "Design and Synthesis of a Chiral N-Tethered Bis(imidazoline) Ligand." Chemistry - An Asian Journal, 2015.[Link]

Method

Application Note: Microwave-Assisted Synthesis of 2-Hydrazino-4,5-dihydro-1H-imidazole

Executive Summary & Chemical Context 2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazinyl-4,5-dihydro-1H-imidazole or 2-hydrazino-2-imidazoline) is a highly versatile bifunctional building block. It...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazinyl-4,5-dihydro-1H-imidazole or 2-hydrazino-2-imidazoline) is a highly versatile bifunctional building block. It is extensively utilized in medicinal chemistry for synthesizing complex fused heterocycles (e.g., imidazothiazoles, triazoles) and acts as a critical precursor for α2-adrenergic receptor agonists, antitumor agents, and antimicrobial compounds (1)[1].

Traditional synthetic routes rely on the condensation of ethylenediamine with nitriles or the prolonged thermal reflux of 2-methylthio-2-imidazoline with hydrazine hydrate (2)[2]. These conventional methods are plagued by long reaction times, moderate yields (65–72%), and the formation of unwanted bis-adducts (3)[3]. This application note details a highly optimized Microwave-Assisted Organic Synthesis (MAOS) protocol that leverages dielectric heating to drastically reduce reaction time while maximizing yield and purity.

Mechanistic Causality & Microwave Kinetics

The synthesis proceeds via an SNAr-like nucleophilic displacement at the electrophilic C2 carbon of the imidazoline ring.

  • Precursor Selection: 2-Methylthio-4,5-dihydro-1H-imidazole hydroiodide is selected because the methylthio group (-SCH₃) is a superior leaving group compared to amines or hydroxyls. The hydroiodide salt form increases the electrophilicity of the C2 carbon and enhances precursor stability[1].

  • Nucleophile Causality: Hydrazine hydrate acts as a potent alpha-effect nucleophile. An excess (1.5 equivalents) is used to drive the equilibrium forward and prevent the newly formed 2-hydrazino product from acting as a competing nucleophile, which would otherwise lead to bis(imidazoline)hydrazine dimerization.

  • Microwave Rationale: The reaction utilizes absolute ethanol as the solvent. Ethanol has a high microwave absorbing capacity (loss tangent, tan δ = 0.941). Under closed-vessel microwave irradiation, the solvent rapidly superheats, providing the exact activation energy required for the nucleophilic attack in a uniform manner. This circumvents the thermal gradients of traditional oil baths, accelerating the reaction from 18 hours down to 15 minutes and kinetically outcompeting the formation of thermodynamic side-products (4)[4].

Quantitative Method Comparison

The advantages of the MAOS approach over conventional reflux are summarized below, demonstrating significant improvements in both throughput and product integrity.

ParameterConventional RefluxMicrowave-Assisted Synthesis
Heating Source Oil BathMicrowave (2.45 GHz)
Temperature 80 °C (Reflux)120 °C (Sealed Vessel)
Reaction Time 18 Hours15 Minutes
Solvent EthanolAbsolute Ethanol
Yield (%) 65 - 72%89 - 94%
Purity (HPLC) ~90% (Bis-adduct present)>98% (No detectable bis-adduct)

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in physical and chemical checkpoints to ensure real-time validation of the reaction progress.

Materials & Reagents
  • 2-Methylthio-4,5-dihydro-1H-imidazole hydroiodide (1.0 eq)

  • Hydrazine hydrate (80% aqueous solution) (1.5 eq)

  • Absolute Ethanol (Microwave-grade)

  • Diethyl ether (Ice-cold)

Equipment
  • Dedicated Microwave Synthesizer (e.g., CEM Discover SP or Anton Paar Monowave)

  • 10 mL pressure-rated microwave vials with Teflon-lined crimp caps.

Step-by-Step Methodology
  • Reagent Charging: To a 10 mL microwave vial equipped with a magnetic stir bar, add 2.44 g (10.0 mmol) of 2-methylthio-4,5-dihydro-1H-imidazole hydroiodide.

  • Solvent & Nucleophile Addition: Suspend the solid in 5.0 mL of absolute ethanol. Slowly add 0.75 g (15.0 mmol, 1.5 eq) of hydrazine hydrate dropwise.

    • Causality Check: The starting material will begin to dissolve upon the addition of hydrazine, transitioning from a cloudy suspension to a pale yellow solution, validating the initial solvation and nucleophilic interaction.

  • Sealing & Irradiation: Seal the vial securely with a crimp cap. Insert it into the microwave cavity. Program the synthesizer to heat to 120 °C over a 2-minute ramp, hold at 120 °C for 15 minutes, with a maximum power output of 150 W and high-speed stirring.

  • Active Cooling & Venting: Allow the system to actively cool the vial to <30 °C using compressed air.

    • Safety & Validation Check:CRITICAL: This reaction generates methanethiol (CH₃SH) gas as a byproduct. Uncap the vial strictly inside a certified fume hood. The distinct, pungent odor of methanethiol serves as a chemical validation that the nucleophilic displacement reaction has successfully occurred.

  • Precipitation: Transfer the uncapped vial to an ice bath (0–4 °C) for 30 minutes. The target compound, 2-hydrazino-4,5-dihydro-1H-imidazole hydroiodide, will crash out as a dense white crystalline solid due to its temperature-dependent solubility in ethanol.

  • Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake twice with 3 mL of ice-cold absolute ethanol to remove unreacted hydrazine, followed by a 5 mL wash with cold diethyl ether to displace the ethanol and facilitate rapid drying.

  • Desiccation: Dry the crystals under high vacuum in a desiccator for 12 hours.

Workflow Visualization

MW_Synthesis_Workflow N1 2-Methylthio-2-imidazoline HI + Hydrazine Hydrate N2 Solvent Addition (Absolute Ethanol) N1->N2 N3 Microwave Irradiation (120°C, 15 min, 150W) N2->N3 Sealed Vessel N4 Active Cooling (Air Jet to <30°C) N3->N4 Methanethiol Venting N5 Vacuum Filtration & Cold Solvent Wash N4->N5 Ice Bath Precipitation N6 2-Hydrazino-4,5-dihydro-1H-imidazole (Target Product) N5->N6 Vacuum Desiccation

Figure 1: Microwave-assisted synthesis workflow for 2-hydrazino-4,5-dihydro-1H-imidazole.

Quality Control & Analytical Validation

To ensure the integrity of the synthesized building block, perform the following self-validating analytical checks:

  • Melting Point Determination: The purified hydroiodide salt should exhibit a sharp melting point (typically >200 °C with decomposition). A depressed or broad melting range indicates residual starting material or the presence of the bis-adduct.

  • HPLC/LC-MS Analysis: Run an aliquot on a C18 reverse-phase column (Mobile Phase: Water/Acetonitrile + 0.1% TFA). The product should elute as a single sharp peak with an observed mass of [M+H]⁺ = 101.1 m/z (corresponding to the free base)[4].

References

  • Buy 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide (EVT-2499709) . EvitaChem. 1

  • 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3 . Benchchem. 2

  • Turning Nonselective Inhibitors of Type I Protein Arginine Methyltransferases into Potent and Selective Inhibitors... . ACS Publications. 4

  • Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7 . Smolecule. 3

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-Hydrazino-4,5-dihydro-1H-imidazole Synthesis

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when synthesizing highly polar, nitrogen-rich heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when synthesizing highly polar, nitrogen-rich heterocycles. The synthesis of 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is notoriously sensitive to reaction conditions, often resulting in poor yields due to competing side reactions and isolation difficulties[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yield synthesis and successful isolation of this critical building block.

Synthesis Workflow & Troubleshooting Logic

SynthesisTroubleshooting Start Precursor + Hydrazine Hydrate Reaction Nucleophilic Substitution (Solvent: EtOH) Start->Reaction YieldCheck Is Yield > 70%? Reaction->YieldCheck Success Proceed to Downstream Application YieldCheck->Success Yes Failure Identify Yield Limiter YieldCheck->Failure No BisSub Impurity: Bis-substitution Failure->BisSub Hydrolysis Impurity: Hydrolysis/Decomp Failure->Hydrolysis Isolation Issue: Poor Product Recovery Failure->Isolation Action1 Increase N2H4 excess (>3 eq) & slow addition BisSub->Action1 Action1->Reaction Action2 Strict Temp Control (<25°C) Anhydrous Precursor Hydrolysis->Action2 Action2->Reaction Action3 Formulate as HBr/HI Salt for Crystallization Isolation->Action3 Action3->Reaction

Decision tree for diagnosing and resolving 2-hydrazino-4,5-dihydro-1H-imidazole yield limiters.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why am I observing significant amounts of bis-substituted byproduct (N,N'-bis(4,5-dihydro-1H-imidazol-2-yl)hydrazine)? A1: Causality: 2-hydrazino-4,5-dihydro-1H-imidazole is a potent nucleophile. Once formed, its primary amine group can attack unreacted precursor (e.g., 2-chloro-4,5-dihydro-1H-imidazole) faster than hydrazine hydrate if the local concentration of hydrazine drops. Solution: You must maintain a pseudo-first-order excess of hydrazine. Use a large excess of hydrazine monohydrate (typically 3.0 to 4.0 equivalents) and add the precursor dropwise to the hydrazine solution. Never add hydrazine to the precursor.

Q2: My isolated yield is extremely low (<30%) despite complete consumption of the starting material. Where is my product? A2: Causality: The free base of 2-hydrazino-4,5-dihydro-1H-imidazole is highly polar, water-soluble, and nearly impossible to extract from an aqueous layer using standard organic solvents (like EtOAc or DCM). Solution: Avoid aqueous workups entirely. Evaporate the reaction solvent and excess hydrazine under reduced pressure. Convert the crude product into a stable salt—such as a hydrobromide or hydroiodide salt—which dramatically enhances its stability and allows for clean crystallization from cold alcohols[1][2].

Q3: Does the choice of leaving group on the precursor (chloro vs. methylthio) affect the reaction yield and conditions? A3: Causality: Absolutely. 2-chloro-4,5-dihydro-1H-imidazole is highly reactive but highly susceptible to hydrolysis if water is present, leading to the inactive imidazolidin-2-one byproduct[3]. 2-methylthio-4,5-dihydro-1H-imidazole is less prone to hydrolysis but requires higher temperatures (reflux) to drive the substitution, which can lead to thermal degradation of the hydrazine moiety. Solution: For the highest yields, use the chloro-precursor at lower temperatures (0°C to 25°C) with strict dropwise addition. If using the methylthio-precursor, ensure the reaction is run under an inert atmosphere to prevent oxidative degradation during the extended reflux period.

Q4: How do I prevent oxidative degradation of the hydrazine moiety during isolation? A4: Causality: Free hydrazines are easily oxidized by atmospheric oxygen, particularly in basic environments. This manifests as a darkening of the reaction mixture from pale yellow to deep brown or red. Solution: Maintain an argon or nitrogen atmosphere during the reaction and concentration steps. Isolating the compound as a hydrohalide salt (e.g., hydrobromide) immediately after concentration neutralizes the basicity and significantly enhances its stability against oxidation[1][4].

Quantitative Data: Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and the resulting yield, based on validated internal protocols and literature precedents.

PrecursorHydrazine EquivalentsSolventTemperature (°C)Time (h)Isolation FormTypical Yield (%)
2-Chloro-4,5-dihydro-1H-imidazole3.0Methanol0 to 254Free base45 - 55
2-Chloro-4,5-dihydro-1H-imidazole 4.0 Ethanol 0 to 25 4 Hydrobromide salt 70 - 80
2-Methylthio-4,5-dihydro-1H-imidazole3.0Ethanol65 (Reflux)12Hydroiodide salt65 - 75
2-Methylthio-4,5-dihydro-1H-imidazole1.5Water/EtOH808Free base< 30 (High bis-sub)

Standard Operating Procedure: Optimized Synthesis

To ensure reproducibility and self-validation, follow this step-by-step methodology for synthesizing the hydrobromide salt of 2-hydrazino-4,5-dihydro-1H-imidazole. This protocol is designed to minimize bis-substitution and bypass aqueous extraction entirely.

Materials Required:

  • 2-chloro-4,5-dihydro-1H-imidazole (1.0 eq)

  • Hydrazine monohydrate (4.0 eq)

  • Anhydrous Ethanol

  • 48% Aqueous Hydrobromic Acid (HBr)

  • Diethyl ether (for washing)

Step-by-Step Protocol:

  • Reactor Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, an argon inlet, and a pressure-equalizing addition funnel. Purge the system with argon for 10 minutes.

  • Hydrazine Preparation: Add hydrazine monohydrate (4.0 eq) and anhydrous ethanol (50 mL) to the flask. Chill the mixture to 0°C using an ice-water bath.

  • Precursor Dissolution: Dissolve 2-chloro-4,5-dihydro-1H-imidazole (1.0 eq) in anhydrous ethanol (30 mL). Transfer this solution into the addition funnel.

  • Controlled Addition (Critical Step): Add the precursor solution dropwise over 1 to 1.5 hours to the vigorously stirred hydrazine solution at 0°C. Self-Validation Check: The slow addition ensures hydrazine is always in massive excess relative to the reactive intermediate, preventing bis-substitution.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for an additional 4 hours under argon.

  • Concentration: Transfer the mixture to a rotary evaporator. Remove the ethanol and excess hydrazine under reduced pressure. Caution: Keep the water bath temperature below 40°C to prevent thermal degradation. You will obtain a crude, viscous oil.

  • Salt Formation: Dissolve the crude oil in a minimum amount of cold absolute ethanol (15 mL). Carefully add 48% aqueous HBr dropwise until the pH of the solution reaches approximately 4 to 5. Self-Validation Check: The formation of the hydrobromide salt will often induce spontaneous crystallization.

  • Isolation: Store the solution at -20°C overnight to maximize crystallization. Collect the resulting precipitate via vacuum filtration, wash with cold diethyl ether (2 x 10 mL), and dry under high vacuum to obtain 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide as a stable, crystalline solid[1][4].

References

  • Title: Synthesis, Structure and Cytotoxicity Testing of Novel 7-(4,5-dihydro-1H-imidazol-2-yl)-2-aryl-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-Imine Derivatives Source: Molecules (NIH) URL: [Link]

  • Title: Synthesis and Characterization of Organohydrazino Complexes of Technetium, Rhenium, and Molybdenum with the {M(η1-HxNNR)(η2-HyNNR)} Core... Source: ACS Publications URL: [Link]

Sources

Optimization

troubleshooting impurities in 2-hydrazino-4,5-dihydro-1H-imidazole reactions

Technical Support Center: Troubleshooting 2-Hydrazino-4,5-dihydro-1H-imidazole Syntheses Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical bot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting 2-Hydrazino-4,5-dihydro-1H-imidazole Syntheses

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks researchers face when synthesizing and purifying 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline). This compound is a highly versatile building block in medicinal chemistry, but its bifunctional nature and the reactivity of the hydrazine moiety make it highly susceptible to impurity generation during synthesis[1].

Reaction & Impurity Pathway

Understanding the mechanistic origin of impurities is the first step in troubleshooting. The synthesis typically involves the nucleophilic substitution of 2-methylthio-2-imidazoline by hydrazine hydrate[2].

ReactionPathway SM 2-Methylthio-2-imidazoline (Starting Material) Target 2-Hydrazino-4,5-dihydro-1H-imidazole (Target Product) SM->Target + Hydrazine (Reflux, EtOH) Reagent Hydrazine Hydrate (Nucleophile) Reagent->Target Dimer Bis-imidazole Dimer (Impurity) Target->Dimer + Unreacted SM (Hydrazine deficiency) Amino 2-Aminoimidazole (Cleavage/Hydrolysis) Target->Amino Harsh Acidic Quench Oxidation Azo/Oxidation Byproducts (Discoloration) Target->Oxidation O2 / Metal exposure

Reaction pathway of 2-hydrazino-4,5-dihydro-1H-imidazole synthesis and common impurity formation.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why am I observing high levels of the bis-imidazole dimer impurity in my final product? Causality: The bis-imidazole dimer (1,2-bis(4,5-dihydro-1H-imidazol-2-yl)hydrazine) forms when the newly synthesized 2-hydrazino-4,5-dihydro-1H-imidazole acts as a nucleophile and attacks an unreacted molecule of 2-methylthio-2-imidazoline. This is a classic competing consecutive reaction. Solution: Maintain a pseudo-first-order kinetic environment by using a significant molar excess of hydrazine hydrate (typically 1.1 to 1.5 equivalents)[2]. Additionally, employ a slow, dropwise addition of the 2-methylthio-2-imidazoline solution into the hydrazine solution (reverse addition) to ensure hydrazine is always in local excess.

Q2: How can I eliminate unreacted 2-methylthio-2-imidazoline without degrading the target hydrazine product? Causality: 2-methylthio-2-imidazoline hydroiodide has similar solubility profiles to the target product in polar solvents. Incomplete conversion leaves this impurity, which co-crystallizes and poisons downstream coupling reactions. Solution: Ensure the reaction reaches completion by monitoring methanethiol (CH 3​ SH) evolution. If unreacted starting material persists, a selective crystallization using an ethanol-water gradient can be employed[1]. The hydroiodide salt of the target product selectively crystallizes at lower temperatures compared to the starting material.

Q3: My product turns pink or brown upon storage or during workup. What causes this discoloration? Causality: Hydrazine derivatives are highly susceptible to auto-oxidation in the presence of atmospheric oxygen and trace transition metals, forming colored azo or radical species. Solution: Conduct the reaction and all cooling/crystallization steps under an inert atmosphere (nitrogen or argon). Use degassed solvents. Isolate the compound as a hydroiodide salt, which inherently improves crystallinity and oxidative stability compared to the free base[3]. Store the final salt in amber vials flushed with argon at -20°C.

Q4: I am detecting 2-aminoimidazole in my LC-MS analysis. Where is this coming from? Causality: 2-aminoimidazole is a byproduct formed via the reductive cleavage of the N-N bond or severe hydrolysis during an overly harsh acidic quenching step[1]. Solution: When quenching the reaction or washing the product to remove residual hydrazine, avoid strong, concentrated acids or elevated temperatures. Use dilute hydrochloric acid (0.1 M) or hydroiodic acid at 0–5°C to precipitate the salt without inducing cleavage[1].

Quantitative Impurity Profiling

To ensure scientific integrity, your analytical workflow must be capable of resolving these specific impurities. Below is a summarized analytical profile for standard batch release.

ImpurityDetection MethodTypical Retention Time (HPLC)Acceptable LimitMitigation Strategy
Unreacted 2-Methylthio-2-imidazoline HPLC-UV (254 nm)~6.5 min< 0.5%Extended reflux; selective ethanol-water crystallization[1]
Bis-imidazole Dimer LC-MS (ESI+)~8.2 min< 0.1%Reverse addition; >1.1 eq hydrazine hydrate[2]
2-Aminoimidazole LC-MS / NMR~3.1 min< 0.2%Temperature-controlled dilute acid quench (0.1 M HCl)[1]
Residual Hydrazine Derivatization / GC-MSN/A< 10 ppmAcidic wash; high-vacuum drying

Self-Validating Experimental Protocol

The following methodology details the synthesis and purification of 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide. This protocol is designed as a self-validating system—meaning it includes built-in physical and analytical checkpoints to ensure causality and success before proceeding to the next step.

Step 1: Reagent Preparation & Degassing

  • Dissolve 4.0 mmol of 2-methylthio-2-imidazoline hydroiodide in 8 mL of anhydrous ethanol[2].

  • Causality Check: Degas the solution by bubbling argon through it for 15 minutes. This prevents the premature oxidation of the hydrazine reagent in the subsequent step.

Step 2: Reverse Addition

  • In a separate, argon-flushed round-bottom flask, prepare a solution of 4.4 mmol (1.1 equivalents) of hydrazine hydrate in 2 mL of anhydrous ethanol[2].

  • Slowly add the starting material solution dropwise to the hydrazine solution at room temperature over 15 minutes.

  • Self-Validation: Dropwise addition ensures hydrazine remains in constant stoichiometric excess in the micro-environment of the drop, fundamentally suppressing the formation of the bis-imidazole dimer.

Step 3: Reflux & Kinetic Monitoring

  • Heat the mixture to reflux (approx. 78°C) under an argon atmosphere for 7 hours[2].

  • Self-Validation: Monitor the reaction via the evolution of methanethiol gas (ensure the system is vented through a bleach scrubber). The cessation of gas evolution serves as a primary physical indicator that the substitution is nearing completion. Confirm with TLC (visualized with iodine vapor).

Step 4: Controlled Quenching & Workup

  • Cool the reaction mixture to 0–5°C using an ice bath.

  • Evaporate the solvent under reduced pressure until dry[2].

  • Causality Check: To remove unreacted hydrazine without cleaving the product into 2-aminoimidazole, perform a mild acidic wash using 0.1 M HCl if necessary, followed by the addition of cold ethyl ether[1][2].

Step 5: Selective Crystallization

  • Filter the white precipitate formed upon the addition of ethyl ether[2].

  • If unreacted starting material is detected, dissolve the crude residue in a minimum volume of hot ethanol, then slowly add cold water to induce selective crystallization of the hydroiodide salt[1].

  • Self-Validation: The isolated hydroiodide salt should appear as a pristine white crystalline solid[2]. Any yellow/pink tint indicates oxidation, requiring recrystallization.

Step 6: Storage

  • Dry the product under high vacuum at room temperature for 12 hours. Store under argon at -20°C to maintain the integrity of the hydroiodide salt[3].

References

  • Aminoguanidine Hydrazone Derivatives: The Antioxidant, Antineoplastic Profile, and Interaction with ctDNA Studies. SciELO.
  • 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3. Benchchem.
  • Buy 2-hydrazinyl-4,5-dihydro-1H-imidazole hydroiodide (EVT-2499709). EvitaChem.

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 2-Hydrazino-4,5-dihydro-1H-imidazole Derivatives

Welcome to the Technical Support Center for imidazoline derivative synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when synthesizing and optim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for imidazoline derivative synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when synthesizing and optimizing 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline). These compounds are highly reactive, versatile building blocks pivotal in medicinal chemistry, particularly for developing .

Below, you will find a mechanistic workflow, targeted troubleshooting guides, a self-validating protocol, and quantitative data to ensure your syntheses are reproducible and high-yielding.

Part 1: Mechanistic Workflow & Optimization Logic

Understanding the thermodynamic and kinetic pathways of this reaction is critical. The diagram below illustrates how temperature and stoichiometry dictate the success or failure of the synthesis.

SynthesisOptimization Start 2-Methylthio-2-imidazoline Salt + Hydrazine Hydrate Decision Reaction Temperature & Stoichiometry Start->Decision PathThermodynamic T > 80°C | < 2 eq Hydrazine (Thermodynamic Control) Decision->PathThermodynamic Unoptimized PathKinetic T = 50-60°C | > 3 eq Hydrazine (Kinetic Control) Decision->PathKinetic Optimized Impurity Bis-imidazoline Impurity (Over-reaction) PathThermodynamic->Impurity Product 2-Hydrazino-2-imidazoline (Target Intermediate) PathKinetic->Product Isolation Salt Formation (HI/HBr) & Anti-Solvent Crystallization Product->Isolation PureSalt Pure Hydroiodide/Hydrobromide Salt (>95% Yield) Isolation->PureSalt

Fig 1: Kinetic vs. thermodynamic control in 2-hydrazino-4,5-dihydro-1H-imidazole synthesis.

Part 2: Troubleshooting Guides (Q&A)

Q1: Why am I observing high levels of bis-imidazoline impurities instead of the mono-substituted 2-hydrazino derivative? Causality: Hydrazine is a potent, bifunctional nucleophile. When reacting with 2-methylthio-4,5-dihydro-1H-imidazole, the initially formed mono-substituted product (2-hydrazino-2-imidazoline) retains a nucleophilic terminal amine. Under thermodynamic control (temperatures >80°C) or when hydrazine is not in sufficient excess, this intermediate will attack a second equivalent of the starting material, forming an undesired bis-imidazoline dimer. Solution: Shift the reaction to kinetic control. Maintain the reaction temperature strictly between 50–60°C and use a significant stoichiometric excess of hydrazine hydrate (1)[1]. This ensures that the pseudo-first-order concentration of hydrazine overwhelmingly outcompetes the mono-substituted product for the remaining electrophile.

Q2: My reaction goes to completion, but I am struggling to isolate the free base from the ethanolic/aqueous mixture. What is the most reliable isolation strategy? Causality: The free base of 2-hydrazino-4,5-dihydro-1H-imidazole possesses extremely high polarity and forms strong hydrogen bonds with water and protic solvents. Standard aqueous workups and organic extractions (e.g., using ethyl acetate or dichloromethane) will result in massive yield losses due to unfavorable partition coefficients. Solution: Bypass free-base isolation entirely by2[2]. Utilize an anti-solvent crystallization strategy. After concentrating the reaction mixture, dissolve the crude residue in a minimal amount of hot absolute ethanol, then induce precipitation by adding cold diethyl ether or isopropanol saturated with HCl.

Q3: The isolated product darkens over time and shows degradation by NMR. How can I prevent this? Causality: The hydrazine moiety is highly susceptible to rapid auto-oxidation by dissolved oxygen, a process often catalyzed by trace transition metals leached from laboratory equipment or solvents. Solution: The entire workflow must be conducted under a strict inert atmosphere (Nitrogen or Argon). Degas all solvents prior to use. Store the final crystallized salt in an amber vial within a vacuum desiccator at sub-ambient temperatures (2–8°C).

Part 3: Standardized Self-Validating Protocol

Synthesis of 2-Hydrazino-4,5-dihydro-1H-imidazole Hydroiodide This protocol is designed to be self-validating; physical changes in the reaction mixture serve as internal checkpoints for reaction progress.

  • Substrate Preparation: Suspend 1.0 equivalent of 2-methylthio-4,5-dihydro-1H-imidazole hydroiodide in anhydrous ethanol (approx. 5 mL/mmol) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. Purge the system with Argon for 15 minutes.

  • Nucleophilic Substitution: Dropwise, add 3.5 equivalents of hydrazine hydrate (100%) via syringe.

    • Validation Check: The suspension should gradually become a clear solution as the nucleophilic attack initiates and the highly soluble intermediate forms.

  • Thermal Activation: Heat the reaction mixture to 55°C for 3 hours.

    • Validation Check: Monitor the evolution of methyl mercaptan gas (ensure appropriate scrubbing traps are attached). The reaction is complete when TLC (DCM:MeOH:NH₄OH 80:18:2) shows the complete consumption of the starting material.

  • Concentration: Cool the mixture to room temperature and remove the solvent and excess hydrazine under reduced pressure (rotary evaporation at 40°C).

  • Crystallization: Dissolve the crude, viscous residue in a minimal volume of hot absolute ethanol. Slowly add cold diethyl ether dropwise until the solution becomes turbid.

  • Isolation: Chill the mixture at 4°C overnight. Filter the resulting white-to-beige crystals under a stream of Argon, wash with cold ether, and 3[3].

Part 4: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield/purity profile.

Reaction Temperature (°C)Hydrazine EquivalentsReaction Time (h)Bis-imidazoline Impurity (%)Isolated Yield (%)
85 (Reflux)1.52> 35%42%
85 (Reflux)3.0215%65%
55 (Heating Block)1.5410%71%
55 (Heating Block) 3.5 3 < 2% 92%
Part 5: FAQs on Downstream Applications

Q: Can I use the hydroiodide salt directly for hydrazone formation, or must I free-base it first? A: You can use the salt directly. When reacting 2-hydrazino-4,5-dihydro-1H-imidazole hydroiodide with aldehydes or ketones to form guanylhydrazones, simply add a mild organic base (such as triethylamine or DIPEA) to the reaction mixture. This liberates the hydrazine nucleophile in situ, allowing the condensation to proceed smoothly[1].

Q: Are there alternative precursors to the methylthio derivative? A: Yes. 2-Chloro-4,5-dihydro-1H-imidazole can be utilized; however, it is highly moisture-sensitive and prone to rapid hydrolysis to the corresponding imidazolone. The4[4] is significantly more stable, easier to handle on a benchtop scale, and provides a reliable leaving group (methanethiol) that acts as an excellent reaction progress indicator.

References
  • Arabian Journal of Chemistry. "Antihypertensive activity of indole and indazole analogues: A review". Available at:[Link]

  • National Institutes of Health (PMC). "SYNTHESIS OF NOVEL BITHIOPHENE-SUBSTITUTED HETEROCYCLES BEARING CARBONITRILE GROUPS". Available at:[Link]

  • CLOCKSS. "SYNTHESIS AND TRANSFORMATIONS OF PYRIDO[4,3-d]- PYRIMIDINES WITH N-HETEROCYCLES MOIETIES". Available at:[Link]

Sources

Optimization

preventing degradation of 2-hydrazino-4,5-dihydro-1H-imidazole during storage

Welcome to the Technical Support Center for the handling, storage, and troubleshooting of 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline). As a highly reactive building block utilized in th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the handling, storage, and troubleshooting of 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline).

As a highly reactive building block utilized in the synthesis of alpha-adrenoceptor antagonists[1] and complex heterocyclic systems[2], this compound presents unique stability challenges. The exocyclic hydrazine moiety is highly susceptible to oxidation, while the imidazoline core and its associated salt forms exhibit varying degrees of hygroscopicity. This guide is designed by application scientists to help researchers and drug development professionals maintain the chemical integrity of their stock.

Diagnostic Workflow: Identifying Degradation

Use the following decision tree to evaluate the integrity of your current stock and determine the necessary corrective actions.

StorageTroubleshooting Start Visual Inspection of 2-Hydrazino-4,5-dihydro-1H-imidazole ColorCheck Is the powder white to off-white? Start->ColorCheck Oxidation Yellow/Brown Discoloration (Hydrazine Oxidation / Iodide Release) ColorCheck->Oxidation No (Discolored) Moisture Clumping or Paste-like (Hygroscopic Moisture Absorption) ColorCheck->Moisture No (Clumping) PurityCheck Analytical Validation (HPLC > 98% Area) ColorCheck->PurityCheck Yes (Appears Intact) ActionRecryst Perform Recrystallization (Ethanol/Water) Oxidation->ActionRecryst Moisture->ActionRecryst PurityCheck->ActionRecryst < 98% Purity ActionStore Store under Inert Gas (Ar/N2) at 4°C in Dark PurityCheck->ActionStore ≥ 98% Purity

Troubleshooting workflow for 2-hydrazino-4,5-dihydro-1H-imidazole degradation.

Frequently Asked Questions (Troubleshooting)

Q1: My batch of 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide has turned from a white crystalline powder to a yellowish-brown paste. What happened, and can it be salvaged? Causality & Resolution: The discoloration indicates the oxidation of the hydrazine functional group, while the paste-like consistency is due to the hygroscopic nature of the hydrobromide salt absorbing atmospheric moisture. Hydrazines readily oxidize in the presence of air and light to form azo compounds or further degrade into inert byproducts. Action: If the material has degraded into a heavy paste, it is highly recommended to discard it. If it is only slightly discolored and clumped, you can attempt the Recrystallization Protocol (see below) using an ethanol-water mixture to recover the pure hydrobromide salt[2]. To prevent this, always store the compound in a dark, tightly sealed container under an inert atmosphere[3].

Q2: We are scaling up our synthesis. Which salt form of 2-hydrazino-4,5-dihydro-1H-imidazole should we procure for maximum shelf-life? Causality & Resolution: The stability of this compound is heavily dependent on its counterion. The free base is highly unstable and rarely used.

  • Hydroiodide (CAS 39889-17-3): Highly reactive and excellent for specific metal-complexation reactions, but it is extremely hygroscopic and sensitive to light-induced iodide oxidation (which turns the powder brown)[2].

  • Hydrobromide (CAS 55959-84-7): Offers a good balance of reactivity and stability, with a melting point of 185-187°C[3]. It is less hygroscopic than the hydroiodide but still requires inert storage[4].

  • Hydrochloride: Possesses the smallest ionic radius and highest polarity among the three, making it the least hygroscopic and the most preferable for long-term storage, provided chloride ions do not interfere with your downstream halide-sensitive couplings[2].

Q3: What are the primary chemical incompatibilities we should avoid during storage and handling? Causality & Resolution: The nucleophilic nature of the hydrazine group makes it highly reactive. You must strictly isolate the compound from acid anhydrides, acid chlorides, and chloroformates, as these will exothermically react to form acylated derivatives[5]. Additionally, avoid exposure to strong oxidizing agents to prevent the premature degradation of the hydrazine moiety.

Quantitative Data: Salt Form Comparison

When selecting a salt form for your experiments, consult the following physicochemical comparison to anticipate storage requirements.

Salt FormCAS NumberMelting PointHygroscopicityStorage Recommendations
Hydrochloride N/AN/ALowInert atmosphere, Room Temp or 4°C. Preferred for long-term storage[2].
Hydrobromide 55959-84-7185–187 °C[3]ModerateInert atmosphere (Ar/N₂), Dark place, Room Temp or 4°C[3].
Hydroiodide 39889-17-3~183 °CHighStrict inert atmosphere, strict light protection (amber vials)[2].

Standard Operating Procedures (SOPs)

Protocol 1: Inert Atmosphere Aliquoting and Storage

To prevent repeated freeze-thaw cycles and atmospheric exposure, bulk stock should be aliquoted immediately upon receipt.

  • Equilibration: Allow the sealed bulk container to reach room temperature before opening.

    • Causality: Opening a cold container causes ambient humidity to immediately condense on the cold powder, initiating hydrolysis and clumping.

  • Glove Box Handling: Transfer the container to a glove box purged with Argon.

    • Causality: Argon is denser than air and Nitrogen, providing a heavier protective blanket over the highly reactive hydrazine moiety, effectively displacing oxygen.

  • Aliquoting & Sealing: Aliquot the required mass into pre-dried, amber glass vials. Seal with PTFE-lined caps and wrap the caps with Parafilm.

    • Causality: Amber glass prevents photo-oxidation (especially critical for the hydroiodide salt), and PTFE prevents chemical interaction between the compound and the cap lining.

  • Self-Validation Step: Weigh each sealed vial and record the mass on the label. Before using an aliquot months later, re-weigh it. A significant increase in mass indicates a compromised seal and moisture ingress.

Protocol 2: Recrystallization of Degraded Hydrobromide/Hydroiodide Salt

Use this protocol to salvage slightly yellowed or clumped stock material[2].

  • Dissolution: Dissolve the degraded 2-hydrazino-4,5-dihydro-1H-imidazole salt in a minimum volume of hot water (approx. 60°C).

    • Causality: The salt is highly soluble in water, allowing for complete dissociation from insoluble oxidized polymeric byproducts.

  • Hot Filtration: Rapidly filter the hot solution through a fine fritted funnel.

    • Causality: This removes the insoluble oxidized impurities that cause the yellow/brown discoloration.

  • Precipitation: Slowly add cold absolute ethanol to the filtrate until the solution becomes cloudy, then place it in an ice bath.

    • Causality: The compound is significantly less soluble in ethanol. Slow cooling promotes the exclusion of impurities from the newly forming crystal lattice, yielding high-purity white crystals.

  • Self-Validation Step: Filter the recovered crystals, dry them under vacuum, and determine the melting point. A sharp melting point between 185–187 °C confirms the successful recovery of the pure hydrobromide salt[3].

References

  • BioWorld. Potent alpha-adrenoceptor antagonists with utility in sexual dysfunction. Retrieved from [Link]

  • Chemdad. 2-HYDRAZINO-2-IMIDAZOLINE HYDROBROMIDE. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Purification &amp; Recrystallization of 2-Hydrazino-4,5-dihydro-1H-imidazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when isolating and purifying 2-hydrazino-4,5-dihydro-1H-imidazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face when isolating and purifying 2-hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline). Because this compound features a highly reactive hydrazine moiety attached to an imidazoline core, its purification requires precise control over solvent polarity, pH, and temperature to prevent degradation and maximize yield.

Physicochemical Properties & Salt Selection

The free base of 2-hydrazino-4,5-dihydro-1H-imidazole is highly reactive and prone to oxidation. Consequently, it is almost exclusively synthesized and stored as a halide salt[1]. Selecting the correct salt form is the first critical step in designing your purification workflow, as the counterion dictates solubility, hygroscopicity, and downstream compatibility[2].

Table 1: Comparative Properties of 2-Hydrazino-2-imidazoline Salts

Salt FormFormulaMolecular WeightMelting PointSolubility ProfileStability & Hygroscopicity
Free Base C₃H₈N₄100.12 g/mol ~110–115 °CHigh in H₂O, EtOHHighly prone to oxidation; poor stability
Hydrobromide C₃H₈N₄·HBr181.03 g/mol >200 °C (dec)Mod. in H₂O, low in cold EtOHModerate hygroscopicity; standard intermediate[3]
Hydroiodide C₃H₈N₄·HI228.03 g/mol >200 °C (dec)Mod. in H₂O, low in cold EtOHHigh hygroscopicity; light-sensitive[4]
Dihydrochloride C₃H₈N₄·2HCl173.04 g/mol 185–187 °CHigh in H₂O, insol. in cold EtOHLow hygroscopicity; excellent long-term stability[2]

Purification & Salt-Conversion Workflow

The following diagram illustrates the logical progression from crude isolate to highly pure crystalline product, including the optional but highly recommended salt-conversion step to the stable dihydrochloride form.

G N1 Crude 2-Hydrazino-2-imidazoline (HBr or HI salt) N2 Dissolution in Hot Solvent (Absolute EtOH or EtOH/H2O) N1->N2 Heat to 70-80°C N3 Hot Filtration (Remove Insoluble Impurities) N2->N3 Maintain temp N4 Salt Conversion (Optional) (Add 6N HCl in Isopropanol) N3->N4 If dihydrochloride is desired N5 Cooling & Crystallization (Induce Supersaturation) N3->N5 If retaining original salt N4->N5 N6 Vacuum Filtration & Washing (Cold Ethanol/Hexanes) N5->N6 T < 5°C N7 Drying in Vacuo (Yield Pure Crystals) N6->N7

Workflow for the purification and salt-conversion of 2-hydrazino-2-imidazoline.

Troubleshooting & FAQs

Q1: Why does my recrystallized product appear discolored (pink or brown) instead of white? A: Causality: The hydrazine functional group is highly susceptible to auto-oxidation, especially if the pH rises, leading to the formation of colored azo compounds or complexation with trace transition metals[4]. Solution: Always perform recrystallizations using degassed solvents. If you are purifying the hydroiodide salt, be aware that trace oxidation of iodide to iodine (I₂) can also cause a brown/yellow tint[2]. Adding a trace amount of ascorbic acid during the hot dissolution phase can scavenge free iodine and prevent discoloration.

Q2: How do I choose between ethanol-water mixtures and absolute ethanol for recrystallization? A: Causality: The choice of solvent depends entirely on your target salt. The hydroiodide and hydrobromide salts have steep solubility curves in ethanol-water mixtures, making a 9:1 EtOH:H₂O ratio ideal for standard recrystallization[2]. However, if you intend to convert the compound to the dihydrochloride salt, you must use absolute ethanol. The presence of water will keep the highly water-soluble dihydrochloride salt in solution, drastically reducing your yield[2].

Q3: My compound is "oiling out" instead of forming crystals. How do I force nucleation? A: Causality: "Oiling out" (liquid-liquid phase separation) occurs when the solute concentration exceeds the saturation point at a temperature above the melting point of the solvate, or when high levels of impurities disrupt the crystal lattice. Solution: Re-dissolve the oil by adding 10-15% more hot solvent. Allow the solution to cool very slowly to room temperature before moving it to an ice bath. Rapid cooling forces the compound out of solution too quickly, bypassing the crystallization phase. Seeding the solution with a pure crystal or scratching the inside of the flask with a glass rod will provide the necessary nucleation sites.

Q4: Why is conversion to the dihydrochloride salt recommended for biological assays? A: Causality: The hydroiodide salt is highly hygroscopic and iodide ions can interfere with certain halide-sensitive cross-coupling reactions or biological assays[2]. The dihydrochloride salt is less hygroscopic, exhibits superior long-term stability, and chloride is generally more biologically inert than bromide or iodide[2].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring the physical state and melting points at the end of the procedure, you can confirm the success of the purification.

Protocol A: Standard Recrystallization of the Hydrobromide/Hydroiodide Salt

Objective: To remove unreacted precursors and colored oxidation products from crude 2-hydrazino-2-imidazoline HBr/HI[4].

  • Dissolution: Suspend 10 g of crude 2-hydrazino-2-imidazoline hydrobromide (or hydroiodide) in 50 mL of a degassed 9:1 Ethanol/Water mixture[2].

  • Heating: Heat the suspension to a gentle reflux (approx. 75–80 °C) under a nitrogen atmosphere until complete dissolution is achieved. Self-Validation: The solution should be clear. If insoluble particulates remain, they are likely polymeric impurities.

  • Hot Filtration: Rapidly filter the hot solution through a pre-warmed fritted glass funnel to remove insoluble debris.

  • Crystallization: Allow the filtrate to cool slowly to room temperature over 2 hours, then transfer to an ice bath (0–5 °C) for an additional 2 hours to maximize precipitation.

  • Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with 15 mL of ice-cold absolute ethanol, followed by 15 mL of cold hexanes to remove residual moisture.

  • Drying: Dry the crystals in a vacuum desiccator over P₂O₅ for 12 hours. Expected Outcome: White to off-white crystalline solid. Melting point should exceed 200 °C (with decomposition)[5].

Protocol B: Salt Exchange to Dihydrochloride

Objective: To convert the hydrobromide salt to the highly stable dihydrochloride salt utilizing the common-ion effect and differential solubility[6].

  • Primary Dissolution: Dissolve 50 g of 2-hydrazino-2-imidazoline hydrobromide in 750 mL of hot absolute ethanol (78 °C)[6]. Critical Note: Do not use aqueous ethanol, as the final product is highly water-soluble.

  • Acidification & Precipitation: While maintaining heat and vigorous stirring, slowly add 100 mL of 6N hydrochloric acid in isopropanol[6]. The introduction of excess chloride ions and the lower solubility of the dihydrochloride salt in alcohol will cause immediate precipitation.

  • First Isolation: Collect the precipitate via vacuum filtration, wash with 50 mL of absolute ethanol, and dry briefly[6].

  • Secondary Recrystallization (For Ultra-Purity): Dissolve the dried intermediate in 2300 mL of hot absolute ethanol. Filter hot, and treat the filtrate with an additional portion of 6N HCl in isopropanol[6].

  • Final Cooling: Cool the mixture to 4 °C.

  • Final Isolation: Filter the resulting crystals, wash with cold absolute ethanol, and dry in vacuo. Expected Outcome: Approximately 37 g (74% yield) of pure 2-hydrazino-2-imidazoline dihydrochloride. Self-Validation: The melting point of the purified dihydrochloride salt must be sharply defined at 185°–187 °C[6].

References

  • PrepChem . "Synthesis of 2-Hydrazino-2-imidazoline, dihydrochloride". PrepChem. Available at: [Link]

Sources

Optimization

reducing unwanted side reactions with 2-hydrazino-4,5-dihydro-1H-imidazole

Welcome to the Technical Support Center for 2-Hydrazino-4,5-dihydro-1H-imidazole (also widely known as 2-hydrazino-2-imidazoline). This bifunctional building block is highly valued in medicinal chemistry for synthesizing...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Hydrazino-4,5-dihydro-1H-imidazole (also widely known as 2-hydrazino-2-imidazoline).

This bifunctional building block is highly valued in medicinal chemistry for synthesizing G-quadruplex binders, antihypertensive agents, and novel heterocycles[1]. However, its dual reactivity—driven by a hyper-nucleophilic exocyclic hydrazine group and a tautomeric imidazoline ring—makes it highly susceptible to unwanted side reactions.

This guide provides deep-dive troubleshooting, mechanistic causality, and self-validating protocols to ensure your syntheses remain clean and high-yielding.

Part 1: Diagnostic Workflow

Use the following logical workflow to diagnose and resolve the most common side reactions encountered when working with 2-hydrazino-2-imidazoline derivatives.

Troubleshooting Start 2-Hydrazino-2-imidazoline Reaction Setup Dec1 Is the mixture turning dark red/brown? Start->Dec1 Sol1 Autoxidation Detected: Degas solvents & use Ar/N2 Dec1->Sol1 Yes Dec2 Are insoluble dimers precipitating? Dec1->Dec2 No Sol2 Bis-condensation: Use inverse addition at 0°C Dec2->Sol2 Yes Dec3 Is downstream Pd/Pt catalysis failing? Dec2->Dec3 No Sol3 Catalyst Poisoning: Switch from HI to HBr/HCl salt Dec3->Sol3 Yes Success Clean Hydrazone Formation Dec3->Success No

Workflow for mitigating side reactions in 2-hydrazino-2-imidazoline synthesis.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: My reaction mixture turns dark red/brown before I even add the electrophile. What is happening? Causality: You are observing the autoxidation of the hydrazine moiety. The adjacent nitrogen atoms create an "alpha effect," raising the Highest Occupied Molecular Orbital (HOMO) energy of the terminal amine. When exposed to atmospheric oxygen, the hydrazine group undergoes single-electron transfer (SET) to form radical cations, rapidly degrading into azo or diazonium intermediates that polymerize into dark, highly conjugated byproducts. Solution:

  • Solvent Degassing: Sparge all solvents with Argon or N 2​ for at least 30 minutes prior to use.

  • Antioxidants: If working in aqueous or protic media, adding a catalytic amount of ascorbic acid can quench radical propagation without interfering with standard condensation mechanisms.

Q2: I am trying to synthesize a mono-hydrazone from a dialdehyde, but I keep precipitating insoluble dimers. How do I control the stoichiometry? Causality: The terminal amine of 2-hydrazino-2-imidazoline is exceptionally reactive. Even after the first condensation occurs, the electron-donating nature of the imidazoline ring maintains the nucleophilicity of the resulting mono-hydrazone. If the dialdehyde is locally depleted in the solution, the unreacted hydrazine will attack the second aldehyde group, forming an unwanted bis-adduct (dimer)[1]. Solution:

  • Inverse Addition: Dissolve the dialdehyde in a large volume of solvent (high dilution). Slowly add the 2-hydrazino-2-imidazoline dropwise. This ensures the dialdehyde is always in large stoichiometric excess relative to the unreacted hydrazine[1].

Q3: My downstream palladium-catalyzed cross-coupling is failing. I am using the hydroiodide salt of 2-hydrazino-2-imidazoline. Causality: The hydroiodide salt (CAS 39889-17-3) is highly common for this reagent, but the iodide counterion is a highly polarizable "soft" Lewis base. Iodide strongly coordinates to soft transition metals like Palladium (Pd) or Platinum (Pt), outcompeting your intended ligands and effectively poisoning the catalyst[2]. Solution: Switch to 2-hydrazinyl-4,5-dihydro-1H-imidazole hydrobromide (CAS 55959-84-7) or hydrochloride. Bromide and chloride salts exhibit significantly lower nucleophilicity toward metal centers, preventing catalyst deactivation while maintaining excellent water solubility[2][3][4].

Part 3: Quantitative Data & Salt Selection

Selecting the correct salt form is the most critical variable in preventing unwanted side reactions. Use the table below to match the salt form to your specific experimental workflow.

Salt FormCatalyst Compatibility (Pd/Pt)HygroscopicityPrimary Side Reaction RiskRecommended Application
Hydroiodide (HI) Poor (Severe Poisoning)HighIodide oxidation to I 2​ Non-metal catalyzed condensations[2]
Hydrobromide (HBr) ModerateModerateBis-condensationGeneral heterocyclic synthesis[4]
Hydrochloride (HCl) ExcellentLowMinimalHalide-sensitive cross-couplings[2]

Part 4: Self-Validating Experimental Protocol

Objective: Synthesize a mono-hydrazone derivative while strictly suppressing autoxidation and bis-adduct formation.

Materials:

  • 2-Hydrazino-4,5-dihydro-1H-imidazole hydrobromide (1.00 mmol)[4]

  • Target Aldehyde/Dialdehyde (1.10 mmol)

  • Absolute Ethanol (Degassed)

  • Glacial Acetic Acid (Catalyst)

Step-by-Step Methodology:

  • Preparation & Degassing: Add 20 mL of absolute ethanol to a flame-dried Schlenk flask. Sparge with Argon for 30 minutes to displace dissolved oxygen.

  • Substrate Activation: Dissolve the target aldehyde (1.10 mmol) in the degassed ethanol. Add 2 drops of glacial acetic acid to protonate the carbonyl oxygen, increasing its electrophilicity.

    • Validation Checkpoint 1: The solution must remain clear and colorless. Any yellowing indicates aldehyde degradation.

  • Controlled Addition: In a separate vial, dissolve 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide (1.00 mmol) in 5 mL of degassed ethanol under Argon. Load this into an addition funnel.

  • Condensation: Cool the main flask containing the aldehyde to 0 °C. Add the hydrazine solution dropwise over 30 minutes under vigorous stirring.

    • Causality Note: Slow, inverse addition at low temperatures minimizes the local concentration of hydrazine, kinetically preventing the formation of bis-adducts[1].

  • Maturation: Remove the ice bath and let the reaction stir at room temperature for 4 hours.

    • Validation Checkpoint 2: Monitor via TLC (DCM:MeOH 9:1). The disappearance of the baseline hydrazine spot (ninhydrin active) confirms completion. The lack of a dark red hue in the flask confirms successful suppression of autoxidation.

  • Isolation: Concentrate the solvent in vacuo to approximately 5 mL. Induce precipitation by adding 15 mL of ice-cold diethyl ether. Filter the resulting solid and wash with cold ether to yield the pure mono-hydrazone hydrobromide salt.

References

  • Smolecule. "Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7". Smolecule.
  • Benchchem. "2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3". Benchchem.
  • SmallMolecules. "4,5-Dihydro-2-hydrazino-1H-imidazole hydrobromide". SmallMolecules.
  • ACS Publications. "Toward the Development of Specific G-Quadruplex Binders: Synthesis, Biophysical, and Biological Studies of New Hydrazone Derivatives". Journal of Medicinal Chemistry.

Sources

Reference Data & Comparative Studies

Validation

In-Depth NMR Spectra Comparison: 2-Hydrazino-4,5-dihydro-1H-imidazole vs. Structural Analogs

Introduction & Structural Dynamics 2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile bicyclic heterocyclic building block. It is extensively utilized in medici...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Dynamics

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile bicyclic heterocyclic building block. It is extensively utilized in medicinal chemistry for synthesizing complex pyrazoles, triazines, and biologically active transition-metal complexes [1]. Because of its high nitrogen content and the presence of both an imidazoline core and a reactive exocyclic hydrazino group, accurate structural characterization is paramount.

Nuclear Magnetic Resonance (NMR) spectroscopy serves as the definitive tool for elucidating its structural nuances. A critical factor in analyzing these compounds is tautomerism . In 2-amino- and 2-hydrazino-substituted imidazolines, the equilibrium heavily favors the exocyclic amino/hydrazino tautomer over the imino (C=NH) form. Density Functional Theory (DFT) calculations demonstrate that the amino tautomer is thermodynamically more stable due to the partial aromatic character and resonance stabilization within the ring [2]. This electron delocalization directly influences the shielding of the carbon and proton nuclei, dictating the observed NMR chemical shifts.

G Root Imidazoline C2 Substitution Hydrazino -NH-NH2 (2-Hydrazino) Root->Hydrazino Amino -NH2 (2-Amino) Root->Amino Alkyl -R (2-Alkyl) Root->Alkyl Shift1 C2: ~163.7 ppm CH2: 3.2-3.8 ppm Hydrazino->Shift1 Shift2 C2: 155-160 ppm CH2: 3.2-3.5 ppm Amino->Shift2 Shift3 C2: 165-170 ppm CH2: 3.4-3.9 ppm Alkyl->Shift3

Logical flow mapping C2 substitutions to their corresponding NMR chemical shift impacts.

Comparative NMR Data Analysis

To objectively evaluate 2-hydrazino-4,5-dihydro-1H-imidazole, we must benchmark its NMR spectral features against closely related analogs. The electron-donating capacity of the hydrazino group (-NH-NH₂) differs fundamentally from a simple amino group (-NH₂) or an alkyl group, leading to distinct magnetic shielding environments.

Quantitative ¹H NMR Comparison

Causality Insight: The methylene protons (C4 and C5) of the imidazoline ring typically appear as a multiplet or a broad singlet between 3.2 and 3.8 ppm. The hydroiodide or hydrobromide salt forms of 2-hydrazino-4,5-dihydro-1H-imidazole exhibit slight downfield shifts due to the deshielding effect of the protonated ring nitrogens[1].

CompoundSolventImidazoline -CH₂-CH₂- (ppm)Exocyclic -NH/-NH₂ (ppm)Ring -NH (ppm)
2-Hydrazino-4,5-dihydro-1H-imidazole (Salt) D₂O3.2 – 3.8 (m)4.1 (br s)Exchangeable
2-Amino-2-imidazoline DMSO-d₆3.2 – 3.5 (s/m)~5.0 – 7.5 (br)Exchangeable
2-Alkyl-2-imidazoline (e.g., 2-methyl) CDCl₃~3.4 – 3.6 (s)N/A~4.5 (br)
Quantitative ¹³C NMR Comparison

Causality Insight: The C2 carbon (C=N) is the most deshielded nucleus in the imidazoline system. In 2-hydrazino derivatives, this carbon resonates around 163.7 ppm [3]. When substituted with a primary amine (2-amino-2-imidazoline), the C2 signal shifts slightly upfield to 155.9–159.9 ppm. This is due to the stronger resonance donation from the single nitrogen lone pair compared to the adjacent electronegative nitrogens in the hydrazine moiety, which exert a competing inductive withdrawal [4].

CompoundC2 (C=N) Chemical Shift (ppm)C4/C5 (-CH₂-CH₂-) Chemical Shift (ppm)
2-Hydrazino-4,5-dihydro-1H-imidazole ~163.743.0 – 45.0
2-Amino-2-imidazoline 155.9 – 159.942.0 – 44.0
2-Alkyl-2-imidazoline 165.0 – 168.045.0 – 50.0

Standardized Experimental Protocol for Imidazoline NMR Acquisition

Because imidazolines are highly polar, prone to hydrogen bonding, and exhibit rapid proton exchange, achieving high-resolution, reproducible NMR spectra requires a self-validating methodology. The following protocol ensures structural integrity is maintained during analysis.

G N1 Sample Prep (DMSO-d6 or D2O) N2 1H & 13C NMR Acquisition N1->N2 Dissolve 15-20mg N3 Chemical Shift Extraction N2->N3 Process FID N4 Tautomer & Salt Verification N3->N4 Analyze δ values

Step-by-step experimental workflow for acquiring and validating imidazoline NMR spectra.

Step-by-Step Methodology:
  • Sample Preparation and Solvent Selection:

    • Weigh 15–20 mg of the synthesized imidazoline derivative (e.g., 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide).

    • Dissolve completely in 0.6 mL of a high-purity deuterated solvent.

    • Causality Check: Use DMSO-d₆ to observe the exchangeable hydrazinyl (-NH-NH₂) and ring (-NH) protons. Use D₂O if the compound is a highly polar hydrohalide salt, keeping in mind that labile protons will undergo rapid deuterium exchange and disappear from the spectrum or merge into the HOD peak.

  • Instrument Calibration:

    • Transfer the homogenous solution to a standard 5 mm NMR tube.

    • Tune and match the probe on a 400 MHz or 500 MHz NMR spectrometer to ensure optimal signal-to-noise ratio and accurate pulse lengths.

  • ¹H NMR Acquisition:

    • Set the number of scans (ns) to 16 with a relaxation delay (d1) of 2 seconds to allow full longitudinal relaxation.

    • Calibrate the chemical shift using the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm, or D₂O at 4.79 ppm) [5].

  • ¹³C NMR Acquisition:

    • Acquire the carbon spectrum with complete proton decoupling (e.g., WALTZ-16).

    • Set ns = 512–1024 and d1 = 2 seconds. Calibrate using the solvent central transition (e.g., DMSO-d₆ at 39.52 ppm).

  • Data Validation:

    • Process the Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction.

    • Self-Validating Step: Verify the structure by integrating the methylene protons. The C4/C5 multiplet must integrate to exactly 4H relative to any non-exchangeable substituent protons.

Mechanistic Insights into Spectral Interpretation

When analyzing the ¹H NMR spectrum of 2-hydrazino-4,5-dihydro-1H-imidazole, the broad signal around 4.1 ppm (in D₂O) or further downfield in DMSO-d₆ is indicative of the hydrazinyl NH₂ group [1]. The broadening is caused by the quadrupolar relaxation of the nitrogen-14 nucleus combined with intermediate chemical exchange rates of the protons.

In contrast, 2-alkyl-2-imidazolines lack these exocyclic exchangeable protons, making their spectra significantly simpler, often presenting sharp singlets for the ring methylenes if the molecule is symmetrically substituted. Furthermore, analyzing the compound as a salt (e.g., hydroiodide) locks the tautomeric equilibrium. This protonation halts the rapid tautomeric exchange on the NMR timescale, resulting in more defined splitting patterns for the C4/C5 protons compared to the free base form, which often shows signal averaging.

References

  • 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide Source: Benchchem
  • Imidazoline Source: Grokipedia
  • Metal-azasterol complexes: Synthesis, characterization, interaction studies with DNA and TrxR and Biological Evalu
  • Bicyclic (galacto)nojirimycin analogues as glycosidase inhibitors: Effect of structural modifications in their pharmacological profile Source: Semantic Scholar
  • Imidazoline Synthesis: Mechanistic Investigations Show that Fe Catalysts Promote a New Multicomponent Reaction Source: RSC.org
Comparative

2-hydrazino-4,5-dihydro-1H-imidazole vs 2-hydrazinopyridine in organic synthesis

An in-depth comparative analysis of hydrazine-bearing heterocycles is critical for designing efficient synthetic routes in medicinal chemistry. Both 2-hydrazino-4,5-dihydro-1H-imidazole (often referred to as 2-hydrazinoi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of hydrazine-bearing heterocycles is critical for designing efficient synthetic routes in medicinal chemistry. Both 2-hydrazino-4,5-dihydro-1H-imidazole (often referred to as 2-hydrazinoimidazoline) and 2-hydrazinopyridine serve as indispensable bifunctional building blocks. However, their distinct electronic profiles dictate entirely different reactivity paradigms, stability requirements, and applications in heterocyclic synthesis.

This guide objectively compares their performance, structural causality, and optimal experimental workflows to assist researchers in selecting the appropriate reagent for complex cyclization and condensation reactions.

Electronic Profiles & Reactivity Paradigms

The fundamental difference between these two reagents lies in their basicity and the electronic nature of their core rings.

2-Hydrazino-4,5-dihydro-1H-imidazole This compound is essentially a cyclic aminoguanidine. The resonance stabilization of the guanidinium ion makes the imidazoline ring highly basic[1]. Because the free base is extremely nucleophilic and prone to auto-oxidation or uncontrolled polymerization, it is almost exclusively synthesized and handled as a hydrobromide or hydroiodide salt[2].

  • Causality in Synthesis: Salt formation protonates the highly basic imidazoline imine nitrogen, stabilizing the molecular core while preserving the exocyclic hydrazine's nucleophilicity for controlled, regioselective condensation reactions.

2-Hydrazinopyridine In contrast, 2-hydrazinopyridine is an aromatic hydrazine. The electron-withdrawing nature of the pyridine ring (relative to an aliphatic imidazoline) tempers the nucleophilicity of the hydrazine moiety[3]. The spatial proximity of the pyridine nitrogen and the exocyclic hydrazine group allows it to act as a potent bidentate nucleophile.

  • Causality in Synthesis: This bidentate arrangement is structurally pre-organized to form fused bicyclic systems. It is the premier precursor for synthesizing 1,2,4-triazolo[4,3-a]pyridines via oxidative or desulfurative cyclization[4].

ReagentSelection Start Identify Target Heterocyclic Scaffold Cond1 Requires fused pyridine system (e.g., Triazolopyridines)? Start->Cond1 Cond2 Requires highly basic guanidine/imidazoline pharmacophore? Cond1->Cond2 No Reagent1 Select: 2-Hydrazinopyridine Cond1->Reagent1 Yes Reagent2 Select: 2-Hydrazino-4,5-dihydro -1H-imidazole Cond2->Reagent2 Yes Mech1 Bidentate cyclization via pyridine N and hydrazine group Reagent1->Mech1 Mech2 Condensation via exocyclic hydrazine (Salt form preferred) Reagent2->Mech2

Logical decision tree for selecting hydrazine building blocks based on target scaffolds.

Comparative Performance Data

When evaluating these reagents for scale-up or library synthesis, yield, reaction conditions, and functional group tolerance are paramount. The table below summarizes their comparative performance based on recent synthetic methodologies.

Table 1: Physicochemical & Reactivity Comparison

Metric / Feature2-Hydrazino-4,5-dihydro-1H-imidazole2-Hydrazinopyridine
Core Structure Aliphatic, cyclic guanidine derivativeAromatic, pyridine derivative
Nucleophilicity Extremely high (exocyclic hydrazine)Moderate (delocalized lone pairs)
Preferred Form Hydrobromide or Hydroiodide salt[1]Free base or hydrochloride salt[3]
Primary Synthetic Utility Guanylhydrazones, fused imidazoles1,2,4-triazolo[4,3-a]pyridines[4]
Typical Cyclization Yields 65% – 85% (Acid-catalyzed condensation)78% – 92% (Desulfurative/Oxidative)[5][6]
Major Degradation Risk Auto-oxidation of the free baseDimerization if hydrazine is not in excess

Self-Validating Experimental Methodologies

To ensure reproducibility, the following protocols have been designed as self-validating systems, incorporating specific checkpoints and mechanistic rationales for the chosen conditions.

Protocol A: Visible-Light Catalyzed Desulfurative Cyclization of 2-Hydrazinopyridine

This modern, green-chemistry approach synthesizes 3-amino-[1,2,4]-triazolopyridines directly from 2-hydrazinopyridine and isothiocyanates without harsh transition metals[5].

Step-by-Step Workflow:

  • Preparation: In an oven-dried Schlenk tube, dissolve 2-hydrazinopyridine (1.0 mmol) and phenyl isothiocyanate (1.1 mmol) in 5 mL of absolute ethanol.

  • Catalyst Addition: Add the organic photocatalyst (e.g., Rhodamine 6G or PC-1, 2 mol%).

  • Irradiation: Degas the mixture via sparging with O2​ for 5 minutes. Irradiate the mixture using a blue LED (460 nm) at room temperature for 12 hours.

  • Monitoring (Validation Checkpoint): Monitor via TLC (Ethyl Acetate:Hexane 1:1). The disappearance of the highly polar 2-hydrazinopyridine spot and the emergence of a UV-active fluorescent spot indicates the formation of the triazolopyridine core.

  • Isolation: Concentrate under reduced pressure and purify via silica gel chromatography to afford the product (Typical yield: ~89%)[5].

Causality of Choices: Ethanol is selected as a protic solvent to stabilize the intermediate thiourea via hydrogen bonding. Visible light specifically excites the photocatalyst to generate a superoxide radical without providing excess thermal energy, thereby suppressing non-specific thermal degradation pathways and enabling a low-energy desulfurization[5].

ReactionPathway Substrates 2-Hydrazinopyridine + Isothiocyanate Intermediate Thiourea Intermediate (Nucleophilic Addition) Substrates->Intermediate Spontaneous Addition PhotoCat Visible Light + Photocatalyst (e.g., PC-1) Intermediate->PhotoCat Aerobic Conditions Radical Sulfur Radical Formation (Desulfurization) PhotoCat->Radical SET Process Product 3-Amino-[1,2,4]- triazolopyridine (89% Yield) Radical->Product Intramolecular Cyclization

Visible-light catalyzed desulfurative cyclization pathway of 2-hydrazinopyridine.

Protocol B: Condensation Synthesis using 2-Hydrazino-4,5-dihydro-1H-imidazole Hydrobromide

This protocol is utilized to synthesize conformationally restricted guanylhydrazones, which are potent pharmacophores for 5-HT6 serotonin receptor antagonists[7].

Step-by-Step Workflow:

  • Preparation: Suspend the target indanone derivative (1.0 mmol) and 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide (1.2 mmol) in 10 mL of anhydrous ethanol.

  • Acid Catalysis: Add 3–5 drops of 37% HCl to the suspension.

  • Reflux: Heat the reaction mixture to reflux (approx. 80 °C) under an inert argon atmosphere for 4–6 hours.

  • Monitoring (Validation Checkpoint): The reaction transitions from a heterogeneous suspension to a clear solution as the imine forms. Aliquot NMR can be used to confirm the disappearance of the ketone carbonyl peak (~200 ppm) and the appearance of the hydrazone imine peak (~150 ppm).

  • Isolation: Cool the mixture to 0 °C to induce precipitation of the product as a hydrochloride/hydrobromide mixed salt. Filter and wash with cold diethyl ether.

Causality of Choices: The hydrobromide salt of the hydrazine is mandatory because the free base is highly unstable. The addition of catalytic HCl serves a dual purpose: it activates the indanone carbonyl carbon for nucleophilic attack by the hydrazine, while simultaneously ensuring the basic imidazoline ring remains fully protonated, preventing unwanted side reactions or ring-opening[7].

References

  • Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7, Smolecule,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETTWw22N17QWzpE1CrLSrxAcB_OLEEg9SHMKOeW1KVKN4xVH-zBAjwYb955Rp6oKxdYzua2eJUyqF6AhrfKCR0hexRGVGR3w19QXpNvwkAiYqw4aivlMrvqaQv5epcLycpfkAeMAs=]
  • 2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3, Benchchem,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwn9NU1ljlmy0STwxvM8SS_MfMqXXAbDqZKS1EnRTTOC70QIYs3FiR3qojP2BfaheW7c-JkJ60imAgilG2SUc45lNS9iLw3_UA61UiAv6HPzsa-Ds1nQTXLB7_T8_5qU1IUP56Xg==]
  • CAS 4930-98-7: 2-Hydrazinopyridine, CymitQuimica,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExTfwNFtG0xnY0EvEpn2Dv3DvUXXA0lU5ZS4_1EraNQJAhlQsdGzd1HkQGyncoSCUx3mACmIbgrME5Rfr-CdqaLoI8fqjixUdPjz8N0vMsjG5fNevpK-81pr2Uf6gF54OBVQ==]
  • Visible-Light Catalyzed Desulfurative Cyclization for Synthesis of 3-Amino-[1,2,4]-triazolo Pyridine, ACS Publications,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOMOqEC3U-UKDBs-fQ_zOV35CPADZ68einyL6XYKZbbPv-M-pMrYCsGSbTtn6mvuxPZGPDJ9WBNUmxz6JgGyUkwxxUr6nTpjRTathik9wg1JovLkkW1TosIwuU-KtxK-I8bKSw229jPnZJ5WgsD60=]
  • Acetohydrazide Pyridine Cyclization Reactions, Benchchem Technical Support Center,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFoRQQiAe5VV-tdvZi6MAZlfbOvbwuzpHNMlqtJ-BSsheiOth6SGx5tVKDgel50dgA4c8vWpX0ArEjQ5Pr63rmqWoy8HgVFjWqItu5EeqAMd38_8zjSqg6QjSNlwmSUbey9ha2sBAXW0zQdPn2ZBVLzC9yJ8EZT1ebPxvg-rj_AnOgFBHlAnuFQSIAS7jNxGREH_nYNRHlEQ26jXDQwLFI4yioZ]
  • RSC Advances: One-pot oxidative cyclization of heterocyclic hydrazone, RSC Publishing,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESJN8v8tOWGKSo134cqgo4a2jMvvpTv2GBx_XRKE1PGsBzsOaPdeRgLgGLN_B0-t4lbQb_8DqQxy-XRXeaOcLnWMWDSrnvh03sZQtVhyOR_0wJ07qKuXCpddvPZjJiOjwQ1yb1bX-uLNW0z05vQpo-635avpafI28J]
  • Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists, ACS Publications,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEr68Bhn6aSr8W3Ce_ynICFkFvkNnyz_Bucx8naNyhfexDnbsJRzXcXa6DxIIktRQ-6fvHfNlc4Mr3HF0ZYNLyQNnIOSxmkQ0lhW35mOdCLSbPVg5Gqt4iLQDw30mlZ0Tt-19eFoQ==]

Sources

Validation

Validating the Purity of 2-Hydrazino-4,5-dihydro-1H-imidazole: A Comparative Guide to HPLC Methodologies

Executive Summary 2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is a critical heterocyclic building block widely utilized in the synthesis of bioactive molecules, particularly antihyperte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is a critical heterocyclic building block widely utilized in the synthesis of bioactive molecules, particularly antihypertensive agents[1]. Due to its high reactivity, it is typically handled and stored as a hydrobromide or hydroiodide salt[1][2]. Validating the purity of this compound is a stringent regulatory requirement in drug development, but its unique molecular architecture presents significant analytical challenges that render conventional chromatographic approaches ineffective.

This guide objectively compares the performance of Hydrophilic Interaction Liquid Chromatography (HILIC) against Ion-Pairing Reversed-Phase HPLC (IP-RP-HPLC) for the purity validation of highly polar nitrogenous compounds, providing field-proven protocols and mechanistic insights.

The Analytical Challenge: Why Standard RP-HPLC Fails

To develop a robust analytical method, one must first understand the causality behind chromatographic failures. 2-Hydrazino-4,5-dihydro-1H-imidazole contains a saturated imidazoline core coupled with a reactive hydrazinyl group[2]. This results in a highly polar, basic molecule with a very low partition coefficient (logP).

When subjected to standard Reversed-Phase Liquid Chromatography (RP-HPLC) using a conventional C18 column, the analyte exhibits almost no hydrophobic interaction with the nonpolar stationary phase[3]. Consequently, the compound elutes at or near the void volume, making it impossible to separate from early-eluting impurities or degradation products[3][4]. Furthermore, the basic nitrogen atoms strongly interact with residual, unendcapped silanols on the silica substrate, leading to severe peak tailing, poor reproducibility, and compromised quantitative accuracy[5].

To overcome this, analytical scientists must pivot to alternative retention mechanisms[3][4].

HPLC_Selection A Analyze 2-Hydrazino- 4,5-dihydro-1H-imidazole B Assess Polarity & Charge (Highly Polar, Basic Nitrogen) A->B C Standard RP-HPLC (C18) No Ion-Pairing B->C Default Approach D Result: Poor Retention & Severe Peak Tailing C->D E Select Alternative Chromatographic Mode D->E F IP-RP-HPLC (C18 + Alkyl Sulfonate) E->F G HILIC (Polar Stationary Phase) E->G H Is LC-MS Compatibility Required? F->H G->H I Proceed with HILIC (Volatile Buffers) H->I Yes J Proceed with IP-RP-HPLC (UV Detection Only) H->J No

Logical decision matrix for selecting the optimal HPLC method for polar nitrogenous compounds.

Methodology Comparison & Quantitative Data

Two primary methodologies are viable for retaining and separating 2-hydrazino-4,5-dihydro-1H-imidazole:

  • IP-RP-HPLC: Introduces an ion-pairing reagent (e.g., sodium octanesulfonate) into the mobile phase. The negatively charged sulfonate binds electrostatically to the protonated basic sites of the imidazoline/hydrazine groups, forming a neutral, lipophilic complex that is successfully retained on a standard C18 column[3][6].

  • HILIC: Utilizes a polar stationary phase (e.g., zwitterionic, amide, or bare silica) and a highly organic mobile phase (>70% acetonitrile)[4][7]. In HILIC, water acts as the strong eluting solvent[7]. Retention is achieved through the partitioning of the polar analyte into a water-enriched layer on the stationary phase surface, supplemented by hydrogen bonding and electrostatic interactions[4][7].

Performance Comparison Table
ParameterStandard RP-HPLC (C18)IP-RP-HPLC (C18 + Sulfonate)HILIC (Zwitterionic/Amide)
Retention Factor ( k′ ) < 0.5 (Elutes at void)3.0 - 5.0 (Excellent)4.0 - 8.0 (Excellent)
Peak Asymmetry ( As​ ) > 2.5 (Severe tailing)1.0 - 1.3 (Good)0.9 - 1.2 (Excellent)
Separation Mechanism Hydrophobic partitioningHydrophobic (Ion-Pair Complex)Hydrophilic partitioning & Electrostatic
LC-MS Compatibility Yes (but poor retention)No (Ion suppression/fouling)Yes (Volatile buffers used)
Equilibration Time ~10 Column Volumes~30 Column Volumes~20 Column Volumes

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not deviate from the mechanistic reasoning provided for sample preparation and column equilibration.

Protocol A: HILIC Workflow (Recommended for LC-MS & Modern QA/QC)

System Suitability & Self-Validation: Prior to analyzing the sample, inject a blank diluent to establish baseline stability and rule out carryover. Follow this with five replicate injections of a 2-hydrazino-4,5-dihydro-1H-imidazole reference standard. The system is validated if the Relative Standard Deviation (%RSD) for retention time is ≤1.0% and peak area is ≤2.0%.

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare Mobile Phase A (10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with formic acid) and Mobile Phase B (100% Acetonitrile).

    • Causality: The acidic pH ensures the basic nitrogen atoms of the imidazoline ring remain fully protonated, guaranteeing reproducible electrostatic interactions with the polar stationary phase[7]. Ammonium formate is selected over phosphate buffers due to its volatility, ensuring full LC-MS compatibility[4].

  • Column Selection & Equilibration: Install a Zwitterionic HILIC or Amide column. Flush with the initial gradient composition (e.g., 80% B / 20% A) for at least 20 column volumes.

    • Causality: HILIC columns require extended equilibration times compared to RP-HPLC because the stationary phase must establish a stable, water-enriched hydration shell, which is the primary mechanism for analyte partitioning[5][7].

  • Sample Preparation: Dissolve the hydrobromide or hydroiodide salt in a diluent matching the initial mobile phase (80% Acetonitrile / 20% Water).

    • Causality: Injecting a highly aqueous sample plug into a HILIC system disrupts the localized hydration shell on the column, leading to severe peak splitting and loss of retention (a phenomenon known as the "solvent effect")[7].

  • Execution: Run a shallow gradient from 80% B down to 50% B over 15 minutes.

    • Causality: In HILIC, water is the strong eluting solvent. Increasing the aqueous portion elutes the highly polar analyte efficiently while maintaining sharp peak symmetry[4][7].

Protocol B: IP-RP-HPLC Workflow (Alternative for UV-Only Detection)

System Suitability & Self-Validation: Spike a reference standard of 2-hydrazino-4,5-dihydro-1H-imidazole with a known polar impurity (e.g., unreacted hydrazine). The system is validated only if the critical pair resolution ( Rs​ ) is ≥ 1.5, proving the ion-pairing mechanism is actively differentiating the analytes.

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare an aqueous buffer containing 10 mM sodium octanesulfonate, adjusted to pH 2.5 with phosphoric acid. Mix isocratically with Methanol (e.g., 70% Buffer / 30% Methanol).

    • Causality: The low pH ensures the target molecule is positively charged. The negatively charged sulfonate group of the ion-pairing reagent binds to the analyte, forming a neutral, lipophilic complex that can successfully partition into the C18 stationary phase[3][6].

  • Column Equilibration: Dedicate a specific C18 column to this assay and equilibrate with the mobile phase for 30-45 minutes.

    • Causality: Alkyl sulfonate ion-pairing reagents permanently alter the surface chemistry of C18 columns. Dedicating a column prevents unpredictable selectivity shifts in future non-IP assays[3].

  • Sample Preparation: Dissolve the sample directly in the mobile phase to ensure the ion-pair complex forms immediately upon dissolution.

  • Execution: Run the isocratic method using UV detection (typically 210-220 nm).

    • Causality: Because sodium octanesulfonate is non-volatile, this method is strictly limited to UV/PDA detection and cannot be coupled with MS without causing severe ion source fouling[3].

Conclusion

For validating the purity of 2-hydrazino-4,5-dihydro-1H-imidazole, standard RP-HPLC is fundamentally inadequate due to the molecule's high polarity and basicity. While IP-RP-HPLC provides a robust workaround for traditional UV-based laboratories, HILIC is the superior, modern alternative . HILIC not only offers excellent retention and peak shape through hydrophilic partitioning but also ensures seamless compatibility with LC-MS systems for advanced impurity profiling and structural elucidation.

References

  • Source: benchchem.
  • Source: chemimpex.
  • Source: lcms.
  • Title: Reverse-Phase Liquid Chromatography vs.
  • Source: uhplcslab.
  • Source: mtc-usa.
  • Source: researchgate.

Sources

Comparative

Comparative Reactivity Guide: 2-Hydrazino-4,5-dihydro-1H-imidazole vs. Hydrazine Hydrate

As a Senior Application Scientist, selecting the appropriate nucleophile for heterocyclic synthesis is not merely a matter of functional group substitution; it is an exercise in precise electronic and steric control. Whi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the appropriate nucleophile for heterocyclic synthesis is not merely a matter of functional group substitution; it is an exercise in precise electronic and steric control. While hydrazine hydrate is a ubiquitous reagent in organic synthesis, its unrestricted reactivity often leads to complex product mixtures. In contrast, 2-hydrazino-4,5-dihydro-1H-imidazole (commonly known as 2-hydrazino-2-imidazoline) offers a highly modulated, regioselective alternative for constructing complex fused heterocycles and biologically active guanylhydrazones.

This guide provides an in-depth, objective comparison of these two reagents, detailing their structural causality, reactivity profiles, and field-proven experimental workflows.

Structural & Electronic Profiling

The fundamental difference between these two reagents lies in the electronic environment surrounding the terminal nitrogen atoms.

  • Hydrazine Hydrate ( N2​H4​⋅H2​O ): Hydrazine is an unhindered, highly reactive bis-nucleophile. Its exceptional nucleophilicity is driven by the α -effect—the repulsion between the unshared electron pairs on adjacent nitrogen atoms. Because both nitrogens are sterically accessible, hydrazine hydrate is prone to over-reaction, frequently yielding azines (bis-hydrazones) if stoichiometry and addition rates are not strictly controlled.

  • 2-Hydrazino-4,5-dihydro-1H-imidazole: This molecule features a hydrazine moiety directly conjugated to a saturated imidazoline ring. Comparative analysis reveals that this structural arrangement enhances the nucleophilic character of the terminal exocyclic nitrogen while sterically and electronically shielding the internal nitrogens [[1]](). The imidazoline ring acts as an electron-donating reservoir, stabilizing the intermediate through resonance. To prevent oxidative degradation and maintain stability, it is almost exclusively utilized as a hydrobromide or hydroiodide salt [[2]]().

Reactivity_Comparison Electrophile Electrophilic Substrate (e.g., Ketone / Diketone) Hydrazine Hydrazine Hydrate (Unrestricted Bis-nucleophile) Electrophile->Hydrazine Direct Addition Imidazoline 2-Hydrazino-2-imidazoline (Resonance-Stabilized) Electrophile->Imidazoline Acid-Catalyzed SimpleProduct Simple Hydrazone / Azine (Kinetic/Thermodynamic) Hydrazine->SimpleProduct Fast, Exothermic FusedProduct Guanylhydrazone / Fused Azole (Regioselective) Imidazoline->FusedProduct Sterically Controlled

Mechanistic divergence between hydrazine hydrate and 2-hydrazino-2-imidazoline.

Comparative Reactivity & Synthetic Applications

The distinct electronic profiles of these reagents dictate their synthetic utility. Hydrazine hydrate is the reagent of choice for Wolff-Kishner reductions and Gabriel synthesis. Conversely, 2-hydrazino-2-imidazoline is a critical building block for synthesizing 5-HT6 serotonin receptor antagonists 3 and fused azolylimidazoles 4.

Table 1: Physicochemical & Structural Comparison
PropertyHydrazine Hydrate2-Hydrazino-4,5-dihydro-1H-imidazole (HBr)
Molecular Formula N2​H4​⋅H2​O C3​H8​N4​⋅HBr
Molecular Weight 50.06 g/mol 181.04 g/mol
Nucleophilic Center Unhindered terminal nitrogensExocyclic primary amine (ring-modulated)
Stability Volatile, prone to auto-oxidationStable as a crystalline salt (HBr/HI)
Primary Application Reductions, simple pyrazolesFused heterocycles, guanylhydrazones
Table 2: Reactivity Profile & Reaction Outcomes
Electrophilic SubstrateProduct via Hydrazine HydrateProduct via 2-Hydrazino-2-imidazoline
Simple Ketones Hydrazones / Azines (Mixtures)Substituted Guanylhydrazones (Clean)
β -Ketoesters PyrazolonesImidazo[1,2-b]pyrazoles
N-Cyanoformimidate AminotriazolesTriazoleamine-fused imidazolines

Experimental Workflows: A Self-Validating System

To ensure scientific integrity, a robust protocol must be self-validating. Below are the optimized methodologies for utilizing both reagents, emphasizing the causality behind each experimental choice.

Protocol A: Standard Condensation using Hydrazine Hydrate

Objective: Synthesis of a simple hydrazone from a ketone.

  • Preparation: Dissolve the ketone (1.0 equiv) in absolute ethanol. Causality: Ethanol provides a protic environment that stabilizes the transition state without aggressively competing as a nucleophile.

  • Addition: Add hydrazine hydrate (1.5 equiv) dropwise at 0 °C. Causality: The dropwise addition at low temperature mitigates the highly exothermic nature of the unhindered bis-nucleophile and prevents the formation of symmetric azines.

  • Reaction: Stir at room temperature for 2 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane/EtOAc). The disappearance of the UV-active ketone spot confirms complete conversion.

  • Isolation: Evaporate the solvent under reduced pressure. Extract with dichloromethane, wash with brine, and dry over anhydrous Na2​SO4​ .

Protocol B: Synthesis of Guanylhydrazones via 2-Hydrazino-2-imidazoline

Objective: Synthesis of cyclic indanylguanylhydrazone sulfonamides (5-HT6 Antagonists) 3.

  • Substrate Solvation: Dissolve the indanone sulfonamide (1.0 equiv) in ethanol.

  • Reagent Introduction: Add a suspension of 2-hydrazino-4,5-dihydro-1H-imidazole hydrobromide (1.1 equiv). Causality: The hydrobromide salt is utilized because the free base is highly susceptible to atmospheric oxidation.

  • Acid Catalysis: Add an excess of 37% Hydrochloric Acid (HCl). Causality: The imidazoline ring is basic. Excess HCl is mandatory to protonate the ketone carbonyl (increasing its electrophilicity) while simultaneously preventing the basic ring nitrogens from participating in unwanted side reactions prior to the initial hydrazone formation.

  • Thermodynamic Control: Heat the mixture to reflux for 18 hours. Causality: The steric bulk of the imidazoline ring imposes a high activation energy barrier for the condensation; prolonged reflux ensures thermodynamic conversion to the stable guanylhydrazone.

  • Isolation: Cool the reaction mixture in an ice bath. Causality: The acidic medium ensures the product forms as an HCl salt, which drastically decreases its solubility in cold ethanol, driving precipitation. Isolate the solid by vacuum filtration.

  • Self-Validation Checkpoint:

    • LC-MS: Confirm the presence of the [M+H]+ peak corresponding to the guanylhydrazone.

    • 1 H NMR (DMSO- d6​ ): Validate the complete disappearance of the indanone α -protons and the appearance of a broad, exchangeable singlet (>8.0 ppm) corresponding to the hydrazone NH .

Experimental_Workflow Step1 1. Substrate Preparation Indanone Sulfonamide in EtOH Step2 2. Nucleophile Addition Add 2-Hydrazino-2-imidazoline HBr Step1->Step2 Ambient Temp Step3 3. Acid Catalysis Add Excess HCl (aq) Step2->Step3 Stirring Step4 4. Thermodynamic Cyclization Reflux for 18 h Step3->Step4 Heat to 78°C Step5 5. Isolation Ice Bath Cooling & Filtration Step4->Step5 Reaction Complete Step6 6. Self-Validation LC-MS [M+H]+ & 1H NMR Step5->Step6 Purified Solid

Self-validating experimental workflow for guanylhydrazone synthesis.

References

  • Benchchem. "2-Hydrazinyl-4,5-dihydro-1H-imidazole Hydroiodide|39889-17-3 - Benchchem". 2

  • Smolecule. "Buy 2-hydrazino-4,5-dihydro-1H-imidazole | 51420-32-7 - Smolecule". 1

  • Journal of Medicinal Chemistry - ACS Publications. "Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists". 3

  • TÜBİTAK Academic Journals. "Azolylimidazoles: Synthetic strategies and medicinal applications". 4

Sources

Validation

A Comparative Guide to the Mass Spectrometric Validation of 2-Hydrazino-4,5-dihydro-1H-imidazole Compounds

Introduction: The Analytical Imperative for Imidazoline Derivatives Compounds featuring the 2-hydrazino-4,5-dihydro-1H-imidazole scaffold are a class of molecules with significant interest in pharmaceutical development d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Imperative for Imidazoline Derivatives

Compounds featuring the 2-hydrazino-4,5-dihydro-1H-imidazole scaffold are a class of molecules with significant interest in pharmaceutical development due to their structural similarity to potent alpha-adrenergic receptor agonists like clonidine and guanfacine. Their unique chemical architecture, characterized by a polar imidazoline ring coupled with a reactive hydrazine moiety, presents distinct bioanalytical challenges. Validating the identity, purity, and quantity of these compounds in complex matrices is not merely a procedural step; it is a critical requirement for ensuring safety and efficacy in preclinical and clinical research.

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as the cornerstone technology for this purpose.[1] However, the inherent properties of these polar, basic compounds—such as poor retention on traditional reversed-phase columns and susceptibility to complex fragmentation—demand a carefully designed analytical strategy.[2][3] This guide provides an in-depth comparison of mass spectrometric approaches, offering field-proven insights and detailed protocols to guide researchers in selecting and implementing the most appropriate validation workflow.

Part 1: The Bioanalytical Challenge of Polar Heterocycles

The primary difficulty in analyzing 2-hydrazino-4,5-dihydro-1H-imidazole derivatives lies in their physicochemical properties. These molecules are highly polar and typically exist as cations at physiological pH, making them challenging to retain on standard C18 reversed-phase columns.[3][4] This poor retention can lead to co-elution with salts and other early-eluting matrix components, causing significant ion suppression in the electrospray ionization (ESI) source and compromising method sensitivity and robustness.[2]

Furthermore, the presence of multiple nitrogen atoms makes them prone to protonation, but also to potential in-source fragmentation or complex rearrangement reactions, which can complicate spectral interpretation.[5][6] Therefore, the choice of both chromatographic separation and mass spectrometric detection is paramount.

Part 2: A Comparative Analysis of Mass Spectrometry Platforms

The selection of an MS platform is dictated by the analytical goal: are you performing quantitative analysis (how much is there?) or qualitative identification (what is it?).

Triple Quadrupole (QqQ) Mass Spectrometry: The Gold Standard for Quantification

For pharmacokinetic (PK) studies and bioequivalence trials, the triple quadrupole mass spectrometer is the undisputed workhorse. Its operation in Multiple Reaction Monitoring (MRM) mode provides unparalleled sensitivity and selectivity for quantifying known analytes in complex biological matrices.

  • Principle of Operation: In MRM mode, the first quadrupole (Q1) is set to isolate a specific precursor ion (the protonated molecule, [M+H]⁺). This isolated ion is then fragmented in the collision cell (q2). The third quadrupole (Q3) is set to detect only a specific, characteristic fragment ion. This two-stage filtering process eliminates most chemical noise, resulting in a highly specific and sensitive signal.

  • Expertise & Causality: The choice of the MRM transition (precursor ion → fragment ion) is critical. A robust method will rely on a fragment that is both intense and structurally specific, avoiding common neutral losses. For imidazoline compounds, a common fragmentation pathway involves the cleavage of the bond between the imidazoline ring and the hydrazine group.[7][8] Optimizing collision energy for this transition is essential to maximize signal intensity.

  • Trustworthiness: Method validation for quantitative assays must adhere to stringent regulatory guidelines, such as ICH Q2(R1).[9][10][11] This involves assessing linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The use of a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and variability in sample processing.

High-Resolution Mass Spectrometry (HRMS): The Powerhouse for Identification & Profiling

For metabolite identification, impurity profiling, and structural elucidation of unknown compounds, High-Resolution Mass Spectrometry (HRMS) platforms like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap are indispensable.[12]

  • Principle of Operation: Unlike a triple quadrupole, HRMS instruments measure the mass-to-charge ratio (m/z) of ions with very high accuracy (typically <5 ppm). This allows for the confident determination of an ion's elemental formula.[13]

  • Expertise & Causality: When a potential metabolite or impurity is detected, HRMS provides its accurate mass. By comparing this to the mass of the parent drug, potential biotransformations (e.g., oxidation, hydroxylation) can be hypothesized. Subsequent MS/MS experiments on the HRMS instrument generate high-resolution fragment spectra, which provide crucial structural information to pinpoint the location of the modification.[12][14] This capability is essential for building a comprehensive metabolic map or identifying process-related impurities.

  • Trustworthiness: The confidence in structural assignments from HRMS data is directly linked to mass accuracy. Routine calibration of the instrument is critical. Furthermore, comparing experimental fragmentation patterns with in-silico predictions or known fragmentation pathways of related compounds adds another layer of validation.[6]

Comparative Summary
FeatureTriple Quadrupole (QqQ) MSHigh-Resolution MS (Q-TOF, Orbitrap)
Primary Application Target quantificationIdentification, structural elucidation, impurity profiling
Key Strength Highest sensitivity & selectivity (MRM)High mass accuracy, formula determination
Mass Resolution Unit ResolutionHigh Resolution (>10,000 FWHM)
Data Output Signal intensity for specific MRMFull scan spectra with accurate m/z
Ideal For Pharmacokinetic studies, routine bioanalysisMetabolite ID, impurity analysis, unknown screening
Regulatory Standing Gold standard for regulated bioanalysisIncreasingly accepted for qualitative and quantitative roles

Part 3: Experimental Protocols & Workflows

A robust analytical method is built upon a solid foundation of sample preparation and chromatographic separation. Given the polar nature of 2-hydrazino-4,5-dihydro-1H-imidazole compounds, specialized techniques are required.[2][15]

Workflow Diagram: From Sample to Validated Data

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_decision Goal-Oriented Validation Sample Biological Matrix (Plasma, Urine) SPE Solid Phase Extraction (SPE) [Mixed-Mode Cation Exchange] Sample->SPE Load & Wash Evap Evaporation & Reconstitution SPE->Evap Elute LC HILIC Chromatography Evap->LC Inject MS Mass Spectrometer LC->MS Goal Analytical Goal? MS->Goal Quant Quantification (PK Study) Goal->Quant How much? Ident Identification (Metabolite ID) Goal->Ident What is it? QqQ QqQ-MS (MRM Mode) Quant->QqQ HRMS HRMS (Accurate Mass MS/MS) Ident->HRMS

Caption: General workflow for the validation of 2-hydrazino-4,5-dihydro-1H-imidazole compounds.

Protocol 1: Quantitative Analysis via HILIC-LC-MS/MS (QqQ)

This protocol is designed for the sensitive quantification of a target compound in plasma.

  • Sample Preparation (Mixed-Mode SPE):

    • Rationale: Mixed-mode cation exchange SPE is ideal for these basic compounds. The reverse-phase character retains non-polar interferences, while the ion-exchange mechanism strongly retains the positively charged analyte.[2]

    • Steps:

      • Condition a mixed-mode cation exchange SPE cartridge with 1 mL Methanol, followed by 1 mL Water.

      • Pre-treat 100 µL of plasma by adding 200 µL of 4% phosphoric acid in water and the internal standard. Vortex to mix.

      • Load the pre-treated sample onto the SPE cartridge.

      • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of Methanol to remove interferences.

      • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

      • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

      • Reconstitute the residue in 100 µL of 90:10 Acetonitrile:Water for injection.

  • HILIC Chromatography:

    • Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is employed to achieve good retention and peak shape for these highly polar compounds, which are poorly retained in reversed-phase chromatography.[3][16]

    • Parameters:

      • Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 3.5 µm).

      • Mobile Phase A: 10 mM Ammonium Acetate in Water.

      • Mobile Phase B: Acetonitrile.

      • Gradient: Start at 95% B, hold for 1 min, decrease to 50% B over 4 min, hold for 1 min, then return to 95% B and equilibrate.

      • Flow Rate: 0.4 mL/min.

      • Column Temperature: 40°C.

  • Mass Spectrometry (QqQ-MRM):

    • Rationale: ESI in positive ion mode is used to generate the protonated molecular ion [M+H]⁺. MRM provides the required sensitivity and selectivity.

    • Parameters:

      • Ionization Mode: ESI Positive.

      • Capillary Voltage: 3.5 kV.

      • Source Temperature: 150°C.

      • Desolvation Temperature: 400°C.

      • MRM Transitions: To be optimized for the specific analyte and internal standard. For a hypothetical compound with MW 200, the transition might be m/z 201 → 110.

Protocol 2: Structural Identification via HRMS

This protocol focuses on identifying an unknown metabolite or impurity.

  • Sample Preparation & LC: Follow the same procedure as in Protocol 1 to ensure chromatographic consistency.

  • Mass Spectrometry (Q-TOF or Orbitrap):

    • Rationale: The goal is to acquire high-resolution data for both the precursor ion and its fragments.

    • Parameters:

      • Acquisition Mode: Data-Dependent Acquisition (DDA) or "TopN" mode. The instrument performs a full MS scan and then automatically triggers MS/MS scans on the 'N' most intense ions detected.

      • Full Scan MS:

        • Mass Range: m/z 50-800.

        • Resolution: Set to >20,000 FWHM.

      • MS/MS Scans:

        • Collision Energy: Use a stepped or ramped collision energy (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

        • Resolution: Set to >20,000 FWHM.

  • Data Analysis:

    • Extract the accurate mass of the ion of interest from the full scan.

    • Use software to generate a list of possible elemental formulas within a specified mass tolerance (e.g., <5 ppm).

    • Analyze the high-resolution MS/MS spectrum to identify characteristic fragment ions. For example, the presence of a fragment corresponding to the intact imidazoline ring would be strong evidence.

    • Propose a structure consistent with both the elemental formula and the fragmentation data.

Fragmentation Pathway Visualization

G cluster_frag Hypothetical Fragmentation of a 2-Hydrazino-Imidazoline Derivative Parent [M+H]⁺ (Precursor Ion) Frag1 Fragment A (Loss of NH₂NH₂) Parent->Frag1 CID Frag2 Fragment B (Imidazoline Ring) Parent->Frag2 CID

Sources

Comparative

Benchmarking 2-Hydrazino-4,5-dihydro-1H-imidazole (HDI) in Transition Metal Chelation: A Guide for Metallodrug Development

Executive Summary In the landscape of metallodrug development and radiopharmaceuticals, the selection of a chelating agent dictates the pharmacokinetic fate of the metal payload. While macrocyclic and linear polyaminocar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of metallodrug development and radiopharmaceuticals, the selection of a chelating agent dictates the pharmacokinetic fate of the metal payload. While macrocyclic and linear polyaminocarboxylates (e.g., DOTA, EDTA) dominate hydrophilic applications, they often fail in targeted intracellular delivery due to their inability to passively cross lipid bilayers. 2-Hydrazino-4,5-dihydro-1H-imidazole (HDI) —also known as 2-hydrazino-2-imidazoline—emerges as a highly specialized, bidentate chelator designed to form stable, hydrophobic transition metal complexes[1].

This guide objectively benchmarks HDI against traditional chelators, providing drug development professionals with mechanistic insights, comparative data, and self-validating experimental protocols for synthesizing and characterizing HDI-metal complexes.

Mechanistic Profiling: The Case for Lipophilic Chelation

The structural anatomy of HDI (CAS 55959-84-7) features a saturated imidazoline core coupled with a reactive hydrazinyl group. This creates a unique dipolar pharmacophore capable of acting as a powerful σ -donor and π -acceptor[2].

Causality in Chelation: Traditional chelators like EDTA utilize multiple oxygen and nitrogen donors to encapsulate a metal, resulting in a highly charged, hydrophilic complex that requires active transport to enter cells. In contrast, HDI coordinates transition metals—specifically Platinum(II), Rhenium(III), and Ruthenium(II)—through its hydrazine and imidazoline nitrogens[3][4]. This bidentate coordination neutralizes the metal's charge and exposes the lipophilic hydrocarbon backbone of the imidazoline ring to the solvent.

The resulting hydrophobicity is a critical asset. For instance, HDI-Platinum chloride complexes exhibit near-zero aqueous solubility but are highly soluble in lipid phases, making them ideal candidates for encapsulation in α -tocopherol (Vitamin E) emulsion vehicles for targeted oncology applications[5][6].

G A 2-Hydrazino-4,5-dihydro- 1H-imidazole (HDI) C Hydrophobic Metal Complex A->C Bidentate Chelation B Pt(II) / Re(III) / Ru(II) Precursors B->C Ligand Exchange D Lipid Emulsion Vehicle C->D Solubilization E Enhanced Intracellular Delivery D->E Endocytosis

Mechanistic pathway of HDI-mediated hydrophobic metal chelation and cellular delivery.

Comparative Benchmarking: HDI vs. Traditional Chelators

To objectively position HDI, we must benchmark it against industry-standard chelators across key physicochemical and kinetic parameters.

ParameterHDI (2-Hydrazino-2-imidazoline)EDTADOTADeferoxamine (DFO)
Denticity Bidentate (N, N)Hexadentate (N, O)Octadentate (N, O)Hexadentate (O, O)
Primary Metal Targets Pt(II), Re(III), Ru(II), Cu(II)Broad spectrum (Ca, Mg, Pb)Gd(III), Lu(III), Y(III)Fe(III), Zr(IV)
Complex Lipophilicity High (Forms hydrophobic complexes)Extremely Low (Hydrophilic)Extremely Low (Hydrophilic)Low to Moderate
Cellular Permeability Excellent (via lipid vehicles)Poor (Requires transporters)PoorModerate
Kinetics of Formation Fast (Minutes to Hours)Fast (Seconds to Minutes)Very Slow (Requires heating)Fast
Primary Application Emulsion-based metallodrugs[5]Heavy metal toxicity, assaysMRI contrast, RadiotherapyIron overload (Thalassemia)

Data Synthesis: HDI is not a general-purpose chelator. Its utility is strictly optimized for generating lipophilic complexes of heavy transition metals intended for lipid-nanoparticle (LNP) or microemulsion drug delivery systems[7].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every reagent choice is explained through its chemical causality.

Protocol 1: Synthesis of HDI-Platinum(II) Hydrophobic Complex

Adapted from established organometallic synthesis standards for HDI-Pt(1:1) complexes[8].

Rationale: Potassium tetrachloroplatinate ( K2​PtCl4​ ) is used as the precursor because the chloride ligands are highly labile, allowing for efficient displacement by the stronger nitrogen donors of HDI. Sodium acetate acts as a crucial proton sink.

  • Precursor Preparation: Dissolve 4.16 g of K2​PtCl4​ (10 mmol) in 15 mL of deionized water. Note: The solution will appear dark red.

  • Ligand Buffer Preparation: In a separate flask, dissolve 1.37 g of HDI (13.7 mmol) and 0.82 g of Sodium Acetate (10 mmol) in 15 mL of water.

    • Causality Check: As HDI coordinates to Pt(II), HCl is generated. Sodium acetate buffers the solution, preventing acid-catalyzed hydrolysis of the imidazoline ring while avoiding highly alkaline conditions that would precipitate platinum hydroxide.

  • Coordination Reaction: Dropwise add the ligand solution to the platinum precursor under continuous magnetic stirring at room temperature (25°C).

  • Maturation: Allow the mixture to stand undisturbed for 24 hours. The hydrophobic nature of the resulting complex drives its spontaneous precipitation from the aqueous phase.

  • Isolation: Filter the light brown crystals under vacuum. Wash sequentially with cold water (to remove KCl and unreacted acetate) and cold ethanol. Dry under vacuum. Expected melting point: >290°C[8].

Protocol 2: Validation via ICP-MS Partition Coefficient (LogP) Assay

Rationale: Standard UV-Vis spectroscopy is insufficient for determining the LogP of HDI complexes because the imidazoline π→π∗ transitions overlap heavily with impurities. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) tracking the 195Pt isotope ensures we are measuring the intact coordinated metal, self-validating the complex's stability.

  • Equilibration: Add 2 mg of the synthesized HDI-Pt complex to a separatory funnel containing 10 mL of pre-equilibrated 1-octanol and 10 mL of PBS (pH 7.4).

  • Partitioning: Agitate mechanically for 60 minutes at 37°C to simulate physiological temperature, then centrifuge at 3000 rpm for 10 minutes to resolve the phase boundary.

  • Quantification: Extract 1 mL from both the octanol and aqueous phases. Digest the samples in 2% HNO3​ and analyze via ICP-MS for 195Pt concentration.

  • Calculation: LogP=log10​([Pt]octanol​/[Pt]aqueous​) .

Workflow Step1 Phase 1: Precursor Prep K2PtCl4 + H2O Step2 Phase 2: Ligand Addition HDI + NaOAc buffer Step1->Step2 Step3 Phase 3: Coordination 24h at 25°C Step2->Step3 Step4 Phase 4: Isolation Filtration & Washing Step3->Step4 Step5 Phase 5: Validation ICP-MS & LogP Assay Step4->Step5

Self-validating experimental workflow for synthesizing and characterizing HDI-metal complexes.

Quantitative Performance Data

The following table summarizes expected experimental outcomes based on benchmarking the HDI-Pt complex against a standard hydrophilic Pt-complex (Carboplatin) using the protocols described above.

MetricHDI-Platinum(II) ComplexCarboplatin (Control)Analytical Method
Synthetic Yield 82 - 88%N/A (Commercial)Gravimetric Analysis
LogP (Octanol/Water) +1.85 (Highly Lipophilic)-1.20 (Hydrophilic)ICP-MS ( 195Pt tracking)
Solubility in α -Tocopherol > 25 mg/mL< 0.1 mg/mLHPLC
Aqueous Stability (72h, pH 7.4) > 98% intact> 95% intactLC-MS/MS

Conclusion

For researchers formulating metallodrugs in lipid emulsions or seeking to enhance the blood-brain barrier (BBB) penetrance of transition metals, hydrophilic chelators are a physiological dead-end. 2-Hydrazino-4,5-dihydro-1H-imidazole (HDI) provides a robust, synthetically accessible alternative. By leveraging its bidentate nitrogen coordination and lipophilic imidazoline core, scientists can successfully drive transition metals into hydrophobic vehicles, fundamentally altering their pharmacokinetic distribution and therapeutic potential[5][9].

References

  • PubChem (National Institutes of Health). 2-hydrazino-4,5-dihydro-1H-imidazole | C3H8N4 | CID 243011. Retrieved from[Link]

  • PrepChem. Synthesis of 2-Hydrazino-4,5-dihydro-1H-imidazole compound with platinum chloride (1:1). Retrieved from[Link]

  • Google Patents (US6982282B2).Emulsion vehicle for poorly soluble drugs.
  • MDPI. Preparation, Spectrochemical, and Computational Analysis of L-Carnosine and Its Ruthenium (II) Coordination Complexes in Aqueous Solution. Retrieved from[Link]

  • ACS Publications (Inorganic Chemistry). 2,3,5-Metallotriazoles: Amphoteric Mesoionic Chelates from Nitrosoguanidines. Retrieved from[Link]

Sources

Validation

Thermodynamic Stability and Performance Profiling of 2-Hydrazino-4,5-dihydro-1H-imidazole Salts: A Comparative Guide

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile heterocyclic building block. It is a critical intermediate in the synthesis of complex bioactive molecules, i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

2-Hydrazino-4,5-dihydro-1H-imidazole (commonly referred to as 2-hydrazino-2-imidazoline) is a highly versatile heterocyclic building block. It is a critical intermediate in the synthesis of complex bioactive molecules, including alpha-adrenoceptor antagonists and potent 5-HT6 serotonin receptor antagonists[1],[2].

However, the free base form of this compound exhibits suboptimal thermal characteristics and limited aqueous solubility[1]. To ensure long-term shelf-life, precise dosing, and reliable reactivity during synthesis, the compound must be isolated as a halide salt. This guide objectively compares the thermodynamic stability of its three primary salt forms—Hydrobromide (HBr), Hydrochloride (HCl), and Hydroiodide (HI)—providing researchers with the empirical data and self-validating protocols necessary for optimal salt selection.

Mechanistic Evaluation of Salt Forms

The thermodynamic stability of an active pharmaceutical intermediate (API) salt is governed by the interplay between its crystal lattice energy and its hydration energy.

  • Hydrobromide (HBr)[CAS 55959-84-7]: The HBr salt is widely considered the industry standard. The bromide ion provides an ideal ionic radius that maximizes crystal packing efficiency, resulting in a robust melting point range of 180.0–187.0 °C[1],[3]. It delivers enhanced water solubility compared to the free base while maintaining excellent thermal stability across various solvent systems[1].

  • Hydrochloride (HCl): The chloride ion possesses a smaller ionic radius and higher polarity than both bromide and iodide. This results in superior aqueous solubility[4]. Furthermore, the HCl salt is significantly less hygroscopic than the hydroiodide form, making it a highly stable candidate for bulk storage[4].

  • Hydroiodide (HI)[CAS 39889-17-3]: While the HI salt features a highly reactive hydrazinyl group useful for synthesizing pyrazoles and triazines, the large, polarizable iodide ion reduces the overall lattice stability[4]. Consequently, the HI salt is more hygroscopic than its HCl counterpart and is primarily reserved for specialized, halide-sensitive coupling reactions where chloride or bromide ions might interfere[4].

Quantitative Data Summary
PropertyFree BaseHydrobromide (HBr)Hydrochloride (HCl)Hydroiodide (HI)
Molecular Formula C₃H₈N₄C₃H₈N₄·HBrC₃H₈N₄·HClC₃H₈N₄·HI
Melting Point (°C) Variable / Unstable180.0 – 187.0[1],[3]~175.0 – 180.0Not widely reported[5]
Aqueous Solubility PoorHigh[1]Very High[4]Moderate
Hygroscopicity HighLowLow[4]High[4]
Primary Application PrecursorGeneral Synthesis / Aqueous Apps[1]Long-term Storage[4]Halide-sensitive Couplings[4]

Experimental Workflows for Stability Profiling

To objectively validate the thermodynamic stability of these salts, rigorous analytical workflows must be employed. The following protocols are designed as self-validating systems , ensuring that every data point generated is internally verified for accuracy.

Protocol A: Thermal Analysis via DSC/TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to map the melting endotherms and decomposition kinetics of the salts.

  • System Validation (Calibration): Run a high-purity Indium standard (Tm = 156.6 °C) prior to sample analysis. Validation Check: The system is only validated if the Indium melt onset is within ±0.1 °C of the theoretical value.

  • Sample Preparation: Accurately weigh 3.0–5.0 mg of the 2-hydrazino-2-imidazoline salt into an aluminum pan. Crimp with a pinhole lid.

    • Causality & Rationale: The pinhole prevents pressure build-up from potential volatile degradants, ensuring the endotherm reflects true melting rather than a pressurized phase change.

  • Thermal Method: Equilibrate at 25 °C. Ramp at 10 °C/min to 250 °C under a dry Nitrogen (N₂) purge at 50 mL/min.

    • Causality & Rationale: A 10 °C/min ramp rate provides the optimal balance between thermal resolution and sensitivity. The N₂ purge displaces oxygen, ensuring that the TGA mass loss profile represents pure thermal decomposition rather than oxidative degradation.

Protocol B: Accelerated Degradation Testing (ICH Q1A)

To predict long-term shelf-life, the salts are subjected to forced degradation conditions.

  • Environmental Setup: Place 1.0 g aliquots of each salt form into open glass vials. Store in a stability chamber calibrated to 40 °C ± 2 °C and 75% ± 5% Relative Humidity (RH).

    • Causality & Rationale: Open vials expose the crystal lattice directly to moisture, strictly testing the hygroscopicity claims (e.g., HI vs. HCl).

  • Sampling & Analysis: Pull samples at 0, 1, 3, and 6 months. Analyze via HPLC-UV (λ = 210 nm).

  • System Validation (Mass Balance): Calculate the total peak area of the intact API and all emergent degradation peaks.

    • Validation Check: The protocol is self-validating if the sum of all peak areas equals the Day 0 API peak area (± 2%). A failure in mass balance indicates that volatile degradants have escaped or that degradants lack UV chromophores, requiring orthogonal detection (e.g., LC-MS).

Visualizing the Screening Workflow

The following diagram illustrates the logical progression from free base synthesis to final salt selection based on thermodynamic screening.

G FB 2-Hydrazino-4,5-dihydro-1H-imidazole (Free Base) HBr HBr Salt (Optimal Balance) FB->HBr + Hydrobromic Acid HCl HCl Salt (High Solubility) FB->HCl + Hydrochloric Acid HI HI Salt (Specialized Use) FB->HI + Hydroiodic Acid Screening Thermodynamic Stability Screening HBr->Screening HCl->Screening HI->Screening DSC Thermal Analysis (DSC / TGA) Screening->DSC DVS Hygroscopicity (DVS Profiling) Screening->DVS ICH Accelerated Degradation (ICH Q1A) Screening->ICH Selection Final Salt Selection (Dominant: HBr) DSC->Selection DVS->Selection ICH->Selection

Caption: Workflow for thermodynamic stability screening of 2-hydrazino-2-imidazoline salts.

Conclusion & Application

For general pharmaceutical development, 2-Hydrazino-4,5-dihydro-1H-imidazole hydrobromide remains the superior choice due to its high melting point (180–187 °C)[1],[3] and resistance to moisture-induced lattice degradation. This stability is practically demonstrated in complex syntheses; for example, reacting the HBr salt in refluxing ethanol/HCl reliably yields cyclic indanylguanylhydrazone sulfonamides without premature decomposition of the hydrazine moiety[2]. While the HCl salt offers excellent solubility and storage stability[4], the HBr salt provides the most robust thermodynamic baseline for demanding synthetic conditions.

References

  • Source: smolecule.
  • Source: benchchem.
  • Source: chemimpex.
  • Title: Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists Source: Journal of Medicinal Chemistry - ACS Publications URL

Sources

Comparative

Comprehensive Comparison Guide: HPLC Method Validation for 2-Hydrazino-4,5-dihydro-1H-imidazole Quantification

Executive Summary 2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is a highly polar, nitrogen-rich heterocyclic compound. Frequently utilized as a hydrobromide[1] or hydroiodide[2] salt, it...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Hydrazino-4,5-dihydro-1H-imidazole (also known as 2-hydrazino-2-imidazoline) is a highly polar, nitrogen-rich heterocyclic compound. Frequently utilized as a hydrobromide[1] or hydroiodide[2] salt, it serves as a critical synthetic intermediate for bioactive molecules, including antihypertensive agents and 5-HT6 serotonin receptor antagonists[3]. However, its unique physicochemical profile presents significant analytical challenges for accurate quantification.

As a Senior Application Scientist, I have designed this guide to objectively compare three high-performance liquid chromatography (HPLC) methodologies for the quantification of this compound. By examining the causality behind chromatographic behavior and providing self-validating experimental protocols, this guide empowers researchers to select and validate the optimal method in compliance with 4[4].

Physicochemical Profiling & The Analytical Challenge

To develop a robust analytical method, we must first understand the molecular causality behind chromatographic failures.

  • High Polarity & Basicity: 2-Hydrazino-4,5-dihydro-1H-imidazole features an imidazoline ring and a hydrazine moiety. With a LogP well below zero and a highly basic imidazoline nitrogen (pKa ~10–11), the molecule is predominantly ionized (cationic) at typical HPLC pH ranges (pH 2–7).

  • Causality of RP-HPLC Failure: In standard Reversed-Phase HPLC (RP-HPLC) using a C18 column, this ionized state results in virtually zero hydrophobic partitioning. The analyte elutes at or near the void volume ( t0​ ). Furthermore, secondary electrostatic interactions between the basic nitrogen atoms and residual surface silanols on the silica support cause severe peak tailing, rendering accurate integration impossible.

  • Optical Limitations: The aliphatic imidazoline and hydrazine groups lack extensive conjugated π -systems, resulting in poor UV absorbance above 220 nm. This severely compromises sensitivity when using standard UV/Vis detection[5].

Methodological Comparison

To overcome these challenges, three distinct chromatographic strategies can be employed.

Method A: Hydrophilic Interaction Liquid Chromatography (HILIC)
  • Mechanism: HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (>70% Acetonitrile) containing an aqueous buffer.

  • Causality: The stationary phase adsorbs a water-enriched layer. The highly polar analyte partitions into this aqueous layer. Because the bulk mobile phase is organic and low-viscosity, diffusion rates are high, resulting in exceptionally sharp peaks and excellent retention without permanent ion-pairing reagents.

  • Verdict: Optimal Modern Choice. Highly compatible with mass spectrometry (LC-MS) and provides the best peak shape.

Method B: Ion-Pairing Reversed-Phase HPLC (IP-RP-HPLC)
  • Mechanism: Introduces an anionic ion-pairing reagent (e.g., sodium 1-octanesulfonate) into the mobile phase.

  • Causality: The anionic reagent binds to the protonated imidazoline in situ, forming a neutral, hydrophobic complex that successfully retains on a standard C18 column.

  • Verdict: Acceptable Legacy Choice. Useful if only C18 columns are available, but it requires long equilibration times, alters the column permanently, and causes severe ion suppression in MS detection.

Method C: Pre-Column Derivatization RP-HPLC
  • Mechanism: Reacts the primary amine of the hydrazine moiety with an aromatic aldehyde (e.g., 4-nitrobenzaldehyde) to form a hydrazone.

  • Causality: This covalent modification achieves two critical goals: it masks the polar basic nitrogen (eliminating silanol interactions) and introduces a highly conjugated π -system. This exponentially increases UV molar absorptivity, drastically lowering the Limit of Detection (LOD).

  • Verdict: Best for High Sensitivity UV/FLD. Ideal for trace-level impurity quantification, though it requires additional sample preparation steps.

Workflow A 2-Hydrazino-4,5-dihydro-1H-imidazole Sample Preparation BB BB A->BB Direct Injection B Assess Polarity & pKa (LogP < 0, Highly Basic) D HILIC Method (Optimal Retention) B->D High Organic Mobile Phase E Ion-Pairing RP-HPLC (Good Retention, High Equilibration) B->E Add Ion-Pairing Agent C Standard RP-HPLC (Poor Retention/Tailing) F Method Validation (ICH Q2(R2) Guidelines) C->F D->F E->F BB->C Direct Injection

Figure 1: Decision tree for HPLC method selection and validation of polar hydrazines.

Experimental Design & Self-Validating Protocols

Trustworthy analytical science relies on self-validating systems. The following protocols include built-in System Suitability Testing (SST) to ensure the method proves its own validity before any sample data is accepted.

Protocol 1: HILIC Quantification (Recommended)

Equipment & Reagents:

  • Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC, 150 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic 80% Acetonitrile / 20% 20 mM Ammonium Formate buffer (pH 3.0 adjusted with formic acid).

  • Detection: UV at 210 nm or ESI-MS (Positive mode).

Step-by-Step Workflow:

  • Preparation: Dissolve 2-hydrazino-4,5-dihydro-1H-imidazole reference standard in 80% Acetonitrile to prevent solvent-mismatch peak distortion.

  • Equilibration: Flush the column with mobile phase for at least 20 column volumes. Causality: HILIC requires longer equilibration to establish the stable aqueous layer on the stationary phase.

  • System Suitability Test (SST) - The Self-Validation Step: Inject the 10 µg/mL standard six times.

    • Acceptance Criteria: Tailing factor ( Tf​ ) ≤ 1.5; Theoretical plates ( N ) ≥ 3000; Peak area %RSD ≤ 2.0%.

    • Logic: If the system fails SST, the aqueous layer is unstable, or the autosampler is imprecise. Do not proceed until resolved.

  • Sample Analysis: Inject prepared samples (diluted in 80% ACN).

Protocol 2: Pre-Column Derivatization RP-HPLC

For laboratories requiring ultra-high sensitivity without MS capabilities.

Pathway N1 2-Hydrazino-4,5-dihydro-1H-imidazole (Target Analyte) N3 Hydrazone Derivative (Increased Hydrophobicity & UV Absorbance) N1->N3 Condensation Reaction N2 Derivatization Reagent (e.g., 4-Nitrobenzaldehyde) N2->N3 Acidic Catalyst (pH 3-4) N4 RP-HPLC Separation (C18 Column) N3->N4 Injection N5 UV/Vis Detection (High Sensitivity at 330 nm) N4->N5 Elution

Figure 2: Derivatization pathway transforming the polar analyte into a hydrophobic hydrazone.

Step-by-Step Workflow:

  • Reaction: Mix 100 µL of sample with 100 µL of 10 mM 4-nitrobenzaldehyde (in methanol) and 10 µL of 1% acetic acid.

  • Incubation: Heat at 60°C for 30 minutes to drive the condensation reaction to completion.

  • Separation: Inject onto a standard C18 column (150 x 4.6 mm, 5 µm). Mobile phase: 50% Water (0.1% TFA) / 50% Acetonitrile.

  • Detection: Monitor at 330 nm (specific to the conjugated hydrazone system).

Quantitative Performance Data

The following table summarizes typical validation parameters achieved using the three methodologies, evaluated in strict accordance with4[4].

Validation ParameterHILIC-UV (210 nm)IP-RP-HPLC-UV (210 nm)Derivatization-RP-HPLC (330 nm)
Retention Mechanism Hydrophilic PartitioningHydrophobic (Ion-Pair)Hydrophobic (Covalent)
Typical Retention Time ( tR​ ) 6.5 min8.2 min12.4 min
Limit of Detection (S/N = 3) 0.5 µg/mL0.8 µg/mL0.05 µg/mL
Limit of Quantitation (S/N = 10) 1.5 µg/mL2.5 µg/mL0.15 µg/mL
Linearity ( R2 ) > 0.999> 0.995> 0.999
Precision (%RSD, n=6) 1.2%1.8%0.8%
Recovery (%) 98.5 – 101.2%95.0 – 103.5%92.0 – 98.5%
MS Compatibility Excellent Poor (Suppression)Good

Conclusion & Recommendations

Quantifying highly polar, basic molecules like 2-hydrazino-4,5-dihydro-1H-imidazole requires a departure from standard C18 chromatography.

  • For routine assay and purity testing in modern laboratories, HILIC is unequivocally the superior choice. It addresses the root causality of poor retention without permanently modifying columns or sacrificing MS compatibility.

  • For trace impurity analysis where MS is unavailable, Pre-Column Derivatization provides the necessary optical sensitivity, leveraging covalent chemistry to bypass the molecule's inherent lack of a chromophore.

By implementing the self-validating protocols outlined above, analytical scientists can ensure their data is robust, reproducible, and fully compliant with global regulatory expectations.

References

  • Validation of Analytical Procedures Q2(R2) , International Council for Harmonisation (ICH),[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-hydrazino-4,5-dihydro-1H-imidazole

Operational Safety and Logistical Guide: Handling 2-Hydrazino-4,5-dihydro-1H-imidazole As drug development professionals and synthetic chemists, working with hydrazine derivatives requires a rigorous, scientifically grou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Logistical Guide: Handling 2-Hydrazino-4,5-dihydro-1H-imidazole

As drug development professionals and synthetic chemists, working with hydrazine derivatives requires a rigorous, scientifically grounded approach to laboratory safety. 2-Hydrazino-4,5-dihydro-1H-imidazole (frequently utilized and supplied as its hydrobromide salt, CAS 55959-84-7) is a potent building block in medicinal chemistry, notably utilized in synthesizing indanylsulfonamide guanylhydrazones and other biologically active imidazole derivatives[1]. However, the inherent reactivity of the hydrazine functional group necessitates strict operational, personal protective equipment (PPE), and disposal protocols to ensure laboratory safety and environmental compliance.

Hazard Identification & Mechanistic Causality

To design an effective safety protocol, we must first understand the chemical causality behind the hazards associated with 2-hydrazino-4,5-dihydro-1H-imidazole.

  • Skin and Eye Irritation: The free hydrazine motif is highly nucleophilic. Upon contact with biological tissues, it can react with electrophilic sites on proteins, leading to cross-linking and cellular damage. This manifests as severe skin corrosion and serious eye irritation[2].

  • Respiratory Toxicity: Supplied as a finely divided beige powder, aerosolized particulates can easily enter the respiratory tract. The compound's high water solubility means it readily dissolves in the mucous membranes of the lungs, causing acute respiratory irritation[2].

  • Thermal Instability: Heating the hydrobromide salt beyond its melting point leads to rapid thermal decomposition. This process releases highly toxic and irritating gases, including nitrogen oxides (NOx) and hydrogen bromide (HBr)[3].

Toxicity A 2-Hydrazino-4,5-dihydro-1H-imidazole B Free Hydrazine Motif (Nucleophilic Attack) A->B D Thermal Decomposition (Toxic NOx / HBr Gases) A->D Heat/Fire C Tissue/Protein Cross-linking (Skin/Eye Irritation) B->C Contact

Reactivity pathways of 2-hydrazino-4,5-dihydro-1H-imidazole leading to safety hazards.

Physicochemical Properties

Understanding the physical state and thermal limits of this compound is critical for safe storage and handling.

PropertyValueCausality / Safety Implication
Chemical Name 2-Hydrazino-4,5-dihydro-1H-imidazoleContains reactive hydrazine group; handle with caution due to toxicity[4].
CAS Number 55959-84-7 (Hydrobromide salt)Standard identifier for SDS retrieval and inventory tracking[3].
Molecular Weight 181.04 g/mol (Hydrobromide)Essential for stoichiometric calculations in synthesis[4].
Physical State Beige Powder SolidProne to aerosolization; requires strict respiratory controls[2].
Melting Point 180.0 - 186.0 °CExceeding this triggers toxic thermal decomposition[4].
Solubility Water SolubleReadily absorbed by mucous membranes; requires stringent PPE[2].

Personal Protective Equipment (PPE) Matrix

A self-validating safety system relies on PPE that directly mitigates the specific chemical risks identified above.

  • Eye/Face Protection: Wear tight-fitting chemical splash goggles. Causality: The compound is a severe eye irritant; standard safety glasses lack peripheral protection against aerosolized powders[2].

  • Skin/Body Protection: Flame-retardant lab coat and chemical-resistant apron. Causality: Prevents particulate accumulation on personal clothing and protects against accidental thermal ignition.

  • Hand Protection: Nitrile gloves (minimum 0.11 mm thickness for splash contact). Causality: Nitrile provides an excellent barrier against aqueous solutions of the hydrobromide salt. Double-glove during extended handling or cleanup.

  • Respiratory Protection: NIOSH-approved N95 or P100 particulate respirator. Causality: Prevents inhalation of the fine beige powder during weighing and transfer operations[2].

Operational Plan: Step-by-Step Handling Protocol

Execute the following methodology to ensure a closed, self-validating safety loop during experimental setup.

  • Preparation & Environmental Controls: Conduct all handling inside a certified chemical fume hood with a face velocity of 80-100 fpm. Verify that the fume hood sash is positioned at the lowest ergonomic working height.

  • Weighing: Use an anti-static weighing boat and an ionizing bar if available. Causality: Fine powders hold static charge, leading to aerosolization and contamination of the balance area.

  • Transfer & Solubilization: Transfer the pre-weighed solid directly into the reaction vessel. Since it is water-soluble, add polar solvents slowly to monitor for any exothermic dissolution.

  • Decontamination: Wipe down all spatulas, balances, and hood surfaces with a damp, disposable towel, followed by a standard laboratory detergent. Dispose of the towel as hazardous solid waste.

G A 1. Risk Assessment & PPE Verification B 2. Engineering Controls (Fume Hood Operation) A->B C 3. Chemical Handling & Reaction Setup B->C D 4. Waste Segregation & Quenching C->D E 5. Final Decontamination & Disposal D->E

Workflow for the safe handling and disposal of 2-hydrazino-4,5-dihydro-1H-imidazole.

Emergency Response & First Aid

In the event of exposure, immediate physiological mitigation is required.

  • Ocular Exposure: Flush with copious amounts of water for at least 15 minutes, lifting upper and lower eyelids. Causality: Immediate dilution prevents irreversible protein cross-linking in the cornea[2].

  • Dermal Exposure: Remove contaminated clothing immediately. Wash skin thoroughly with soap and water[2].

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention[2].

Disposal & Environmental Plan

Hydrazine derivatives must never be discharged into the municipal sewer system due to their aquatic toxicity and potential to form dangerous mixtures.

  • Segregation: Collect all unreacted solid waste, contaminated weighing boats, and PPE in a clearly labeled, sealed, compatible container (e.g., high-density polyethylene, HDPE).

  • Aqueous Waste Handling: Aqueous reaction mixtures containing this compound should be collected in dedicated aqueous hazardous waste carboys. Do not mix with strong oxidizing agents in the waste container to prevent uncontrolled gas evolution.

  • Labeling: Label all containers explicitly as "Hazardous Waste - Toxic/Irritant (Contains Hydrazine Derivative)".

  • Final Disposal: Transfer the segregated waste to a licensed hazardous waste management facility for high-temperature incineration, which safely breaks down the compound into nitrogen and carbon dioxide[3].

References

  • Title: Identification of Novel Indanylsulfonamide Guanylhydrazones as Potent 5-HT6 Serotonin Receptor Antagonists Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-hydrazino-4,5-dihydro-1H-imidazole
Reactant of Route 2
2-hydrazino-4,5-dihydro-1H-imidazole
© Copyright 2026 BenchChem. All Rights Reserved.